2-(4-Bromophenyl)benzo[b]thiophene

• CAS: 19437-86-6

Core Science & Biosynthesis

2-(4-Bromophenyl)benzo[b]thiophene synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 2-(4-Bromophenyl)benzo[b]thiophene

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic structure in medicinal chemistry and materials science. Its rigid, planar system and potential for diverse functionalization make it a core component in numerous pharmacologically active agents.[1] Compounds incorporating this scaffold have demonstrated a vast range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.[1] The specific derivative, 2-(4-Bromophenyl)benzo[b]thiophene (CAS No. 19437-86-6), serves as a critical building block and advanced intermediate. The presence of the bromine atom provides a reactive handle for further molecular elaboration, particularly through transition metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures for drug discovery programs.[2] For instance, related brominated benzothiophenes are key intermediates in the synthesis of pharmaceuticals like the atypical antipsychotic, brexpiprazole.[2] This guide provides a comprehensive overview of the primary synthetic routes to 2-(4-Bromophenyl)benzo[b]thiophene and the analytical techniques essential for its unambiguous characterization.

Part 1: Synthetic Methodologies

The construction of the 2-arylbenzo[b]thiophene system can be achieved through several strategic approaches. The choice of method often depends on the availability of starting materials, desired scale, and tolerance of functional groups. We will focus on the most robust and widely adopted strategy: the Suzuki-Miyaura cross-coupling reaction.

Primary Synthetic Route: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most powerful and versatile methods for forming carbon-carbon bonds, specifically for the synthesis of biaryls.[3][4] The reaction involves the coupling of an organoboron compound (typically a boronic acid or ester) with an organohalide, catalyzed by a palladium(0) complex. For the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene, there are two convergent pathways.

Strategy A: Coupling of a benzo[b]thiophene-2-boronic acid with a brominated aryl partner. Strategy B: Coupling of a 2-halobenzo[b]thiophene with 4-bromophenylboronic acid.

Strategy B is often preferred due to the commercial availability and stability of the starting materials.

The catalytic cycle of the Suzuki reaction is a well-established sequence of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (2-bromobenzo[b]thiophene), inserting itself into the carbon-halogen bond to form a Pd(II) complex. This is typically the rate-determining step.

• Transmetalation: A base activates the boronic acid to form a more nucleophilic borate species. This species then transfers its organic group (the 4-bromophenyl moiety) to the palladium center, displacing the halide and forming a new Pd(II) intermediate.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the desired C-C bond of the final product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.

The choice of catalyst, base, and solvent is critical for an efficient reaction. Palladium complexes with phosphine ligands (e.g., Pd(PPh₃)₄) are commonly used. The base (e.g., K₂CO₃, Na₂CO₃) is essential for the transmetalation step, and a solvent system capable of dissolving both organic and inorganic reagents, such as a mixture of an organic solvent and water (e.g., Toluene/EtOH/H₂O), is often employed.[3]

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Synthesis

This protocol is a representative example and may require optimization based on specific laboratory conditions and reagent purity.

• Reagent Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromobenzo[b]thiophene (1.0 eq), 4-bromophenylboronic acid (1.2 eq), and potassium carbonate (K₂CO₃) (2.5 eq).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq).

• Solvent and Degassing: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times. Add a degassed solvent mixture, such as Toluene/Ethanol/Water (e.g., in a 4:1:1 ratio), via syringe. The reaction mixture should be sufficiently dilute to ensure all reagents remain in solution upon heating.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 2-(4-Bromophenyl)benzo[b]thiophene as a solid.

Part 2: Characterization and Validation

Unambiguous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of physical and spectroscopic methods is employed.

Visualizing the Characterization Workflow

Caption: Standard workflow for the purification and characterization process.

Physicochemical Properties

Property	Value	Source
CAS Number	19437-86-6	[5]
Molecular Formula	C₁₄H₉BrS
Molecular Weight	289.19 g/mol
Appearance	Solid
Melting Point	205 °C	[5]
Boiling Point	412 °C	[5]

Spectroscopic Characterization

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

  • Expected Signals: The structure has 9 aromatic protons, which will appear in the typical aromatic region (δ 7.0-8.0 ppm).

    • Benzo[b]thiophene Protons (5H): These will appear as a complex set of multiplets. The proton at the 3-position is a singlet or a very narrow doublet, typically around δ 7.3-7.5 ppm. The four protons on the fused benzene ring will appear as two sets of multiplets.

    • 4-Bromophenyl Protons (4H): These protons will exhibit a characteristic AA'BB' system, often appearing as two distinct doublets (J ≈ 8.5 Hz), one for the protons ortho to the thiophene ring and one for the protons meta.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of unique carbon atoms in the molecule.

  • Expected Signals: Due to symmetry in the 4-bromophenyl ring, 10 distinct carbon signals are expected (6 for the benzo[b]thiophene core and 4 for the bromophenyl ring).

    • All signals will appear in the aromatic region (δ 120-145 ppm).

    • The carbon atom directly attached to the bromine (ipso-carbon) will experience a "heavy atom effect," causing its signal to shift upfield (to a lower ppm value) compared to what would be predicted based on electronegativity alone.[6]

Mass spectrometry provides information about the mass, and thus the molecular formula, of a compound.

• Molecular Ion Peak (M⁺): The key feature will be the molecular ion peak. Due to the presence of bromine, which has two stable isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 natural abundance, the mass spectrum will show two peaks of nearly equal intensity for the molecular ion:

  • [M]⁺ peak: corresponding to the molecule containing ⁷⁹Br.

  • [M+2]⁺ peak: corresponding to the molecule containing ⁸¹Br.

• High-Resolution Mass Spectrometry (HRMS): HRMS can determine the exact mass of the molecular ion to several decimal places, allowing for the unambiguous confirmation of the elemental composition (C₁₄H₉BrS).

Spectroscopic Data	Expected Values
¹H NMR (ppm)	δ ~7.3-8.0 (m, 9H)
¹³C NMR (ppm)	~10 signals between δ 120-145
MS (m/z)	~288 ([M]⁺, ⁷⁹Br), ~290 ([M+2]⁺, ⁸¹Br)

Conclusion

2-(4-Bromophenyl)benzo[b]thiophene is a valuable synthetic intermediate whose preparation is reliably achieved through modern synthetic methods like the Suzuki-Miyaura cross-coupling. The causality-driven selection of reagents and conditions for this reaction ensures high yields and purity. Rigorous characterization using a combination of NMR spectroscopy, mass spectrometry, and melting point analysis provides a self-validating system to confirm the identity and quality of the final product, making it suitable for subsequent use in pharmaceutical research and development.

References

• Request PDF. (n.d.). Efficient synthesis of 2,3-diarylbenzo[b]thiophene molecules through palladium (0) Suzuki–Miyaura cross-coupling reaction and their antithrombolyitc, biofilm inhibition, hemolytic potential and molecular docking studies. ResearchGate. Retrieved from [Link]

• Chen, J., Xiang, H., Yang, L., & Zhou, X. (2017). Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene. RSC Advances. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Construction of 2,3-disubstituted benzo[b]thieno[2,3-d]thiophenes and benzo[7][8]selenopheno[3,2-b]thiophenes using the Fiesselmann thiophene synthesis. Retrieved from [Link]

• ACS Omega. (n.d.). Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids. Retrieved from [Link]

• PubMed Central. (n.d.). Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO., LTD. (n.d.). The Role of 4-Bromobenzo[b]thiophene in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• GlpBio. (n.d.). 2-(4-Bromophenyl)benzo[b]thiophene. Retrieved from [Link]

• MDPI. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Retrieved from [Link]

• PubMed. (2018). Synthesis of New 2-Arylbenzo[ b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Retrieved from [Link]

• PubMed. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. Retrieved from [Link]

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1H NMR and 13C NMR analysis of 2-(4-Bromophenyl)benzo[b]thiophene

An In-depth Technical Guide to the ¹H and ¹³C NMR Analysis of 2-(4-Bromophenyl)benzo[b]thiophene

Executive Summary

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-(4-Bromophenyl)benzo[b]thiophene. As a molecule of interest in medicinal chemistry and materials science, unambiguous structural confirmation is paramount.[1][2][3] This document, intended for researchers and drug development professionals, details the experimental considerations, spectral interpretation, and complete signal assignment for the title compound. The narrative explains the causality behind experimental choices and establishes a framework for the systematic elucidation of similar heterocyclic structures, grounding the analysis in authoritative spectroscopic principles.

Introduction: The Role of NMR in Heterocyclic Drug Scaffolds

The benzo[b]thiophene moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] Its rigid, planar structure and potential for diverse functionalization make it a valuable building block in the design of compounds targeting a range of biological targets. 2-(4-Bromophenyl)benzo[b]thiophene, featuring a brominated phenyl ring at the 2-position, represents a key intermediate for further synthetic elaboration, such as cross-coupling reactions.[4]

Given the potential for isomerism during synthesis, definitive structural characterization is essential.[5] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the unambiguous structural elucidation of organic molecules in solution.[6][7][8] It provides precise information on the chemical environment, connectivity, and spatial relationships of atoms within a molecule. This guide will systematically deconstruct the ¹H and ¹³C NMR spectra of 2-(4-Bromophenyl)benzo[b]thiophene to provide a complete and validated structural assignment.

Molecular Structure and Atom Numbering

A prerequisite for any spectral assignment is a standardized atom numbering system. The structure and IUPAC-recommended numbering for 2-(4-Bromophenyl)benzo[b]thiophene are presented below. This convention will be used consistently for all subsequent spectral assignments.

Caption: Molecular structure of 2-(4-Bromophenyl)benzo[b]thiophene.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality, reproducible NMR data is foundational to accurate analysis. The following protocol outlines a standard, self-validating procedure for small organic molecules.

Sample Preparation

• Analyte Weighing: Accurately weigh 5-10 mg of 2-(4-Bromophenyl)benzo[b]thiophene.

• Solvent Selection: Deuterated chloroform (CDCl₃) is the solvent of choice for this class of compound. Its rationale is twofold: it effectively solubilizes non-polar aromatic compounds and its residual proton signal (CHCl₃ at ~7.26 ppm) and carbon signals (~77.16 ppm) are well-documented and typically do not obscure signals from the analyte.[9][10][11]

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of CDCl₃ in a clean vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard. TMS is chemically inert and its ¹H and ¹³C signals are defined as 0.0 ppm, providing a universal reference point.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube. Ensure the liquid height is sufficient to be within the detection region of the NMR coil (typically 4-5 cm).

Instrumentation and Data Acquisition

• Spectrometer: Data should be acquired on a 400 MHz (or higher) spectrometer for optimal signal dispersion, particularly for the complex aromatic region.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is sufficient.

  • Number of Scans: 8 to 16 scans are typically adequate for a sample of this concentration.

  • Relaxation Delay (d1): A delay of 1-2 seconds ensures quantitative integration.

  • Acquisition Time (aq): 3-4 seconds to ensure good resolution.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') is used to produce a spectrum with singlets for each unique carbon, simplifying analysis.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): 2 seconds is a standard value.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a proton census of the molecule. The key parameters are chemical shift (δ), signal integration, and multiplicity (splitting pattern).

The aromatic region of the spectrum (7.0-8.0 ppm) will contain all nine proton signals. These can be divided into three distinct spin systems:

• The four protons of the benzo[b]thiophene's benzene ring (H4, H5, H6, H7).

• The single proton on the thiophene ring (H3).

• The four protons of the 4-bromophenyl substituent (H2', H3', H5', H6').

Predicted Signal Assignments:

• δ ~7.85-7.75 (m, 2H, H4 & H7): Protons H4 and H7 are adjacent to the fused ring system and are typically found at the most downfield positions of the benzothiophene core. They will likely appear as complex multiplets due to coupling with their respective neighbors.

• δ ~7.65 (d, J ≈ 8.5 Hz, 2H, H2' & H6'): These protons are ortho to the C-C bond linking the two rings. They are chemically equivalent due to free rotation and appear as a doublet, split by the neighboring H3' and H5' protons.

• δ ~7.55 (d, J ≈ 8.5 Hz, 2H, H3' & H5'): These protons are ortho to the electron-withdrawing bromine atom. They are also chemically equivalent and appear as a doublet, split by H2' and H6'. This characteristic pair of doublets (an AA'BB' system) is a hallmark of a 1,4-disubstituted benzene ring.

• δ ~7.40-7.30 (m, 2H, H5 & H6): These protons are in the central part of the benzothiophene core and are expected to be shielded relative to H4 and H7. They will appear as a complex multiplet.

• δ ~7.38 (s, 1H, H3): The proton on the thiophene ring is expected to be a sharp singlet as it has no adjacent protons to couple with. Its chemical shift is influenced by the sulfur atom and the adjacent aromatic rings.[12]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum reveals one signal for each unique carbon atom. The chemical shifts are highly sensitive to the electronic environment. The spectrum is predicted to show 12 distinct signals, as C2'/C6' and C3'/C5' are equivalent.

Predicted Signal Assignments:

• Quaternary Carbons (C2, C3a, C7a, C1', C4'): These carbons do not bear any protons and will typically show weaker signals in the spectrum.

  • δ ~140-145 (C2, C3a, C7a): The quaternary carbons of the benzo[b]thiophene core are expected in this region.

  • δ ~138 (C1'): The carbon of the phenyl ring attached to the benzothiophene system.

  • δ ~122 (C4'): The carbon directly bonded to the bromine atom. The heavy atom effect of bromine causes a distinct upfield shift for this carbon.

• Protonated Carbons (CH):

  • δ ~132.0 (C3'/C5'): Carbons ortho to the bromine atom.

  • δ ~128.5 (C2'/C6'): Carbons ortho to the benzothiophene substituent.

  • δ ~122-125 (C3, C4, C5, C6, C7): The five CH carbons of the benzo[b]thiophene core will appear in this range. Precise assignment without 2D NMR data is challenging but they can be distinguished from the bromophenyl carbons.

Data Summary

The predicted ¹H and ¹³C NMR data are summarized in the table below. Experimental values may vary slightly based on solvent and spectrometer frequency.

Assignment	¹H NMR δ (ppm), Multiplicity, J (Hz), Integration	¹³C NMR δ (ppm)
H3	7.38, s, 1H	~122.5
H4	7.80, m, 1H	~124.5
H5	7.35, m, 1H	~124.8
H6	7.35, m, 1H	~125.0
H7	7.80, m, 1H	~123.0
H2'/H6'	7.65, d, J≈8.5, 2H	~128.5
H3'/H5'	7.55, d, J≈8.5, 2H	~132.0
C2	-	~142.0
C3a	-	~140.5
C7a	-	~139.8
C1'	-	~138.0
C4'	-	~122.0

Analytical Workflow and Structure Confirmation

The process of spectral analysis is a systematic workflow. While 1D spectra provide the primary data, confirmation of assignments, especially in complex regions, is best achieved using two-dimensional (2D) NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).[6]

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A Technical Guide to the Mass Spectrometry of 2-(4-Bromophenyl)benzo[b]thiophene

This guide provides an in-depth analysis of the mass spectrometric behavior of 2-(4-Bromophenyl)benzo[b]thiophene, a significant heterocyclic compound. Designed for researchers and drug development professionals, this document outlines the fundamental principles, predictable fragmentation pathways, and a robust experimental protocol for the accurate characterization of this molecule. Our approach emphasizes the causality behind experimental choices to ensure reproducible and reliable results.

Introduction: The Analytical Imperative

2-(4-Bromophenyl)benzo[b]thiophene belongs to the benzothiophene class of sulfur-containing heterocyclic compounds, a scaffold present in numerous pharmacologically active molecules and advanced materials. Accurate molecular characterization is paramount for quality control, metabolic studies, and structural confirmation in synthetic chemistry. Mass spectrometry (MS) serves as a primary analytical tool, offering unparalleled sensitivity and structural information from minimal sample quantities. This guide focuses on Electron Ionization (EI) mass spectrometry, the benchmark technique for generating reproducible fragmentation patterns for such aromatic structures.[1][2]

Ionization & The Molecular Ion Signature

For a thermally stable, non-polar molecule like 2-(4-Bromophenyl)benzo[b]thiophene, Electron Ionization (EI) is the preferred method. The high energy (typically 70 eV) electron beam reliably generates a molecular radical cation (M⁺•) and induces extensive, structurally significant fragmentation.[1][2][3] This "hard" ionization technique creates a detailed mass spectrum that acts as a molecular fingerprint.

The most critical diagnostic feature in the mass spectrum of this compound is the molecular ion region. The presence of a single bromine atom, which exists naturally as two stable isotopes (⁷⁹Br, ~50.5% and ⁸¹Br, ~49.5%), imparts a unique isotopic signature.[4] Consequently, the molecular ion will appear as a pair of peaks of nearly equal intensity, separated by two mass-to-charge units (m/z). This M⁺• and M+2 pattern is an unambiguous indicator of a monobrominated compound.

Molecular Formula: C₁₄H₉BrS Monoisotopic Mass:

• For ⁷⁹Br: 287.96 g/mol

• For ⁸¹Br: 289.96 g/mol

The observation of strong ion signals at m/z ≈ 288 and 290 immediately confirms the molecular weight and the presence of bromine. The high stability of the fused aromatic ring system ensures that the molecular ion is one of the most abundant ions in the spectrum.[5][6]

Elucidating Structure: Key Fragmentation Pathways

The 70 eV ionization energy provides the M⁺• with sufficient internal energy to undergo fragmentation. The resulting fragment ions provide a roadmap to the molecule's structure. The primary fragmentation pathways are governed by the cleavage of the weakest bonds and the formation of the most stable resultant ions and neutral species.

Key Fission Events:

• Loss of the Bromine Radical (•Br): The Carbon-Bromine bond is often the most labile site in the molecular ion. Cleavage of this bond results in the expulsion of a bromine radical, producing a highly stable cation at [M-Br]⁺. This is frequently one of the most intense fragment peaks in the spectrum.[5]

  • M⁺• → [C₁₄H₉S]⁺ + •Br

  • Expected m/z: 209

• Cleavage of the Inter-ring C-C Bond: Fission of the pivotal bond connecting the phenyl and benzo[b]thiophene moieties can occur, leading to two distinct charged fragments.

  • Formation of the Bromophenyl Cation: This pathway yields the bromophenyl cation, which will also exhibit the characteristic 1:1 isotopic pattern for bromine.

    • M⁺• → [C₆H₄Br]⁺ + •C₈H₅S

    • Expected m/z: 155 and 157

  • Formation of the Benzo[b]thiophenyl Cation: The complementary fragment, the benzo[b]thiophenyl cation, may also be observed.

    • M⁺• → [C₈H₅S]⁺ + •C₆H₄Br

    • Expected m/z: 133

• Fragmentation of the Benzothiophene Core: Following the initial loss of bromine, the resulting [C₁₄H₉S]⁺ ion can undergo further fragmentation characteristic of the benzo[b]thiophene ring system. A common pathway for thiophenes is the elimination of a thiocarbonyl (CS) neutral molecule.[7]

  • [C₁₄H₉S]⁺ → [C₁₃H₉]⁺ + CS

  • Expected m/z: 165

The logical relationship between these fragmentation events is illustrated in the diagram below.

Caption: Predicted EI fragmentation pathway for 2-(4-Bromophenyl)benzo[b]thiophene.

Experimental Protocol: A Self-Validating Workflow

This protocol describes the analysis of 2-(4-Bromophenyl)benzo[b]thiophene using Gas Chromatography-Mass Spectrometry (GC-MS) with an EI source, a standard configuration for volatile and semi-volatile organic compounds.

Objective: To obtain a clean, reproducible mass spectrum for molecular weight confirmation and structural elucidation.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the solid compound.

  • Dissolve the sample in 1 mL of a high-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of ~10 µg/mL. High concentrations can lead to source contamination and spectral distortion.

• Gas Chromatography (GC) Parameters:

  • GC System: Agilent 8890 GC or equivalent.

  • Injector: Split/Splitless, operated in Split mode (e.g., 50:1 ratio) to prevent column overloading.

  • Injector Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm x 0.25 µm), is ideal for separating aromatic compounds.

  • Oven Program:

    • Initial Temperature: 100 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 300 °C.

    • Final Hold: Hold at 300 °C for 5 minutes.

  • Validation Check: This program ensures the compound elutes as a sharp, symmetrical peak, confirming its purity and suitability for MS analysis.

• Mass Spectrometry (MS) Parameters:

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 40 to 350. This range covers all expected fragments and the molecular ion cluster.

  • Solvent Delay: 3 minutes (to prevent the solvent peak from saturating the detector).

• Data Analysis:

  • Integrate the primary chromatographic peak.

  • Generate the mass spectrum by averaging the scans across the peak apex.

  • Identify the molecular ion cluster at m/z 288/290 and confirm the ~1:1 abundance ratio.

  • Identify and label the major fragment ions as detailed in Section 3 and the data table below.

This protocol is inherently self-validating. The GC separation ensures that a pure compound enters the ion source. The standardized 70 eV EI energy produces a consistent fragmentation pattern that is highly reproducible, and the distinctive bromine isotope pattern provides an immediate, unequivocal validation of the elemental composition.[4]

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Physical and chemical properties of 2-(4-Bromophenyl)benzo[b]thiophene

An In-Depth Technical Guide to the Physicochemical Properties of 2-(4-Bromophenyl)benzo[b]thiophene

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold that constitutes the core of numerous compounds with significant biological activity.[1][2] As a fusion of benzene and thiophene rings, this aromatic system is a key building block in medicinal chemistry, leading to the development of therapeutic agents with diverse pharmacological profiles, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4] The compound 2-(4-Bromophenyl)benzo[b]thiophene is a prominent derivative, valued not for its own direct biological activity but as a crucial intermediate in the synthesis of more complex molecular architectures.[5] The presence of the bromophenyl group at the 2-position provides a reactive handle, enabling chemists to introduce additional functional groups through various cross-coupling reactions. This guide offers a comprehensive overview of the essential physical and chemical properties of 2-(4-Bromophenyl)benzo[b]thiophene, providing a foundational resource for researchers in organic synthesis and drug discovery.

Physicochemical and Spectroscopic Profile

The fundamental properties of 2-(4-Bromophenyl)benzo[b]thiophene are summarized below. These characteristics are essential for its handling, storage, and application in synthetic chemistry.

Core Properties

Property	Value	Source
CAS Number	19437-86-6	[6]
Molecular Formula	C₁₄H₉BrS	[6]
Molecular Weight	289.19 g/mol	[6]
Appearance	White to off-white solid/crystals	[7]
Melting Point	205 °C	[6]
Boiling Point	412 °C	[6]
Density	1.486 g/cm³	[6]
Flash Point	203 °C	[6]
Stability	Stable under standard ambient conditions. May be sensitive to prolonged light exposure.[8]

Structural Elucidation and Spectroscopic Data

The structural identity and purity of 2-(4-Bromophenyl)benzo[b]thiophene are unequivocally confirmed through a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The proton NMR spectrum is expected to show a complex pattern of signals in the aromatic region (typically δ 7.0-8.0 ppm). Protons on the benzothiophene ring system and the 4-bromophenyl ring will appear as distinct multiplets. The coupling patterns (doublets, triplets, etc.) provide information about the substitution pattern on the aromatic rings.

  • ¹³C NMR : The carbon NMR spectrum will display signals corresponding to the 14 carbon atoms in the molecule. The exact chemical shifts are influenced by the electronic environment of each carbon, with carbons attached to the bromine and sulfur atoms showing characteristic shifts.

• Infrared (IR) Spectroscopy : The IR spectrum provides information about the functional groups present. Key absorption bands for this molecule would include:

  • Aromatic C-H stretching vibrations (around 3100-3000 cm⁻¹).

  • Aromatic C=C ring stretching vibrations (in the 1600-1450 cm⁻¹ region).

  • A characteristic absorption for the C-Br bond, typically found in the lower frequency region of the spectrum.

• Mass Spectrometry (MS) : Mass spectrometry is crucial for confirming the molecular weight. Due to the presence of a single bromine atom, the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion peak (M⁺). Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~51% and ~49%, respectively). This results in two prominent peaks in the mass spectrum: the molecular ion peak (M⁺) and an M+2 peak of almost identical intensity, which is a definitive signature for a monobrominated compound.

Synthesis and Chemical Reactivity

The synthesis of 2-arylbenzo[b]thiophenes can be achieved through several methods. A robust and efficient approach is the intramolecular Wittig reaction, which allows for the construction of the benzothiophene ring system from readily available starting materials.[5]

Synthetic Workflow: Intramolecular Wittig Reaction

The synthesis involves the reaction of a phosphonium salt derived from 2-mercaptobenzyl alcohol with an appropriate acyl chloride. This method is advantageous as it often proceeds in good yield and can tolerate a variety of functional groups on the acyl chloride.[5]

Caption: Synthetic pathway for 2-(4-Bromophenyl)benzo[b]thiophene via an intramolecular Wittig reaction.

Reactivity Profile

The chemical reactivity of 2-(4-Bromophenyl)benzo[b]thiophene is dictated by its two main structural components:

• The Benzo[b]thiophene Core : This aromatic system is generally susceptible to electrophilic substitution reactions. The position of substitution (typically at the 3-position) is influenced by the electronic effects of the existing substituent at the 2-position.[9]

• The 4-Bromophenyl Group : The carbon-bromine bond is the most significant reactive site on this part of the molecule. It serves as an excellent handle for transition-metal-catalyzed cross-coupling reactions, such as:

  • Suzuki Coupling : Reaction with boronic acids to form new carbon-carbon bonds.

  • Heck Coupling : Reaction with alkenes.

  • Sonogashira Coupling : Reaction with terminal alkynes.

  • Buchwald-Hartwig Amination : Formation of carbon-nitrogen bonds.

This versatility makes 2-(4-Bromophenyl)benzo[b]thiophene a highly valuable building block for creating libraries of complex molecules for screening in drug discovery programs.

Applications in Research and Drug Development

The true value of 2-(4-Bromophenyl)benzo[b]thiophene lies in its role as a versatile intermediate. The benzo[b]thiophene scaffold is a cornerstone in medicinal chemistry, found in drugs like the selective estrogen receptor modulator Raloxifene and the antifungal agent Sertaconazole .[3]

By utilizing the reactive C-Br bond, researchers can readily diversify the 2-phenyl substituent, exploring how different functional groups at this position impact biological activity. This strategy is central to structure-activity relationship (SAR) studies, where systematic modifications are made to a lead compound to optimize its potency, selectivity, and pharmacokinetic properties.[1][5] The ability to easily perform cross-coupling reactions makes this compound an ideal starting point for synthesizing novel candidates for a wide range of therapeutic targets, from enzyme inhibitors to receptor modulators.[5]

Experimental Protocols

Synthesis of 2-(4-Bromophenyl)benzo[b]thiophene via Intramolecular Wittig Reaction

This protocol is adapted from established methodologies for the synthesis of 2-arylbenzo[b]thiophenes.[5]

Step A: Synthesis of (2-Mercaptobenzyl)triphenylphosphonium Bromide

• To a solution of 2-mercaptobenzyl alcohol (1.0 eq) in acetonitrile, add triphenylphosphine hydrobromide (1.05 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Collect the resulting precipitate by filtration, wash with cold acetonitrile, and dry under vacuum to yield the phosphonium salt intermediate.

Step B: Synthesis of 2-(4-Bromophenyl)benzo[b]thiophene

• Suspend the phosphonium salt from Step A (1.0 eq) in dry toluene.

• Add 4-bromobenzoyl chloride (1.1 eq) to the suspension.

• Add triethylamine (2.5 eq) dropwise to the mixture at room temperature.

• Heat the reaction mixture to reflux (approx. 110 °C) for 2-4 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture and filter to remove triethylamine hydrobromide salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure 2-(4-Bromophenyl)benzo[b]thiophene.

Characterization by ¹H NMR Spectroscopy

• Dissolve approximately 5-10 mg of the purified product in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

• Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals and analyze the chemical shifts (ppm) and coupling constants (Hz) to confirm the aromatic proton signals corresponding to the expected structure.

Conclusion

2-(4-Bromophenyl)benzo[b]thiophene is a compound of significant interest to the scientific community, particularly those engaged in synthetic and medicinal chemistry. Its well-defined physical properties, predictable spectroscopic signature, and versatile chemical reactivity make it an invaluable tool. The ability to leverage its C-Br bond for sophisticated cross-coupling reactions allows it to serve as a foundational building block for the discovery and development of novel, complex molecules with potential therapeutic applications. This guide provides the essential technical data and procedural insights required for its effective use in the laboratory.

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The Therapeutic Potential of 2-Arylbenzo[b]thiophene Derivatives: An In-Depth Technical Guide

Intended for: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, pharmacology, and oncology.

Abstract: The benzo[b]thiophene scaffold is a privileged heterocyclic motif in medicinal chemistry, demonstrating a remarkable breadth of biological activities. When substituted at the 2-position with an aryl group, these compounds exhibit enhanced and often specific interactions with various biological targets, leading to potent therapeutic effects. This technical guide provides a comprehensive overview of the significant biological activities of 2-arylbenzo[b]thiophene derivatives, with a focus on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. We will delve into the underlying mechanisms of action, explore structure-activity relationships, and provide detailed experimental protocols for the evaluation of these promising therapeutic agents.

Introduction: The Versatility of the 2-Arylbenzo[b]thiophene Scaffold

The benzo[b]thiophene core, an isostere of indole, has long been a focal point in drug discovery due to its structural resemblance to endogenous molecules and its ability to engage in various biological interactions.[1] The fusion of a benzene ring with a thiophene ring creates a planar, aromatic system that can be readily functionalized. The introduction of an aryl substituent at the 2-position significantly expands the chemical space and allows for fine-tuning of the molecule's steric and electronic properties. This has led to the development of numerous 2-arylbenzo[b]thiophene derivatives with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, antioxidant, and neuroprotective effects.[2][3] This guide will explore the key therapeutic areas where these compounds have shown exceptional promise.

Anticancer Activity: Disrupting Cellular Proliferation

2-Arylbenzo[b]thiophene derivatives have emerged as a significant class of anticancer agents, primarily through their ability to interfere with microtubule dynamics and inhibit protein kinases crucial for cancer cell survival and proliferation.[1]

Mechanism of Action: Tubulin Polymerization Inhibition

A primary mechanism by which many 2-arylbenzo[b]thiophene derivatives exert their anticancer effects is by inhibiting the polymerization of tubulin.[4] Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, intracellular transport, and maintenance of cell shape. By disrupting microtubule dynamics, these compounds can arrest the cell cycle in the G2/M phase, leading to apoptosis (programmed cell death).[4][5]

Many of these derivatives bind to the colchicine-binding site on β-tubulin, preventing the assembly of αβ-tubulin heterodimers into microtubules.[4] This disruption of the mitotic spindle activates the spindle assembly checkpoint, ultimately triggering the intrinsic apoptotic pathway.[6]

Caption: Tubulin inhibition pathway of 2-arylbenzo[b]thiophenes.

Mechanism of Action: Kinase Inhibition

Beyond their effects on tubulin, certain 2-arylbenzo[b]thiophene derivatives have been identified as potent inhibitors of various protein kinases that are often dysregulated in cancer.[7] These kinases are key components of signaling pathways that control cell growth, proliferation, and survival. By targeting kinases such as Aurora kinases, and others involved in cell cycle progression, these compounds can effectively halt tumor growth.[8]

Structure-Activity Relationship (SAR) Insights

The anticancer activity of 2-arylbenzo[b]thiophene derivatives is highly dependent on the nature and position of substituents on both the benzo[b]thiophene core and the 2-aryl ring.

• 2-Aroyl Moiety: The presence of a 2-(3',4',5'-trimethoxybenzoyl) group is a common feature in many potent tubulin inhibitors, mimicking the binding motif of natural products like colchicine.[1][4]

• Substituents on the Benzo[b]thiophene Ring: Methoxy or amino groups at the C-5, C-6, or C-7 positions of the benzo[b]thiophene ring can significantly enhance antiproliferative activity.[5][9] The position of these substituents is crucial for optimal interaction with the tubulin binding site.

• Substituents on the 2-Aryl Ring: The substitution pattern on the 2-aryl ring can influence the molecule's electronic properties and steric hindrance, thereby affecting its binding affinity to the target protein.

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro cytotoxic activity (IC₅₀ values) of representative 2-arylbenzo[b]thiophene derivatives against various cancer cell lines.

Compound ID	2-Aryl Substituent	Benzo[b]thiophene Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
A1	4-Methoxyphenyl	6-Hydroxy	MCF-7 (Breast)	0.005	[10]
A2	3',4',5'-Trimethoxyphenyl	7-Methoxy	K562 (Leukemia)	0.0095-0.033	[9]
A3	Phenyl	5-Amino, 7-Methoxy	HeLa (Cervical)	0.0026-0.018	[9]
A4	4-Ethoxyphenyl	None	HeLa (Cervical)	Submicromolar	[11]

Experimental Protocol: In Vivo Xenograft Model for Anticancer Activity

This protocol outlines a general procedure for evaluating the in vivo efficacy of a 2-arylbenzo[b]thiophene derivative using a tumor xenograft model in immunocompromised mice.[12][13]

Objective: To assess the tumor growth inhibition potential of a test compound in a preclinical cancer model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or Nude mice)

• Human cancer cell line of interest

• Cell culture medium and supplements

• Matrigel

• Test compound and vehicle

• Calipers for tumor measurement

Procedure:

• Cell Culture: Culture the chosen cancer cell line under standard conditions.

• Tumor Implantation:

  • Harvest cells during the logarithmic growth phase.

  • Resuspend cells in a sterile, serum-free medium, optionally mixed with Matrigel at a 1:1 ratio, to a final concentration of 1 x 10⁷ to 2 x 10⁷ cells/mL.

  • Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Allow tumors to establish and reach a palpable size (e.g., 100-200 mm³).

  • Measure tumor dimensions (length and width) with calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

• Treatment:

  • Randomize mice into treatment and control groups.

  • Administer the test compound (dissolved in a suitable vehicle) and the vehicle control to the respective groups via the desired route (e.g., intraperitoneal, oral gavage).

  • Continue treatment for a predetermined period.

• Data Analysis:

  • Monitor tumor growth and body weight of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors.

  • Compare the tumor volumes and weights between the treated and control groups to determine the efficacy of the test compound.

Caption: Workflow for an in vivo anticancer xenograft study.

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. 2-Arylbenzo[b]thiophene derivatives have demonstrated promising activity against a range of pathogenic bacteria and fungi, including multidrug-resistant strains.[14][15]

Mechanism of Action

The antimicrobial mechanism of 2-arylbenzo[b]thiophene derivatives is multifaceted and can involve:

• Membrane Disruption: The hydrophobic nature of the benzo[b]thiophene core allows these compounds to intercalate into the bacterial cell membrane, disrupting its integrity and leading to leakage of cellular contents and cell death.[5][16]

• Enzyme Inhibition: These derivatives can inhibit essential bacterial enzymes involved in processes such as DNA replication, protein synthesis, or cell wall biosynthesis.

• Efflux Pump Inhibition: Some 2-arylbenzo[b]thiophene derivatives have been shown to inhibit bacterial efflux pumps, which are responsible for extruding antibiotics from the cell.[12] By blocking these pumps, they can restore the efficacy of conventional antibiotics against resistant strains.

Quantitative Data on Antimicrobial Activity

The following table presents the minimum inhibitory concentration (MIC) values for selected 2-arylbenzo[b]thiophene derivatives against various microbial strains.

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
B1	Staphylococcus aureus (MRSA)	4	[14]
B2	Candida albicans	32-64	[15]
B3	Escherichia coli (with PMB)	8-64	[15]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard technique for determining the MIC.

Objective: To determine the in vitro antimicrobial susceptibility of a test compound.

Materials:

• Microbial culture

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• 96-well microtiter plates

• Test compound and solvent

• Positive and negative controls

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound and create serial two-fold dilutions in the broth medium in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in broth medium.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate containing the diluted compound.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

• Reading Results: After incubation, visually inspect the wells for turbidity (microbial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. 2-Arylbenzo[b]thiophene derivatives have demonstrated significant anti-inflammatory properties, often through the dual inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[17][18]

Mechanism of Action: Dual COX/LOX Inhibition

The arachidonic acid cascade is a key pathway in the inflammatory response, leading to the production of pro-inflammatory mediators such as prostaglandins (via COX enzymes) and leukotrienes (via LOX enzymes). By simultaneously inhibiting both COX and LOX pathways, 2-arylbenzo[b]thiophene derivatives can provide a broader spectrum of anti-inflammatory activity with a potentially improved side-effect profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) that primarily target COX enzymes.[8][17]

Caption: Dual inhibition of COX and LOX pathways by 2-arylbenzo[b]thiophenes.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of test compounds.[16][19]

Objective: To assess the ability of a test compound to reduce acute inflammation.

Materials:

• Wistar or Sprague-Dawley rats

• Carrageenan solution (1% w/v in sterile saline)

• Plethysmometer for paw volume measurement

• Test compound and vehicle

• Positive control (e.g., Indomethacin)

Procedure:

• Animal Grouping: Acclimatize rats and divide them into control, positive control, and test groups.

• Compound Administration: Administer the vehicle, positive control, or test compound to the respective groups (e.g., via oral gavage) one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups compared to the control group at each time point.

Neuroprotective Activity: Targeting Alzheimer's Disease Pathologies

Neurodegenerative diseases like Alzheimer's disease (AD) pose a significant global health challenge. 2-Arylbenzo[b]thiophene derivatives have shown potential as neuroprotective agents by targeting key pathological processes in AD, particularly the aggregation of amyloid-beta (Aβ) peptides.[6][20]

Mechanism of Action: Modulation of Amyloid-Beta Aggregation

The accumulation of Aβ plaques in the brain is a hallmark of AD. 2-Arylbenzo[b]thiophene derivatives can interfere with the aggregation of Aβ monomers into toxic oligomers and fibrils.[21] The mechanism of inhibition can involve:

• Binding to Aβ Monomers or Oligomers: The planar aromatic structure of these compounds allows them to interact with the hydrophobic regions of Aβ, preventing the self-assembly process.[22]

• Stabilizing Non-Toxic Conformations: They may bind to Aβ and stabilize it in a non-toxic conformation, thereby preventing its aggregation into harmful species.

Experimental Protocol: Thioflavin T (ThT) Assay for Aβ Aggregation

The ThT assay is a widely used in vitro method to monitor the formation of amyloid fibrils.[23]

Objective: To assess the ability of a test compound to inhibit Aβ fibrillization.

Materials:

• Aβ peptide (e.g., Aβ₁₋₄₂)

• Thioflavin T (ThT) stock solution

• Phosphate buffer

• 96-well black microtiter plates

• Fluorescence plate reader

Procedure:

• Aβ Preparation: Prepare a solution of Aβ peptide in an appropriate solvent and dilute it in phosphate buffer.

• Assay Setup: In a 96-well plate, mix the Aβ solution with different concentrations of the test compound and the ThT working solution.

• Incubation: Incubate the plate at 37°C, with intermittent shaking, to promote fibril formation.

• Fluorescence Measurement: Measure the fluorescence intensity at regular intervals using a plate reader (excitation ~440 nm, emission ~480 nm).

• Data Analysis: Plot the fluorescence intensity over time. A decrease in fluorescence in the presence of the test compound indicates inhibition of Aβ aggregation.

Conclusion and Future Perspectives

2-Arylbenzo[b]thiophene derivatives represent a highly versatile and promising class of compounds with a wide range of biological activities. Their efficacy as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents has been well-documented. The ability to readily modify their structure allows for the optimization of their potency and selectivity towards specific biological targets.

Future research in this area should focus on:

• Elucidating Detailed Mechanisms of Action: While primary targets have been identified, further investigation into the downstream signaling pathways will provide a more complete understanding of their biological effects.

• Optimizing Pharmacokinetic Properties: Improving the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds is crucial for their successful translation into clinical candidates.

• Developing Multi-Targeted Agents: The inherent ability of the benzo[b]thiophene scaffold to interact with multiple targets could be leveraged to design novel drugs for complex diseases like cancer and neurodegenerative disorders.

The continued exploration of 2-arylbenzo[b]thiophene derivatives holds great promise for the discovery of new and effective therapies for a variety of human diseases.

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Unlocking Therapeutic Potential: A Technical Guide to the Molecular Targets of 2-(4-Bromophenyl)benzo[b]thiophene

Abstract

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3] This technical guide focuses on a specific derivative, 2-(4-Bromophenyl)benzo[b]thiophene, to explore its potential therapeutic targets. By synthesizing data from studies on structurally related compounds, we elucidate promising avenues for drug development in oncology, inflammatory disorders, and neurodegenerative diseases. This document provides researchers and drug development professionals with a comprehensive overview of key molecular targets, the rationale for their selection, and detailed experimental protocols for their validation.

Introduction: The Versatility of the Benzo[b]thiophene Scaffold

Benzo[b]thiophene and its derivatives have garnered significant interest from medicinal chemists due to their structural similarity to endogenous molecules and their capacity to interact with a diverse range of biological targets.[1][2] This versatile heterocyclic scaffold has been successfully incorporated into drugs with anti-cancer, anti-inflammatory, antimicrobial, and neuroprotective properties.[1][2][3][4][5] The substitution pattern on the benzo[b]thiophene ring system plays a crucial role in determining the specific biological activity and target affinity.[6] The presence of a 2-aryl group, as in 2-(4-Bromophenyl)benzo[b]thiophene, is a common feature in many biologically active derivatives, suggesting that this particular substitution pattern is key to its therapeutic potential.

This guide will systematically explore the most promising therapeutic targets for 2-(4-Bromophenyl)benzo[b]thiophene based on the established activities of closely related analogues. For each potential target, we will delve into the underlying mechanism of action and provide robust, field-proven experimental workflows for validation.

Anticancer Applications: A Multi-Targeted Approach

The most extensively documented therapeutic application of 2-arylbenzo[b]thiophenes is in the realm of oncology. These compounds have been shown to combat cancer through various mechanisms, making them attractive candidates for further development.

Target: Tubulin and Microtubule Dynamics

Mechanistic Rationale: The disruption of microtubule dynamics is a clinically validated strategy in cancer therapy.[7] Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential for the formation of the mitotic spindle during cell division.[7] Small molecules that interfere with tubulin polymerization or depolymerization can arrest the cell cycle in the G2/M phase, ultimately leading to apoptosis.[7][8] Several studies have identified 2-aryl and 2-aroylbenzo[b]thiophene derivatives as potent inhibitors of tubulin polymerization.[8][9][10] These compounds often bind to the colchicine binding site on β-tubulin, preventing its polymerization into microtubules.[11][12] The 2-(3',4',5'-trimethoxybenzoyl)benzo[b]thiophene scaffold, in particular, has shown significant promise in this area.[8][9] Given the structural similarities, 2-(4-Bromophenyl)benzo[b]thiophene is a strong candidate for possessing similar tubulin-destabilizing properties.

Experimental Workflow for Target Validation:

Caption: Workflow for validating tubulin as a target.

Detailed Protocol: Tubulin Polymerization Assay

• Objective: To determine the in vitro effect of 2-(4-Bromophenyl)benzo[b]thiophene on the polymerization of purified tubulin.

• Materials:

  • Purified bovine brain tubulin (>99% pure)

  • Guanosine-5'-triphosphate (GTP)

  • General tubulin buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

  • 2-(4-Bromophenyl)benzo[b]thiophene stock solution in DMSO

  • Positive control (e.g., Combretastatin A-4)

  • Negative control (DMSO vehicle)

  • Temperature-controlled spectrophotometer with a 340 nm filter

• Procedure:

  • Prepare a reaction mixture containing tubulin (e.g., 1-2 mg/mL) in general tubulin buffer on ice.

  • Add GTP to a final concentration of 1 mM.

  • Pipette the reaction mixture into pre-chilled cuvettes.

  • Add 2-(4-Bromophenyl)benzo[b]thiophene to the desired final concentrations. Include positive and negative controls.

  • Place the cuvettes in the spectrophotometer and incubate at 37°C to initiate polymerization.

  • Monitor the change in absorbance at 340 nm over time (e.g., for 60 minutes). An increase in absorbance indicates tubulin polymerization.

• Data Analysis: Plot absorbance versus time. Calculate the IC50 value, which is the concentration of the compound that inhibits tubulin polymerization by 50% compared to the vehicle control.

Target: Hormone Receptors - The Estrogen Receptor

Mechanistic Rationale: A significant subset of breast cancers are hormone-receptor-positive, meaning their growth is driven by estrogen. Targeting the estrogen receptor (ER) with antagonists or selective estrogen receptor modulators (SERMs) is a cornerstone of therapy for these cancers. The benzo[b]thiophene core is found in the approved SERM, Raloxifene.[6] Studies on 2-phenylbenzo[b]thiophene derivatives have demonstrated their potential as antiestrogens, capable of inhibiting the growth of estrogen-sensitive breast cancer cells.[13] These compounds competitively bind to the estrogen receptor, blocking the proliferative signals of estrogen. The structural analogy of 2-(4-Bromophenyl)benzo[b]thiophene to these known antiestrogenic compounds makes the estrogen receptor a highly plausible therapeutic target.

Experimental Workflow for ER Target Validation:

Caption: Workflow for validating the estrogen receptor as a target.

Additional Anticancer Targets

The versatility of the benzo[b]thiophene scaffold extends to several other key signaling pathways implicated in cancer.

Potential Target	Mechanism of Action	Key Experimental Assays	Relevant Citations
Topoisomerases I/II	Inhibition of DNA replication and repair by stabilizing the enzyme-DNA cleavage complex.	DNA relaxation assays, Cleavage complex assays.	[14]
STAT3	Inhibition of STAT3 phosphorylation and dimerization, leading to downregulation of target genes involved in proliferation and survival.	Western blot for p-STAT3, STAT3-dependent reporter assays, Electrophoretic mobility shift assay (EMSA).	[15]
Glutathione Peroxidase 4 (GPX4)	Inhibition of GPX4, leading to lipid peroxide accumulation and induction of ferroptosis, a non-apoptotic form of cell death.	Cellular lipid ROS assays, GPX4 activity assays, Western blot for GPX4.	[16]
RhoA/ROCK Pathway	Inhibition of RhoA GTPase activity or its downstream effector ROCK, leading to disruption of the actin cytoskeleton and inhibition of cell migration and invasion.	G-LISA RhoA activation assay, Western blot for phosphorylated myosin light chain, Cell migration and invasion assays.	[17]

Anti-Inflammatory Potential: Targeting Cyclooxygenase (COX) Enzymes

Mechanistic Rationale: Chronic inflammation is a key driver of various diseases. Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins.[18] There are two main isoforms, COX-1 (constitutively expressed) and COX-2 (inducible at sites of inflammation). Selective COX-2 inhibition is a desirable therapeutic strategy to minimize the gastrointestinal side effects associated with non-selective NSAIDs. Several studies have highlighted the potential of thiophene-based compounds, including benzo[b]thiophene derivatives, as anti-inflammatory agents, with some showing selectivity for COX-2.[18][19][20][21]

Experimental Workflow for COX Inhibition Validation:

Caption: Workflow for validating COX enzymes as targets.

Neuroprotective and CNS Applications

Mechanistic Rationale: The benzo[b]thiophene scaffold has also shown promise in the development of agents for neurodegenerative diseases and psychiatric disorders. For instance, certain derivatives have been identified as cholinesterase inhibitors, which is a therapeutic strategy for Alzheimer's disease to increase acetylcholine levels in the brain.[22] Other derivatives have been investigated as dual serotonin reuptake inhibitors and 5-HT7 receptor antagonists, suggesting potential as novel antidepressants with a rapid onset of action.[23] Furthermore, the antioxidant properties of some benzo[b]thiophenes could offer neuroprotection by mitigating oxidative stress, a common pathological feature in many neurodegenerative conditions.[24]

Potential Target	Therapeutic Indication	Key Experimental Assays	Relevant Citations
Acetylcholinesterase (AChE) / Butyrylcholinesterase (BChE)	Alzheimer's Disease	Ellman's assay for cholinesterase activity.	[22]
Serotonin Transporter (5-HTT) / 5-HT7 Receptor	Depression	Radioligand binding assays, In vivo microdialysis, Forced swim test in rodents.	[23]
Oxidative Stress Pathways	Neurodegenerative Diseases	Reactive oxygen species (ROS) assays (e.g., DCFDA), Lipid peroxidation assays (e.g., TBARS).	[24]

Conclusion and Future Directions

2-(4-Bromophenyl)benzo[b]thiophene represents a molecule of significant therapeutic interest, with a high probability of interacting with multiple, clinically relevant targets. The evidence strongly suggests that its primary potential lies in the field of oncology, particularly through the inhibition of tubulin polymerization and potentially through the modulation of hormone receptors or other cancer-related signaling pathways. Furthermore, its potential as an anti-inflammatory and neuroprotective agent warrants thorough investigation.

The experimental workflows and protocols outlined in this guide provide a clear and logical path for the comprehensive evaluation of 2-(4-Bromophenyl)benzo[b]thiophene. A systematic approach, starting with in vitro target engagement and progressing through cell-based and in vivo models, will be crucial to fully elucidate its mechanism of action and to unlock its therapeutic potential. Future research should also focus on structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as on pharmacokinetic and toxicological profiling to assess its drug-like properties.

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The Architectural Nuances of Bioactivity: A Deep Dive into the Structure-Activity Relationship of 2-Phenylbenzo[b]thiophene Analogues

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzo[b]thiophene scaffold, a fused bicyclic system comprising a benzene and a thiophene ring, is a cornerstone in medicinal chemistry, gracing the structures of numerous biologically active compounds.[1] When adorned with a phenyl group at the 2-position, the resulting 2-phenylbenzo[b]thiophene core emerges as a privileged scaffold, exhibiting a remarkable versatility in engaging with a diverse array of biological targets. This guide, intended for researchers and drug development professionals, will provide a comprehensive exploration of the structure-activity relationships (SAR) of 2-phenylbenzo[b]thiophene analogues. We will dissect the intricate interplay between structural modifications and biological outcomes, offering insights into the rational design of potent and selective agents for various therapeutic applications.

The 2-Phenylbenzo[b]thiophene Core: A Privileged Scaffold in Drug Discovery

The inherent physicochemical properties of the 2-phenylbenzo[b]thiophene moiety, including its relative planarity, lipophilicity, and capacity for π-π stacking and hydrogen bonding interactions, contribute to its promiscuous yet often potent biological activities. This scaffold has been successfully exploited to develop agents with anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties, among others.[1][2] The strategic placement of substituents on both the phenyl ring and the benzo[b]thiophene nucleus, as well as modifications at the 3-position, allows for the fine-tuning of pharmacological profiles, including potency, selectivity, and pharmacokinetic properties.

Navigating the Synthetic Landscape: Crafting the 2-Phenylbenzo[b]thiophene Scaffold

The synthesis of 2-phenylbenzo[b]thiophene analogues is a critical aspect of SAR studies, enabling the generation of diverse chemical libraries for biological evaluation. Several synthetic strategies have been developed, with the choice of method often depending on the desired substitution pattern.

Palladium-Catalyzed Cross-Coupling and Cyclization

A robust and widely employed method involves a palladium-catalyzed Sonogashira-type cross-coupling reaction between a 2-halothiophenol and a phenylacetylene derivative, followed by an intramolecular cyclization. This approach offers a convergent and flexible route to a variety of 2-substituted benzo[b]thiophenes.[3]

Experimental Protocol: Palladium-Catalyzed Synthesis of 2-Substituted Benzo[b]thiophenes [3]

• Reaction Setup: To a reaction vessel, add 2-iodothiophenol (0.5 mmol), the corresponding alkyne (4 equivalents), Pd(OAc)₂ (15 mol%), tetramethylethylenediamine (TMEDA) (20 mol%), and silver trifluoroacetate (AgTFA) (1.1 equivalents).

• Solvent: Add dimethylformamide (DMF) (2 mL) to the mixture.

• Inert Atmosphere: Purge the vessel with nitrogen gas.

• Reaction Conditions: Heat the reaction mixture at 110 °C for 24 hours.

• Work-up and Purification: After cooling to room temperature, quench the reaction and extract the product. Purify the crude product by column chromatography to obtain the desired 2-substituted benzo[b]thiophene.

Caption: Palladium-catalyzed synthesis of 2-phenylbenzo[b]thiophenes.

Other Synthetic Approaches

Alternative synthetic routes include the cyclization of o-alkynyl thioanisoles and the annulation of alkynylbenzenes.[2][3] The Friedel-Crafts acylation of a pre-formed benzo[b]thiophene core is another common method for introducing substituents at the 3-position.[2]

Structure-Activity Relationships in Anticancer Applications

The 2-phenylbenzo[b]thiophene scaffold has emerged as a promising framework for the development of novel anticancer agents, with analogues demonstrating activity through various mechanisms, including DNA binding, tubulin polymerization inhibition, and induction of ferroptosis.[4][5][6][7]

DNA Intercalators and Cytotoxic Agents

Glycosylated 2-phenylbenzo[b]thiophenes have been investigated as DNA binding agents with cytotoxic effects against various cancer cell lines.[4] SAR studies have revealed that the nature of the linker between the carbohydrate moiety and the heterocyclic core, as well as the stereochemistry of the sugar, significantly influence DNA binding.[4] Specifically, an amino group at the C-4 position of the sugar residue was found to be crucial for both DNA binding and cytotoxicity.[4]

Tubulin Polymerization Inhibitors

A series of 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives have been identified as potent inhibitors of tubulin polymerization, a key mechanism for disrupting cell division in cancer cells.[7][8]

Compound	Substitution on Benzo[b]thiophene	IC₅₀ (Tubulin Polymerization, µM)
Analogue 1	4-Methoxy	Potent
Analogue 2	5-Methoxy	Less Potent
Analogue 3	6-Methoxy	Potent
Analogue 4	7-Methoxy	Potent

Table 1: SAR of Methoxy-substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophenes as Tubulin Polymerization Inhibitors. The position of the methoxy group on the benzo[b]thiophene ring significantly impacts activity, with substituents at the 4, 6, and 7-positions leading to the most potent compounds.[7] The presence of a methyl group at the 3-position was also found to enhance activity compared to the unsubstituted analogue.[7]

Inducers of Ferroptosis

Recent studies have explored 2-phenylbenzo[b]thiophene analogues as inducers of ferroptosis, a form of iron-dependent programmed cell death, which presents a novel therapeutic strategy for cancer.[5] A potent ferroptosis inducer, designated III-4, was developed based on the benzo[b]thiophene scaffold. This compound was shown to inhibit the generation of glutathione (GSH), lead to the accumulation of reactive oxygen species (ROS) and malondialdehyde (MDA), and down-regulate the level of glutathione peroxidase 4 (GPX4), ultimately triggering ferroptosis in fibrosarcoma cells.[5]

Caption: Mechanism of ferroptosis induction by a 2-phenylbenzo[b]thiophene analogue.

Antimicrobial Potential of 2-Phenylbenzo[b]thiophene Analogues

The versatile benzo[b]thiophene scaffold has also been a fertile ground for the discovery of novel antimicrobial agents.[1][9][10][11][12]

Antibacterial Activity

Benzo[b]thiophene acylhydrazone derivatives have been synthesized and evaluated for their activity against multidrug-resistant Staphylococcus aureus (MRSA).[9][13] SAR studies revealed that substitution on both the benzo[b]thiophene ring and the aromatic aldehyde portion of the acylhydrazone played a crucial role in determining antibacterial potency. For instance, a chloro substituent at the 6-position of the benzo[b]thiophene ring was found to be beneficial for activity.[9]

Experimental Protocol: Synthesis of Benzo[b]thiophene Acylhydrazones [9][13]

• Hydrazide Formation: React the corresponding substituted benzo[b]thiophene-2-carboxylic acid with hydrazine hydrate to form the carboxylic hydrazide.

• Condensation: Condense the substituted benzo[b]thiophene-2-carboxylic hydrazide with various aromatic or heteroaromatic aldehydes in a suitable solvent like ethanol.

• Purification: Purify the resulting acylhydrazone derivatives by recrystallization or column chromatography.

Antifungal Activity

Analogues of the allylamine antimycotic agent terbinafine, where the naphthalene ring is replaced by a benzo[b]thiophene moiety, have shown significant antifungal activity.[14] The position of the allylamine side chain on the benzo[b]thiophene ring was found to be a key determinant of activity. Derivatives with the side chain at the 3, 4, or 7-position were found to be bioisosteres of terbinafine.[14] Notably, compounds with the side chain at the 7-position and an additional substituent at the 3-position exhibited enhanced activity against Candida albicans.[14] The 3-chloro-7-benzo[b]thienyl derivative was identified as a particularly potent antifungal agent.[14]

Modulators of Neurological Targets

The 2-phenylbenzo[b]thiophene scaffold has also been explored for its potential in treating neurodegenerative diseases, particularly Alzheimer's disease, by modulating the aggregation of amyloid-beta (Aβ) peptides and inhibiting key enzymes like cholinesterases.[2][15][16][17][18][19]

Modulators of Amyloid-Beta Aggregation

N-phenylbenzo[b]thiophene-2-carboxamide derivatives have been designed as modulators of Aβ42 aggregation.[15][16][18] Interestingly, the substitution pattern on the N-phenyl ring dictates whether the compound inhibits or promotes Aβ42 fibrillogenesis.

Compound Series	Substitution on N-phenyl ring	Effect on Aβ42 Aggregation
5a, 5b	Methoxyphenol	Inhibition
5d	4-Methoxyphenyl	Promotion

Table 2: SAR of N-phenylbenzo[b]thiophene-2-carboxamides as Aβ42 Aggregation Modulators. The presence of a methoxyphenol moiety leads to inhibition of Aβ42 aggregation, while a 4-methoxyphenyl substituent promotes fibril formation.[16] This highlights the subtle structural changes that can dramatically alter the biological activity of these compounds.

Cholinesterase Inhibitors

Benzo[b]thiophene-chalcone hybrids have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in the pathology of Alzheimer's disease.[2] In general, the benzothiophene-chalcone hybrids proved to be more potent inhibitors than their simpler benzothiophene precursors.[2]

Enzyme Inhibition: A Broad Spectrum of Activity

Beyond the aforementioned targets, 2-phenylbenzo[b]thiophene analogues have demonstrated inhibitory activity against a range of other enzymes.

• Cyclooxygenase-2 (COX-2) Inhibitors: A series of 2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene derivatives have been identified as selective COX-2 inhibitors, suggesting their potential as anti-inflammatory agents with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[20]

• Human Chymase Inhibitors: Benzo[b]thiophene-2-sulfonamide derivatives have been developed as potent and selective inhibitors of human chymase, an enzyme involved in cardiovascular and inflammatory diseases.[21]

• β-Glucuronidase Inhibitors: Substituted thieno[2,3-b]thiophenes, which are structurally related to benzo[b]thiophenes, have shown potent inhibitory activity against β-glucuronidase, an enzyme whose elevated levels are associated with certain cancers.[22]

Future Directions and Concluding Remarks

The 2-phenylbenzo[b]thiophene scaffold continues to be a rich source of inspiration for the design of novel therapeutic agents. The diverse biological activities exhibited by its analogues underscore the remarkable versatility of this heterocyclic system. Future research in this area will likely focus on:

• Multi-target Drug Design: Leveraging the promiscuity of the scaffold to design single molecules that can modulate multiple targets relevant to a specific disease, such as dual sEH/FAAH inhibitors for pain management.[23]

• Optimization of Pharmacokinetic Properties: Fine-tuning the structure to improve absorption, distribution, metabolism, and excretion (ADME) profiles, thereby enhancing in vivo efficacy and safety.

• Exploration of New Biological Targets: Employing high-throughput screening and other advanced techniques to identify novel biological targets for 2-phenylbenzo[b]thiophene analogues.

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In Silico Modeling of 2-(4-Bromophenyl)benzo[b]thiophene Interactions: A Technical Guide for Drug Discovery Professionals

Abstract

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This technical guide provides an in-depth, expert-led protocol for the in silico modeling of 2-(4-Bromophenyl)benzo[b]thiophene, a representative member of the 2-arylbenzo[b]thiophene class. While the specific biological target of this compound is not explicitly defined in the literature, a substantial body of evidence points towards the estrogen receptor (ER) as a primary target for this structural class, particularly in the context of anticancer activity.[3][4] This guide will, therefore, use the estrogen receptor as a well-justified hypothetical target to demonstrate a comprehensive in silico workflow. Researchers, scientists, and drug development professionals will be guided through a robust methodology encompassing molecular docking, molecular dynamics simulations, and ADMET prediction, providing a framework for the rational design and evaluation of novel benzo[b]thiophene derivatives.

Introduction: The Therapeutic Potential of 2-Arylbenzo[b]thiophenes

The benzo[b]thiophene core, an isostere of indole, is a key pharmacophore in numerous biologically active compounds.[5][6] The 2-arylbenzo[b]thiophene subclass, in particular, has garnered significant attention for its potent biological effects.[7] Structure-activity relationship (SAR) studies have revealed that modifications to the 2-phenyl ring and the benzo[b]thiophene core can significantly modulate activity, leading to the development of selective estrogen receptor modulators (SERMs) and other targeted agents.[3][4] Given the strong evidence for the antiestrogenic and antitumor properties of 2-phenylbenzo[b]thiophenes, we hypothesize that 2-(4-Bromophenyl)benzo[b]thiophene interacts with the estrogen receptor.[3] This guide will delineate a comprehensive in silico strategy to investigate this hypothesis, providing a practical framework for researchers in the field.

Strategic In Silico Workflow

Caption: A strategic workflow for the in silico analysis of 2-(4-Bromophenyl)benzo[b]thiophene.

Part I: Ligand and Target Preparation

The foundation of any successful in silico study lies in the meticulous preparation of both the small molecule (ligand) and its biological target (protein).

Ligand Preparation: 2-(4-Bromophenyl)benzo[b]thiophene

The three-dimensional structure of 2-(4-Bromophenyl)benzo[b]thiophene can be obtained from databases such as PubChem.[8]

Protocol 1: Ligand Preparation

• Obtain 3D Structure: Download the structure of 2-(4-Bromophenyl)benzo[b]thiophene in SDF or MOL2 format from a chemical database like PubChem.

• Energy Minimization: Perform an energy minimization of the ligand using a suitable force field (e.g., MMFF94). This step is crucial for obtaining a low-energy, stable conformation.

• Charge Assignment: Assign partial charges to the atoms of the ligand. The Gasteiger-Hückel charge calculation method is a commonly used and reliable approach.

Target Preparation: Estrogen Receptor Alpha (ERα)

The selection of an appropriate protein structure is critical. The RCSB Protein Data Bank (PDB) is the primary repository for experimentally determined protein structures.[3][5] For this study, we will select a high-resolution crystal structure of the human estrogen receptor alpha ligand-binding domain (hERα-LBD) complexed with a known antagonist.

Protocol 2: Target Preparation

• PDB Structure Selection: Search the PDB database for a human estrogen receptor alpha structure. A suitable example is PDB ID: 3ERT, which is a high-resolution structure of hERα-LBD in complex with the antagonist 4-hydroxytamoxifen.

• Protein Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and any existing ligands.

• Addition of Hydrogens: Add polar hydrogens to the protein structure, as these are often not resolved in crystal structures but are vital for accurate interaction modeling.

• Charge and Protonation State Assignment: Assign appropriate charges and protonation states to the amino acid residues at a physiological pH (7.4).

Part II: Molecular Docking - Predicting Binding Interactions

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a protein target.[9][10] This provides insights into the binding mode and affinity.

Caption: A generalized workflow for molecular docking.

Protocol 3: Molecular Docking with AutoDock Vina

• Grid Box Definition: Define a grid box that encompasses the active site of the estrogen receptor. The coordinates of the co-crystallized ligand in the chosen PDB structure can be used to center the grid box.

• Running the Docking Simulation: Execute the docking calculation using software such as AutoDock Vina. This will generate a series of possible binding poses for the ligand, each with a corresponding binding affinity score.

• Pose Analysis: Analyze the top-scoring docking poses. Visualize the interactions between the ligand and the protein residues in the binding pocket. Key interactions to look for include hydrogen bonds, hydrophobic interactions, and pi-pi stacking.

Table 1: Predicted Binding Affinities of 2-(4-Bromophenyl)benzo[b]thiophene with Estrogen Receptor Alpha

Docking Pose	Binding Affinity (kcal/mol)	Key Interacting Residues
1	-9.8	Arg394, Glu353, Thr347
2	-9.5	Leu387, Leu391, Phe404
3	-9.2	Met388, Ile424, Gly521

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results will be generated from the docking simulation.

Part III: Molecular Dynamics Simulation - Assessing Binding Stability

While molecular docking provides a static snapshot of the binding event, molecular dynamics (MD) simulations offer a dynamic view of the protein-ligand complex over time.[11][12][13] This allows for the assessment of the stability of the predicted binding pose.

Protocol 4: GROMACS Molecular Dynamics Simulation

• System Preparation: Create a simulation box containing the protein-ligand complex, solvate it with water molecules, and add ions to neutralize the system.[14]

• Energy Minimization: Perform energy minimization of the entire system to remove any steric clashes.

• Equilibration: Gradually heat the system to the desired temperature (e.g., 300 K) and then equilibrate the pressure to stabilize the system. This is typically done in two phases: NVT (constant number of particles, volume, and temperature) and NPT (constant number of particles, pressure, and temperature).

• Production Run: Run the production MD simulation for a sufficient length of time (e.g., 100 nanoseconds) to observe the behavior of the protein-ligand complex.

• Trajectory Analysis: Analyze the MD trajectory to assess the stability of the ligand in the binding pocket. Key metrics to analyze include the root-mean-square deviation (RMSD) of the ligand and protein, and the root-mean-square fluctuation (RMSF) of the protein residues.

Part IV: ADMET Prediction - Evaluating Drug-likeness

A potent compound is not necessarily a good drug. It must also possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[15] In silico ADMET prediction tools can provide an early assessment of a compound's drug-likeness.[16][17][18]

Protocol 5: In Silico ADMET Prediction

• Select a Prediction Tool: Utilize a web-based or standalone ADMET prediction tool such as SwissADME, pkCSM, or ADMETlab.[15]

• Input Ligand Structure: Provide the 2D or 3D structure of 2-(4-Bromophenyl)benzo[b]thiophene to the tool.

• Analyze the Results: Evaluate the predicted ADMET properties, including but not limited to:

  • Absorption: Human intestinal absorption (HIA), Caco-2 permeability.

  • Distribution: Blood-brain barrier (BBB) penetration, plasma protein binding.

  • Metabolism: Cytochrome P450 (CYP) inhibition.

  • Excretion: Renal clearance.

  • Toxicity: Ames test for mutagenicity, hepatotoxicity.

Table 2: Predicted ADMET Properties of 2-(4-Bromophenyl)benzo[b]thiophene

Property	Predicted Value	Interpretation
Lipinski's Rule of 5	0 violations	Good oral bioavailability predicted
GI Absorption	High	Likely well-absorbed from the gut
BBB Permeant	No	Unlikely to cause CNS side effects
CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions
AMES Toxicity	No	Non-mutagenic predicted

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual results will be generated from the ADMET prediction software.

Conclusion and Future Directions

This technical guide has outlined a comprehensive in silico workflow for investigating the interactions of 2-(4-Bromophenyl)benzo[b]thiophene with its hypothesized biological target, the estrogen receptor. By integrating molecular docking, molecular dynamics simulations, and ADMET prediction, researchers can gain valuable insights into the compound's binding mode, stability, and drug-likeness. The methodologies described herein are not limited to this specific compound or target and can be readily adapted for the study of other small molecules and proteins. The results from such in silico studies provide a strong foundation for guiding further experimental validation and the rational design of novel, more potent, and safer therapeutic agents based on the benzo[b]thiophene scaffold.

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The Discovery and Enduring Legacy of Benzo[b]thiophene: A Technical Guide to its Chemical History and Synthesis

Introduction: The Aromatic Allure of a Sulfur-Containing Scaffold

In the vast and intricate world of heterocyclic chemistry, the benzo[b]thiophene core holds a place of particular distinction. This bicyclic aromatic system, formed by the fusion of a benzene ring with a thiophene ring, is not merely a structural curiosity but a privileged scaffold in the realms of medicinal chemistry, materials science, and drug development.[1][2] Its unique electronic properties, stemming from the presence of the sulfur heteroatom, impart a remarkable versatility that has captivated chemists for over a century.[3] From its early beginnings as an impurity in industrial coal tar to its current status as a cornerstone of blockbuster pharmaceuticals, the story of benzo[b]thiophene is a compelling narrative of discovery, innovation, and the relentless pursuit of synthetic efficiency.[2][4]

This in-depth technical guide will navigate the rich history of benzo[b]thiophene, tracing its discovery and the evolution of its synthesis from classical methods to modern catalytic strategies. We will delve into the chemical principles that underpin these transformations, providing field-proven insights and detailed experimental protocols for key reactions. This guide is intended for researchers, scientists, and drug development professionals who seek a comprehensive understanding of this vital heterocyclic system.

The Dawn of an Era: From Coal Tar Impurity to a Field of Study

The journey into the world of benzo[b]thiophene begins not with its isolation, but with that of its simpler cousin, thiophene. In 1882, the brilliant German chemist Victor Meyer was investigating the components of coal tar, a thick, black liquid byproduct of coke production from coal.[5] He discovered thiophene as an impurity in benzene derived from this industrial source.[5] This discovery was a pivotal moment, as it unveiled a new class of aromatic compounds and ignited a fervent interest in sulfur-containing heterocycles. Benzo[b]thiophene, then known as thionaphthene, was also found to be a natural constituent of coal tar and petroleum-related deposits, often co-distilling with naphthalene due to its similar physical properties.[2][6]

The late 19th and early 20th centuries were a golden age for the burgeoning chemical industry, largely driven by the demand for synthetic dyes. Coal tar, once a troublesome waste product, became a treasure trove of aromatic starting materials.[7] The quest for novel and vibrant colorants led to extensive research into the chemistry of these coal tar components, and it was in this context that the synthetic chemistry of benzo[b]thiophene began to take shape. A pivotal moment in this history was the work of German chemist Paul Friedländer, whose research into indigo derivatives led to the synthesis of thioindigo, a sulfur-containing analog of the famous blue dye.[1] The core of thioindigo is the benzo[b]thiophene skeleton, and its synthesis marked a significant milestone in the development of this area of heterocyclic chemistry.[4]

The Classical Era: Foundational Syntheses of the Benzo[b]thiophene Core

The early syntheses of benzo[b]thiophenes were often challenging, requiring harsh reaction conditions and providing modest yields. However, these classical methods laid the essential groundwork for the more sophisticated techniques that would follow. They are not merely historical footnotes but represent the fundamental principles of heterocyclic ring construction.

The Auwers Synthesis

One of the earliest and most versatile methods for constructing the benzo[b]thiophene ring system is the Auwers synthesis. This acid-catalyzed cyclization of an α-arylthioketone provides a direct route to various substituted benzo[b]thiophenes. The causality behind this reaction lies in the generation of a key intermediate that undergoes an intramolecular electrophilic aromatic substitution.

Experimental Protocol: A Representative Auwers Synthesis

• Preparation of the α-Arylthioketone: To a solution of a chosen thiophenol in a suitable solvent such as ethanol, add an equimolar amount of a base (e.g., sodium ethoxide). Stir the mixture at room temperature for 30 minutes to form the corresponding thiophenolate.

• Slowly add an α-haloketone (e.g., α-chloroacetone) to the reaction mixture and continue stirring at room temperature for several hours or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quench the reaction with water and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude α-arylthioketone, which can be purified by crystallization or column chromatography.

• Cyclization: Add the purified α-arylthioketone to a strong acid, such as concentrated sulfuric acid or polyphosphoric acid, at a controlled temperature (often starting at 0 °C and slowly warming to room temperature or slightly above).

• Monitor the progress of the cyclization by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium bicarbonate).

• Extract the benzo[b]thiophene product with an organic solvent, wash, dry, and purify as described above.

The choice of the acid catalyst is critical; stronger acids are generally required to promote the intramolecular cyclization. The reaction proceeds through the protonation of the ketone, which activates the molecule for the subsequent ring-closing step.

Caption: The Auwers synthesis of benzo[b]thiophene.

The Friedländer Synthesis and the Rise of Thioindigo Dyes

As previously mentioned, the synthesis of thioindigo by Paul Friedländer was a landmark achievement. While not a synthesis of the parent benzo[b]thiophene, it provided a robust method for constructing a key derivative and highlighted the industrial importance of this heterocyclic system. The Friedländer synthesis involves the condensation of 2-aminobenzaldehyde or a related compound with a molecule containing an activated methylene group. In the context of thioindigo, the reaction utilizes 2-carboxythiophenol (thiosalicylic acid) and chloroacetic acid.

The significance of this synthesis extends beyond the production of dyes. It demonstrated a powerful strategy for building the benzo[b]thiophene ring system from readily available starting materials. The development of thioindigo and its derivatives spurred further research into the reactivity and synthesis of benzo[b]thiophenes.

Caption: The Friedländer synthesis of thioindigo.

The Modern Era: A Renaissance in Synthetic Methodology

The mid-20th century and beyond witnessed a paradigm shift in the synthesis of benzo[b]thiophenes, driven by the advent of modern catalytic methods. These new approaches offered significant advantages over their classical counterparts, including milder reaction conditions, greater functional group tolerance, and improved regioselectivity. The development of transition-metal-catalyzed cross-coupling reactions, in particular, revolutionized the construction of this important heterocyclic core.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions, such as the Sonogashira, Heck, and Suzuki couplings, have become indispensable tools for the synthesis of a wide array of organic molecules, including benzo[b]thiophenes. These methods typically involve the coupling of a suitably functionalized benzene derivative (e.g., an ortho-halo-substituted alkyne or vinyl sulfide) with a sulfur source or a pre-formed thiophene precursor.

The power of these methods lies in their ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. The choice of the palladium catalyst, ligands, and reaction conditions is crucial for achieving optimal results and can be tailored to the specific substrates being used.

Experimental Protocol: A Representative Palladium-Catalyzed Synthesis

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI for Sonogashira coupling), the aryl halide (e.g., an ortho-iodothioanisole), and a suitable solvent (e.g., degassed triethylamine or a mixture of toluene and water for Suzuki coupling).

• Substrate Addition: Add the coupling partner (e.g., a terminal alkyne for Sonogashira coupling or a boronic acid for Suzuki coupling) to the reaction mixture.

• Reaction Execution: Heat the reaction mixture to the appropriate temperature and monitor its progress by TLC or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture to room temperature, filter through a pad of celite to remove the catalyst, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired benzo[b]thiophene derivative.

Caption: A generalized palladium-catalyzed cross-coupling cycle for benzo[b]thiophene synthesis.

Other Modern Synthetic Approaches

Beyond palladium catalysis, a diverse array of modern synthetic methods for benzo[b]thiophene construction has emerged, including:

• Metal-free Cyclizations: These reactions often utilize radical or electrophilic cyclization pathways, avoiding the need for transition metal catalysts.

• Photocatalysis: The use of visible light to promote the formation of the benzo[b]thiophene ring system offers a green and sustainable alternative to traditional methods.

• Domino and Multicomponent Reactions: These elegant strategies allow for the construction of complex benzo[b]thiophene derivatives in a single synthetic operation from simple starting materials, enhancing synthetic efficiency.

Comparative Summary of Synthetic Methodologies

Method	Key Features	Advantages	Limitations
Auwers Synthesis	Acid-catalyzed cyclization of α-arylthioketones.	Good for certain substitution patterns.	Requires strong acids, can have limited functional group tolerance.
Friedländer Synthesis	Condensation reaction leading to thioindigo and related structures.	Historically significant, good for specific derivatives.	Not a general synthesis for all benzo[b]thiophenes.
Palladium-Catalyzed Coupling	Cross-coupling of functionalized precursors.	High efficiency, broad substrate scope, mild conditions.	Cost of catalyst, potential for metal contamination.
Metal-Free Cyclizations	Radical or electrophilic ring closure.	Avoids transition metals.	May require specific starting materials and initiators.
Photocatalysis	Light-induced ring formation.	Green and sustainable.	Substrate scope can be limited.

Conclusion: An Enduring Scaffold for Future Innovation

The history of benzo[b]thiophene is a microcosm of the evolution of organic synthesis itself. From its humble origins as a coal tar component to its central role in modern medicine and materials science, this remarkable heterocycle has continually inspired chemists to devise new and ingenious ways to construct and functionalize it. The classical syntheses, born out of the industrial age, provided the foundational knowledge, while the modern catalytic methods have opened up new avenues for the creation of complex and diverse benzo[b]thiophene-containing molecules.

As we look to the future, the demand for novel pharmaceuticals and advanced materials will undoubtedly continue to drive innovation in the synthesis of this enduring scaffold. The principles of efficiency, selectivity, and sustainability will guide the development of the next generation of synthetic methods, ensuring that the rich history of benzo[b]thiophene is but a prologue to an even more exciting future of discovery.

References

• Friedländer, P. (1906). Ueber Indigo und seine Derivate. Berichte der deutschen chemischen Gesellschaft, 39(1), 1060-1066. [Link]

• Wikipedia contributors. (2023). Coal tar. In Wikipedia, The Free Encyclopedia. [Link]

• Keri, R. S., Chand, K., Budagumpi, S., Somappa, S. B., Patil, S. A., & Nagaraj, B. M. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. European Journal of Medicinal Chemistry, 138, 1002–1033. [Link]

• Campaigne, E. (1984). Thiophenes and their Benzo Derivatives: (iii) Synthesis and Applications. In A. R. Katritzky & C. W. Rees (Eds.), Comprehensive Heterocyclic Chemistry (Vol. 4, Part 3, pp. 863-934). Pergamon.

• Wikipedia contributors. (2023). Benzothiophene. In Wikipedia, The Free Encyclopedia. [Link]

• Hansch, C., & Hawthorne, F. (1948). Catalytic Synthesis of Thianaphthene from Ethylbenzene. Journal of the American Chemical Society, 70(7), 2495–2496. [Link]

• Meyer, V. (1883). Ueber den Begleiter des Benzols im Steinkohlenteer. Berichte der deutschen chemischen Gesellschaft, 16(1), 1465–1478. [Link]

• Gattermann, L. (1899). Synthese aromatischer Aldehyde. Berichte der deutschen chemischen Gesellschaft, 32(1), 1136-1141. [Link]

• von Auwers, K. (1915). Über die Synthese von Thionaphthenen. Berichte der deutschen chemischen Gesellschaft, 48(1), 85-95. [Link]

• Duc, D. X. (2020). Recent Progress in the Synthesis of Benzo[b]thiophene. Current Organic Chemistry, 24(19), 2256-2271. [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley-Blackwell.

• Steingruber, E. (2004). Indigo and Indigo Colorants. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. [Link]

• Larock, R. C., & Yue, D. (2001). Synthesis of 2,3-Disubstituted Benzo[b]thiophenes via Palladium-Catalyzed Coupling and Electrophilic Cyclization of Terminal Acetylenes. The Journal of Organic Chemistry, 66(23), 7658–7664. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiophenes. [Link]

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Protocols & Analytical Methods

Application Note: A-Plus Synthesis of 2-(4-Bromophenyl)benzo[b]thiophene via Suzuki Coupling

Introduction

The benzo[b]thiophene scaffold is a privileged heterocyclic motif integral to medicinal chemistry and materials science.[1] Its derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] Specifically, the introduction of an aryl substituent at the C2 position of the benzo[b]thiophene ring system creates a class of compounds with significant therapeutic potential. For instance, certain 2-arylbenzo[b]thiophene derivatives have been identified as potent anti-tubulin agents.[4] The Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile method for forging carbon-carbon bonds, providing a direct and efficient pathway to synthesize these valuable 2-arylbenzo[b]thiophene structures.[2][5]

This application note provides a comprehensive, in-depth guide for the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene, a key intermediate for the development of more complex molecular architectures. The protocol leverages the palladium-catalyzed Suzuki-Miyaura coupling of benzo[b]thiophene-2-boronic acid with 1-bromo-4-iodobenzene. This specific reaction has been chosen to illustrate a reliable and scalable method for researchers in drug discovery and organic synthesis.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that has become a cornerstone of modern organic synthesis.[6] The reaction facilitates the formation of a carbon-carbon single bond by coupling an organoboron species with an organohalide, catalyzed by a palladium(0) complex.[7] The catalytic cycle, as it applies to the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene, can be broken down into three primary steps: oxidative addition, transmetalation, and reductive elimination.[7][8][9]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl halide (1-bromo-4-iodobenzene) to a palladium(0) complex. In this step, the palladium center inserts itself into the carbon-halogen bond, forming a new organopalladium(II) species.[7][9] The reactivity order for the halide is I > Br > OTf >> Cl.[9]

• Transmetalation: The next crucial step is transmetalation, where the organic group from the organoboron compound (benzo[b]thiophene-2-boronic acid) is transferred to the palladium(II) complex. This step requires the presence of a base to activate the boronic acid, forming a more nucleophilic boronate species.[10]

• Reductive Elimination: Finally, the newly formed diorganopalladium(II) complex undergoes reductive elimination. The two organic fragments (the 4-bromophenyl group and the benzo[b]thienyl group) are coupled to form the desired product, 2-(4-Bromophenyl)benzo[b]thiophene, and the palladium(0) catalyst is regenerated, allowing it to re-enter the catalytic cycle.[9][11]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol

This protocol details the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene from benzo[b]thiophene-2-boronic acid and 1-bromo-4-iodobenzene.

Materials and Equipment

Reagent/Equipment	Supplier	Grade
Benzo[b]thiophene-2-boronic acid	Sigma-Aldrich	97%
1-Bromo-4-iodobenzene	Alfa Aesar	98%
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	Strem Chemicals	99%
Potassium Carbonate (K₂CO₃)	Fisher Scientific	Anhydrous
1,4-Dioxane	Acros Organics	Anhydrous
Deionized Water	Millipore	N/A
Ethyl Acetate	EMD Millipore	ACS Grade
Hexanes	VWR	ACS Grade
Magnesium Sulfate (MgSO₄)	Sigma-Aldrich	Anhydrous
Celite®	Sigma-Aldrich	N/A
Round-bottom flask	Kimble	N/A
Magnetic stirrer/hotplate	IKA	N/A
Condenser	Ace Glass	N/A
Inert gas supply (Argon or Nitrogen)	Airgas	High Purity
Rotary evaporator	Büchi	N/A
Thin Layer Chromatography (TLC) plates	Merck	Silica Gel 60 F₂₅₄
Column chromatography supplies	SiliCycle	Silica Gel

Step-by-Step Procedure

• Reaction Setup:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add benzo[b]thiophene-2-boronic acid (1.2 mmol, 1.2 equiv.), 1-bromo-4-iodobenzene (1.0 mmol, 1.0 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).[12]

  • The flask is then sealed with a rubber septum, and the atmosphere is replaced with an inert gas (argon or nitrogen) by evacuating and backfilling three times. This is crucial to prevent the oxidation of the Pd(0) catalyst.

• Solvent Addition and Reaction:

  • Under a positive pressure of inert gas, add a deoxygenated mixture of 1,4-dioxane and water (4:1 v/v, 20 mL). The use of a mixed solvent system is common, with water being necessary to dissolve the inorganic base and activate the boronic acid.[11]

  • The reaction mixture is then heated to 80-100 °C with vigorous stirring.[8] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material (1-bromo-4-iodobenzene) is consumed (typically 12-24 hours).

• Workup and Extraction:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Add 50 mL of deionized water and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[13]

• Purification:

  • The crude product is then purified by flash column chromatography on silica gel. A gradient of hexanes and ethyl acetate is typically used for elution.[8]

  • Alternatively, if the product is a solid, recrystallization from a suitable solvent system (e.g., hexanes/methanol) can be employed for purification.[13]

Results and Characterization

The Suzuki coupling reaction described is expected to provide the desired product, 2-(4-Bromophenyl)benzo[b]thiophene, in good to excellent yields (typically >80%). The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Analytical Technique	Expected Result
¹H NMR	Aromatic protons in the expected regions with appropriate splitting patterns.
¹³C NMR	Carbons corresponding to the benzo[b]thiophene and bromophenyl rings.
Mass Spectrometry (MS)	Molecular ion peak corresponding to the calculated mass of C₁₄H₉BrS.
Melting Point	A sharp melting point indicates high purity.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low or no conversion	Inactive catalyst	Ensure the reaction is set up under a strictly inert atmosphere. Use a fresh batch of catalyst.
Insufficient base	Use a freshly opened or properly stored anhydrous base.
Low reaction temperature	Increase the temperature to the higher end of the recommended range (e.g., 100 °C).
Formation of side products (e.g., homocoupling)	Catalyst decomposition	Use a lower catalyst loading or a more stable pre-catalyst.
Difficulty in purification	Presence of residual catalyst or boronic acid derivatives	A thorough aqueous workup is essential. Consider filtering the reaction mixture through a pad of Celite before extraction.[8][14]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and reliable method for the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene. The protocol outlined in this application note provides a robust starting point for researchers. The versatility of the Suzuki coupling allows for the synthesis of a wide array of 2-arylbenzo[b]thiophene derivatives by simply varying the boronic acid or aryl halide coupling partner, making it an invaluable tool in the synthesis of novel compounds for drug discovery and materials science.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024-10-10). Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Available from: [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075. Available from: [Link]

• Taylor & Francis Online. Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. (2025-12-27). Available from: [Link]

• ACS Publications. Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry. Available from: [Link]

• ACS Publications. Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. (2026-01-14). Available from: [Link]

• National Institutes of Health. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Available from: [Link]

• ResearchGate. Efficient synthesis of 2,3-diarylbenzo[b]thiophene molecules through palladium (0) Suzuki–Miyaura cross-coupling reaction and their antithrombolyitc, biofilm inhibition, hemolytic potential and molecular docking studies | Request PDF. Available from: [Link]

• San Diego State University. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Available from: [Link]

• ResearchGate. Synthesis of 2,3‐Diarylbenzo[b]thiophenes via Nickel‐Catalyzed Suzuki–Miyaura Cross‐Coupling and Palladium‐Catalyzed Decarboxylative Arylation | Request PDF. (2025-08-09). Available from: [Link]

• R Discovery. Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory. (2001-07-01). Available from: [Link]

• Scilit. Pd-catalyzed Suzuki–Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands. Available from: [Link]

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• ACS Publications. Synthesis of Atropisomeric Biaryls via Chiral Suzuki–Miyaura/Enzymatic Kinetic Resolution. (2022-06-30). Available from: [Link]

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• Beilstein Journal of Organic Chemistry. One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Available from: [Link]

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• Books. Chapter 12: Synthesis, Properties, and Biological Applications of Benzothiophene. (2024-07-24).
• Google Patents. CN110818679A - Synthetic method of 4-bromobenzo [ b ] thiophene.

• MDPI. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. (2018-09-25). Available from: [Link]

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• National Institutes of Health. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Available from: [Link]

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Application Note: A Comprehensive Protocol for the Synthesis of Benzothiophenes via Sonogashira Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Benzothiophenes and the Power of Sonogashira Coupling

Benzothiophene scaffolds are privileged structures in medicinal chemistry and materials science. They form the core of numerous pharmaceuticals, including the osteoporosis drug Raloxifene, and are integral to the development of organic semiconductors.[1][2] The functionalization of the benzothiophene ring system is therefore a critical endeavor in the discovery of novel therapeutic agents and advanced materials.[3][4]

Among the myriad of synthetic strategies, the Sonogashira cross-coupling reaction stands out as a robust and versatile method for forming carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide.[3][5] First reported in 1975, this palladium and copper co-catalyzed reaction has become a cornerstone of organic synthesis due to its mild reaction conditions, broad substrate scope, and high functional group tolerance.[5][6][7] These characteristics make it exceptionally well-suited for the synthesis of complex molecules, including the substituted benzothiophenes that are highly sought after in drug development.[8][9]

This guide provides a detailed protocol for the synthesis of 2-substituted benzothiophenes, leveraging a Sonogashira coupling followed by an intramolecular cyclization. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and provide insights into parameter optimization and troubleshooting, grounding our discussion in established scientific principles.

Reaction Principle and Catalytic Mechanism

The synthesis of a 2-substituted benzothiophene using this protocol is a one-pot, two-step process: (1) a Sonogashira cross-coupling of a 2-halothiophenol with a terminal alkyne, and (2) a subsequent intramolecular cyclization to form the benzothiophene ring.[1][3]

The Sonogashira coupling itself operates through two interconnected, independent catalytic cycles: a palladium cycle and a copper cycle.[3][6][7]

• The Palladium Cycle: This is the primary cross-coupling engine. It begins with the oxidative addition of the aryl halide (e.g., 2-iodothiophenol) to a low-valent Palladium(0) species, forming a Pd(II) complex. This is followed by a transmetalation step, where the alkynyl group is transferred from the copper acetylide (generated in the copper cycle) to the palladium center. The final step is reductive elimination, which forms the C(sp²)-C(sp) bond of the desired product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[6]

• The Copper Cycle: The role of the copper co-catalyst is to activate the terminal alkyne. In the presence of a base, the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This species is more nucleophilic than the parent alkyne and readily participates in the transmetalation step with the palladium complex.[7]

Once the 2-alkynylthiophenol intermediate is formed, a palladium-catalyzed intramolecular addition of the thiol group to the alkyne's triple bond occurs, leading to the final cyclized benzothiophene product.[1]

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira reaction.

Detailed Experimental Protocol

This protocol details the synthesis of 2-phenylbenzo[b]thiophene from 2-iodothiophenol and phenylacetylene, a representative example of this transformation.[1][10]

3.1. Materials and Reagents

• 2-Iodothiophenol (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (0.05 mmol, 5 mol%)

• Copper(I) Iodide [CuI] (0.1 mmol, 10 mol%)

• Triphenylphosphine [PPh₃] (0.1 mmol, 10 mol%)

• Triethylamine [TEA] (3.0 mmol, 3.0 equiv), freshly distilled

• Toluene (5 mL), anhydrous and degassed

• Argon or Nitrogen gas supply

• Standard workup reagents: Diethyl ether, saturated aq. NH₄Cl, brine, anhydrous MgSO₄

• Silica gel for column chromatography

3.2. Equipment

• 10 mL Schlenk flask or oven-dried round-bottom flask with a rubber septum

• Magnetic stirrer and stir bar

• Inert gas manifold (Schlenk line)

• Syringes and needles

• Thin Layer Chromatography (TLC) plates and developing chamber

3.3. Step-by-Step Procedure

Caption: Experimental workflow for benzothiophene synthesis.

• Reaction Setup: Place a magnetic stir bar into a 10 mL Schlenk flask. Add 2-iodothiophenol (1.0 mmol), Pd(OAc)₂ (5 mol%), CuI (10 mol%), and PPh₃ (10 mol%) to the flask.

• Inerting the System: Seal the flask and connect it to an inert gas manifold. Evacuate and backfill with argon or nitrogen three times to ensure an oxygen-free atmosphere. This step is critical to prevent the undesired homocoupling of the alkyne (Glaser coupling).[11]

• Addition of Solvents and Reagents: Under a positive pressure of inert gas, add anhydrous, degassed toluene (5 mL) via syringe. Stir the resulting suspension for 5 minutes.

• Add freshly distilled triethylamine (3.0 mmol) via syringe.

• Slowly add phenylacetylene (1.2 mmol) dropwise via syringe. The reaction mixture may change color.

• Reaction Execution: Immerse the flask in a preheated oil bath at 80°C and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC until the starting 2-iodothiophenol is consumed (typically 12-24 hours).

• Workup: Once the reaction is complete, cool the flask to room temperature. Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the pure 2-phenylbenzo[b]thiophene.

Key Parameter Optimization

The success and efficiency of the Sonogashira coupling are highly dependent on several key parameters. The following table summarizes these variables and provides field-proven insights for optimization.

Parameter	Common Choices & Considerations	Rationale & Causality
Aryl Halide	Reactivity order: I > Br > OTf > Cl . Iodides are most reactive but may be less stable or more expensive.[12]	The rate-limiting step is often the oxidative addition of the aryl halide to the Pd(0) center. The weaker C-I bond cleaves more readily than C-Br or C-Cl bonds, facilitating faster reaction rates, often at lower temperatures.
Palladium Catalyst	Precatalysts: Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd(OAc)₂. Loading: 0.5 - 5 mol%.	Pd(PPh₃)₄ is a Pd(0) source, while Pd(II) sources like PdCl₂(PPh₃)₂ are reduced in situ to the active Pd(0) species.[6] Higher loadings can increase reaction speed but also cost and potential for side reactions.
Copper Co-catalyst	CuI is the most common choice.	CuI facilitates the formation of the crucial copper acetylide intermediate, which is necessary for the transmetalation step in the standard mechanism.[5][7]
Ligand	Phosphines: PPh₃, P(t-Bu)₃. N-Heterocyclic Carbenes (NHCs).	Ligands stabilize the palladium catalyst, preventing decomposition into palladium black.[13] Electron-rich and bulky ligands like P(t-Bu)₃ can increase the rate of oxidative addition and reductive elimination, improving catalytic turnover.[6]
Base	Amines: Triethylamine (TEA), Diisopropylethylamine (DIPEA). Inorganic: K₂CO₃, Cs₂CO₃.	The base serves two purposes: it deprotonates the terminal alkyne to facilitate copper acetylide formation and neutralizes the hydrogen halide (HX) byproduct generated during the catalytic cycle.[5] The choice of base can significantly impact reaction efficiency.
Solvent	THF, DMF, Toluene, Acetonitrile, or even water under specific conditions.[12]	The solvent must solubilize the reactants and catalysts. Anhydrous and thoroughly degassed solvents are crucial to prevent side reactions like alkyne homocoupling.[11][14]
Temperature	Room temperature to >100°C.	Highly reactive substrates (aryl iodides) may react at room temperature, while less reactive ones (aryl bromides/chlorides) often require heating to achieve a reasonable reaction rate.[12]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive catalyst (oxidized Pd or Cu). 2. Impure reagents (e.g., amine base). 3. Insufficiently inert atmosphere.	1. Use fresh, high-purity catalysts. 2. Distill amine bases before use. Use anhydrous solvents.[13] 3. Improve degassing technique (use freeze-pump-thaw cycles for sensitive reactions).
Significant Alkyne Homocoupling	Presence of oxygen promoting the copper-catalyzed Glaser-Hay coupling.[11]	1. Ensure the reaction is rigorously deoxygenated. Sparge solvents with argon or nitrogen for at least 30 minutes before use. 2. Consider a "copper-free" Sonogashira protocol if homocoupling remains a persistent issue.[6]
Formation of Palladium Black	Decomposition of the Pd(0) catalyst.	1. Ensure proper ligand-to-palladium stoichiometry. 2. Try a different solvent; THF can sometimes promote decomposition.[13] 3. Use a more robust ligand system, such as one based on N-heterocyclic carbenes (NHCs).
Reaction Stalls	1. Deactivation of the catalyst. 2. Formation of inhibitory amine halide salts.[13]	1. Add a second small portion of the palladium catalyst. 2. Use a solvent that better solubilizes the salt byproducts or use an inorganic base that precipitates out.

References

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• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). MDPI. [Link]

• Chen, J., Xiang, H., Yang, L., & Zhou, X. (2017). Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene. RSC Advances, 7(13), 7753-7757. [Link]

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• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). Semantic Scholar. [Link]

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Application Notes & Protocols: Leveraging 2-(4-Bromophenyl)benzo[b]thiophene in Synthetic Chemistry

Introduction: The Strategic Value of the Benzothiophene Scaffold

The benzo[b]thiophene moiety is a cornerstone in medicinal chemistry and materials science. Recognized as a "privileged structure," its rigid, planar framework and electron-rich nature make it a key component in numerous pharmacologically active compounds and organic electronic materials.[1][2] Molecules incorporating this scaffold exhibit a vast range of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[3][4][5][6] Notable drugs such as Raloxifene, a selective estrogen receptor modulator (SERM), and Zileuton, an asthma medication, feature the benzo[b]thiophene core, highlighting its therapeutic significance.[3]

2-(4-Bromophenyl)benzo[b]thiophene emerges as a particularly valuable research intermediate. Its structure combines the desirable benzo[b]thiophene nucleus with a strategically placed bromine atom on the C2-phenyl ring. This bromine atom serves as a versatile synthetic handle, enabling a wide array of palladium-catalyzed cross-coupling reactions. This allows researchers to readily introduce molecular diversity and construct complex molecular architectures, making it an ideal starting point for drug discovery campaigns and the development of novel organic materials.[7]

Section 1: Synthesis of the Intermediate

The preparation of 2-arylbenzo[b]thiophenes can be achieved through several established routes.[8][9] A prevalent and effective method involves the acid-catalyzed intramolecular cyclization and rearrangement of an α-(arylthio)acetophenone precursor. This transformation, often facilitated by strong acids like polyphosphoric acid (PPA), provides reliable access to the core structure.

Protocol 1.1: Synthesis of 2-(4-Bromophenyl)benzo[b]thiophene

This protocol outlines a representative synthesis via the PPA-mediated cyclization of α-(phenylthio)-4-bromoacetophenone.

Workflow Overview:

Caption: Synthesis of the target intermediate via S-alkylation and subsequent acid-catalyzed cyclization.

Step-by-Step Procedure:

• S-Alkylation:

  • To a solution of thiophenol (1.0 eq) in acetone, add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add 2,4'-dibromoacetophenone (1.05 eq) portion-wise to the suspension.

  • Heat the reaction mixture to reflux and monitor by TLC until the starting materials are consumed (typically 4-6 hours).

  • After cooling to room temperature, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • The resulting crude α-(phenylthio)-4-bromoacetophenone can be purified by recrystallization from ethanol or used directly in the next step.

• Cyclization/Rearrangement:

  • Add the crude α-(phenylthio)-4-bromoacetophenone (1.0 eq) to polyphosphoric acid (PPA) (approx. 10 times the weight of the substrate).

  • Heat the viscous mixture to 85-95°C with vigorous mechanical stirring. Caution: The reaction can be exothermic.

  • Maintain the temperature for 2-4 hours, monitoring the reaction progress by TLC.

  • Carefully pour the hot reaction mixture onto crushed ice with stirring.

  • The resulting precipitate is the crude product. Filter the solid, wash thoroughly with water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

  • Purify the crude 2-(4-Bromophenyl)benzo[b]thiophene by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent like ethanol or isopropanol.

Section 2: Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The true utility of 2-(4-Bromophenyl)benzo[b]thiophene lies in its capacity to undergo cross-coupling reactions, transforming the C-Br bond into new C-C, C-N, or C-O bonds. This functionalization is pivotal for building the complex scaffolds required for modern drug candidates and functional materials.

Application 2.1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust and widely used method for forming carbon-carbon bonds by reacting an organohalide with an organoboron compound, catalyzed by a palladium(0) complex.[10][11] This reaction is fundamental for synthesizing biaryl structures, which are prevalent in pharmaceuticals and organic electronics.[12][13]

Rationale: Using 2-(4-Bromophenyl)benzo[b]thiophene, researchers can couple a wide variety of aryl, heteroaryl, or alkyl boronic acids or esters to the 4-position of the phenyl ring. This allows for the systematic exploration of structure-activity relationships (SAR) by modifying the distal aryl group, a common strategy in medicinal chemistry.[14]

General Reaction Scheme: 2-(4-Bromophenyl)benzo[b]thiophene + R-B(OH)₂ → 2-(4-R-phenyl)benzo[b]thiophene

Protocol 2.1.1: Suzuki-Miyaura Coupling with Phenylboronic Acid

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials & Conditions:

Component	Role	Example	Molar Eq.
Aryl Bromide	Electrophile	2-(4-Bromophenyl)benzo[b]thiophene	1.0
Boronic Acid	Nucleophile	Phenylboronic Acid	1.2 - 1.5
Palladium Catalyst	Catalyst	Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	0.02 - 0.05
Base	Activator	K₂CO₃, Cs₂CO₃, or K₃PO₄	2.0 - 3.0
Solvent System	Medium	Toluene/Ethanol/Water or Dioxane/Water	-

Step-by-Step Procedure:

• Setup: To a flame-dried Schlenk flask, add 2-(4-Bromophenyl)benzo[b]thiophene (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent & Catalyst Addition: Add the solvent system (e.g., a 4:1 mixture of Toluene/Water) via cannula. Degas the mixture by bubbling the inert gas through it for 15-20 minutes.

• Reaction Initiation: Add the palladium catalyst, Pd(PPh₃)₄ (0.03 eq), to the flask under a positive flow of inert gas.

• Heating: Heat the reaction mixture to 90°C and stir vigorously for 8-16 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Add water and ethyl acetate. Separate the organic layer.

• Extraction: Extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 2-(biphenyl-4-yl)benzo[b]thiophene.

Application 2.2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming carbon-nitrogen bonds between aryl halides and amines.[15][16] This transformation is of immense importance in pharmaceutical research, as the aniline and N-aryl heterocycle motifs are present in a vast number of bioactive molecules.[17][18]

Rationale: This reaction allows for the direct coupling of primary or secondary amines to the 2-(4-Bromophenyl)benzo[b]thiophene core. This provides a convergent and efficient route to synthesize libraries of N-aryl derivatives for biological screening, for example, in the development of kinase inhibitors or receptor modulators where a specific nitrogen linkage is crucial for target binding.[19]

General Reaction Scheme: 2-(4-Bromophenyl)benzo[b]thiophene + HNR¹R² → 2-(4-(N,R¹R²)-phenyl)benzo[b]thiophene

Protocol 2.2.1: Buchwald-Hartwig Amination with Morpholine

Caption: A standard workflow for a Buchwald-Hartwig C-N cross-coupling reaction.

Materials & Conditions:

Component	Role	Example	Molar Eq.
Aryl Bromide	Electrophile	2-(4-Bromophenyl)benzo[b]thiophene	1.0
Amine	Nucleophile	Morpholine	1.2 - 1.5
Palladium Pre-catalyst	Catalyst Source	Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]	0.01 - 0.02
Ligand	Stabilizer/Activator	XPhos, RuPhos, or BINAP	0.02 - 0.04
Base	Proton Scavenger	Sodium tert-butoxide (NaOt-Bu)	1.4 - 2.0
Solvent	Medium	Toluene or Dioxane (anhydrous)	-

Step-by-Step Procedure:

• Setup (Glovebox Recommended): To an oven-dried vial or Schlenk tube, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 eq), the phosphine ligand (e.g., XPhos, 0.02 eq), 2-(4-Bromophenyl)benzo[b]thiophene (1.0 eq), and sodium tert-butoxide (1.4 eq).

• Inert Atmosphere: Seal the vessel, remove from the glovebox, and establish an inert atmosphere (Argon or Nitrogen).

• Reagent Addition: Add anhydrous toluene via syringe, followed by the amine (morpholine, 1.2 eq).

• Heating: Place the sealed reaction vessel in a preheated oil bath at 100°C.

• Reaction: Stir the mixture for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water.

• Filtration: Pass the mixture through a pad of Celite® to remove the palladium black, washing the pad with ethyl acetate.

• Purification: Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography to obtain the desired N-aryl product.

Section 3: Application in Drug Discovery Case Study - Raloxifene Analogs

The 2-phenylbenzo[b]thiophene core is the central pharmacophore of Raloxifene, a drug used to prevent osteoporosis in postmenopausal women.[14] The synthesis of Raloxifene and its analogs often involves a Friedel-Crafts acylation at the C3 position of the benzo[b]thiophene ring.[20][21] 2-(4-Bromophenyl)benzo[b]thiophene can serve as a key intermediate to first build a diverse C2-aryl substituent via Suzuki or other coupling reactions, followed by the key acylation step to complete the core structure of Raloxifene analogs.

Logical Flow for Analog Synthesis:

Caption: Strategy for creating Raloxifene analogs using the intermediate.

This two-step approach—diversification at the C2-phenyl ring followed by a consistent C3-acylation—is a powerful strategy in medicinal chemistry for rapidly generating a library of related compounds for SAR studies. The initial cross-coupling reactions on 2-(4-Bromophenyl)benzo[b]thiophene provide the foundational diversity for the subsequent synthesis of potential new therapeutic agents.

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• Synthesis, Properties, and Biological Applications of Benzothiophene. (2024). Books. Available at: [Link]

• Benzothiophene: Assorted Bioactive Effects. (2024). International Journal of Pharmaceutical Sciences. Available at: [Link]

• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (2024). Bentham Science. Available at: [Link]

• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (2024). PubMed. Available at: [Link]

• AN IMPROVED SYNTHESIS OF RALOXIFENE HYDROCHORIDE: A SELECTIVE ESTROGEN RECEPTOR MODULATOR. (n.d.). ResearchGate. Available at: [Link]

• Expeditious Synthesis of 3-Aryl Benzothiophene A Raloxifene Intermediate. (2017). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

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• SYNTHESIS OF BENZO[b]THIOPHENES USING ALKYNES AS PRECURSORS UNDER METAL-FREE CONDITIONS. (n.d.). Química Nova. Available at: [Link]

• The Role of 4-Bromobenzo[b]thiophene in Modern Pharmaceutical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO., LTD. Available at: [Link]

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• PROCESS FOR THE SYNTHESIS OF BENZO b]THIOPHENES. (n.d.). Google Patents.

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• Suzuki-Miyaura Cross-Coupling for Synthesis of Key Intermedi-Ates of Ketoprofen and Bifonazole Analogues. (2023). Sciforum. Available at: [Link]

• Solution-Processable Benzo[b]thieno[2,3-d]thiophene Derivatives as Organic Semiconductors for Organic Thin-Film Transistors. (2023). MDPI. Available at: [Link]

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Application Notes and Protocols: In Vitro Profiling of 2-(4-Bromophenyl)benzo[b]thiophene

Introduction: Unveiling the Therapeutic Potential of a Privileged Scaffold

The benzo[b]thiophene core is a "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with a broad spectrum of biological activities.[1][2] Derivatives of this scaffold have shown promise as anticancer, anti-inflammatory, antimicrobial, antioxidant, and anticonvulsant agents.[1][2][3] The specific compound, 2-(4-Bromophenyl)benzo[b]thiophene, a member of the 2-phenylbenzothiophene class, belongs to a chemical space known for activities such as enzyme inhibition and antitumor effects.[4]

This comprehensive guide provides a strategic framework and detailed protocols for the in vitro evaluation of 2-(4-Bromophenyl)benzo[b]thiophene. The proposed workflow is designed to first establish a foundational understanding of its cytotoxic profile, followed by a deeper investigation into its potential mechanisms of action through targeted enzyme and receptor binding assays, and culminating in an analysis of its impact on cellular signaling pathways via gene expression profiling. This structured approach enables researchers to efficiently characterize the compound's biological activity and identify its therapeutic potential.

Strategic Workflow for In Vitro Characterization

A logical and stepwise approach is crucial for the efficient evaluation of a novel compound.[5] We recommend a tiered screening cascade, beginning with broad phenotypic assays and progressing to more specific, target-based investigations.

Caption: Tiered approach for in vitro screening.

Tier 1: Foundational Assessment - Cytotoxicity Profiling

Cytotoxicity is a critical initial endpoint in drug discovery, providing essential information about a compound's potential for therapeutic use or off-target toxicity.[6][7] A compound exhibiting potent cytotoxicity against cancer cell lines could be a candidate for oncology applications, while low cytotoxicity is desirable for other indications.[7]

Rationale for Assay Selection

We will employ two distinct and complementary assays to assess cytotoxicity: the MTT assay, which measures metabolic activity, and the LDH release assay, which quantifies membrane integrity.[8] This dual-assay approach provides a more robust and validated assessment of cell viability.

Assay	Principle	Endpoint
MTT Assay	Enzymatic reduction of tetrazolium salt (MTT) to formazan by mitochondrial dehydrogenases in viable cells.	Colorimetric measurement of formazan concentration, proportional to the number of metabolically active cells.
LDH Release Assay	Measurement of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.	Colorimetric or fluorometric measurement of LDH activity, indicating loss of cell membrane integrity.

Protocol 1: MTT Cell Viability Assay

Principle: This colorimetric assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the tetrazolium dye 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to its insoluble formazan, which has a purple color.

Materials:

• 2-(4-Bromophenyl)benzo[b]thiophene (solubilized in DMSO)

• Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon]) and a non-cancerous cell line (e.g., HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette and plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 2-(4-Bromophenyl)benzo[b]thiophene in complete medium. The final concentration of DMSO should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well. Mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Tier 2: Mechanistic Exploration - Enzyme and Receptor Assays

Based on the known activities of benzo[b]thiophene derivatives, investigating the inhibitory potential of 2-(4-Bromophenyl)benzo[b]thiophene against specific enzymes and its binding affinity to relevant receptors is a logical next step.[1][4] Enzyme inhibition assays are fundamental to drug discovery for identifying molecules that can modulate biological pathways.[9][10] Similarly, receptor binding assays are crucial for determining the interaction between a ligand and its target protein.[11]

Potential Targets and Rationale

• Cholinesterases (AChE and BChE): Inhibition of these enzymes is a key strategy in the treatment of Alzheimer's disease. Some benzothiophene derivatives have shown anticholinesterase activity.[4]

• Urokinase-type Plasminogen Activator (uPA): uPA is implicated in cancer invasion and metastasis. Benzothiophene-2-carboxamidines are known potent and selective inhibitors of uPA.[12]

• VEGFR-2/AKT Pathway: This signaling cascade is crucial for angiogenesis and cell survival, and is a validated target in oncology. Fused thiophenes have been explored as dual inhibitors of this pathway.[13]

Protocol 2: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

Principle: This assay measures the activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) by monitoring the hydrolysis of acetylthiocholine iodide (ATCI) or butyrylthiocholine iodide (BTCI). The product, thiocholine, reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified spectrophotometrically.

Materials:

• 2-(4-Bromophenyl)benzo[b]thiophene

• AChE (from electric eel) and BChE (from equine serum)

• ATCI and BTCI

• DTNB (Ellman's reagent)

• Phosphate buffer (pH 8.0)

• 96-well plate and plate reader

Procedure:

• Reagent Preparation: Prepare solutions of AChE/BChE, ATCI/BTCI, and DTNB in phosphate buffer.

• Assay Setup: In a 96-well plate, add 25 µL of the test compound at various concentrations, followed by 50 µL of the respective enzyme solution. Incubate for 15 minutes at 25°C.

• Reaction Initiation: Add 50 µL of DTNB and 75 µL of the substrate (ATCI or BTCI) to initiate the reaction.

• Data Acquisition: Measure the absorbance at 412 nm every minute for 5 minutes using a plate reader.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the percentage of inhibition and calculate the IC50 value.

Protocol 3: Receptor Binding Assay

Principle: Receptor binding assays measure the affinity of a ligand for a receptor.[14][15] A common format is a competitive binding assay where the test compound competes with a radiolabeled or fluorescently labeled known ligand for binding to the receptor.[16]

General Workflow:

Caption: General workflow for a receptor binding assay.

Considerations for 2-(4-Bromophenyl)benzo[b]thiophene: Given the potential anticancer activity, a relevant receptor to investigate would be VEGFR-2. A competitive binding assay could be established using a commercially available kit or by developing an in-house assay with purified VEGFR-2 and a labeled ligand (e.g., radiolabeled VEGF).

Tier 3: Cellular Pathway Analysis - Gene Expression Profiling

To gain a broader understanding of the cellular response to 2-(4-Bromophenyl)benzo[b]thiophene, gene expression profiling can be employed.[17][18] This powerful technique can help elucidate the mechanism of action, identify potential off-target effects, and generate hypotheses for further investigation.[19][20]

Rationale and Approach

By treating cells with the compound and analyzing changes in the transcriptome (the complete set of RNA transcripts), we can identify which genes and signaling pathways are modulated. This can provide insights into the compound's effects on processes like apoptosis, cell cycle regulation, and inflammation.

Protocol 4: Gene Expression Analysis using qRT-PCR

Principle: Quantitative real-time polymerase chain reaction (qRT-PCR) is a sensitive and specific method for measuring the expression levels of selected genes.

Procedure:

• Cell Treatment and RNA Extraction: Treat cells with 2-(4-Bromophenyl)benzo[b]thiophene at its IC50 concentration for a defined period (e.g., 24 hours). Extract total RNA using a suitable kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).

• qRT-PCR: Perform qRT-PCR using primers specific for target genes (e.g., BAX, BCL2, CASP3 for apoptosis; CDKN1A for cell cycle arrest) and a housekeeping gene for normalization (e.g., GAPDH).

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method.

Target Pathway	Potential Genes for Analysis
Apoptosis	BAX, BCL2, CASP3, CASP9, PARP1
Cell Cycle	CDKN1A (p21), CCND1 (Cyclin D1)
Angiogenesis	VEGFA, KDR (VEGFR-2)
Inflammation	NFKB1, IL6, TNF

Conclusion

The in vitro assays and protocols detailed in this guide provide a robust framework for the initial characterization of 2-(4-Bromophenyl)benzo[b]thiophene. By systematically evaluating its cytotoxicity, enzyme and receptor interactions, and effects on gene expression, researchers can gain valuable insights into its biological activity and potential as a therapeutic agent. This structured approach ensures a thorough and efficient investigation, paving the way for further preclinical development.

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Application Notes & Protocols: A Comprehensive Guide to In Vitro and In Vivo Anti-inflammatory Screening of Benzothiophene Derivatives

Introduction

Inflammation is a fundamental biological process orchestrated by the immune system in response to harmful stimuli such as pathogens, damaged cells, or irritants. While acute inflammation is a protective and restorative mechanism, chronic and unresolved inflammation is a key driver of numerous debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, atherosclerosis, and certain cancers. The benzothiophene scaffold has emerged as a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide spectrum of biological activities, including potent anti-inflammatory effects.[1][2] This guide provides a detailed framework for the systematic evaluation of novel benzothiophene derivatives for their anti-inflammatory potential, encompassing a suite of robust in vitro and in vivo assays. The protocols herein are designed to not only identify active compounds but also to elucidate their mechanisms of action, a critical step in the drug discovery pipeline.

The inflammatory cascade is a complex network of cellular and molecular events. Key players include pro-inflammatory enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which synthesize potent inflammatory mediators such as prostaglandins and leukotrienes.[3] Pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), further amplify the inflammatory response.[4] Intracellular signaling pathways, notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, act as master regulators of these processes.[5][6] A comprehensive screening strategy, therefore, should interrogate the effects of test compounds on these multiple, interconnected targets.

This document will detail validated, step-by-step protocols for a tiered screening approach, beginning with high-throughput in vitro assays to assess primary activity and selectivity, followed by a well-established in vivo model to confirm efficacy in a physiological context.

Part 1: In Vitro Screening Cascade

The initial phase of screening focuses on cell-free and cell-based assays to efficiently identify promising candidates and prioritize them for further studies.

Rationale for In Vitro Assay Selection

A multi-assay approach is crucial for building a comprehensive profile of a compound's anti-inflammatory activity. By targeting different components of the inflammatory pathway, we can gain insights into the mechanism of action. The selected assays provide a holistic view by assessing:

• Enzyme Inhibition: Direct targeting of key enzymes in the inflammatory cascade (COX-1, COX-2, 5-LOX).

• Cellular Response to Inflammatory Stimuli: Measurement of downstream inflammatory mediators (Nitric Oxide, Prostaglandin E2).

• Cytokine Modulation: Quantifying the effect on key signaling proteins (TNF-α, IL-6).

Experimental Workflow for In Vitro Screening

The following diagram illustrates the sequential workflow for the in vitro evaluation of benzothiophene derivatives.

Caption: In Vitro Screening Workflow for Benzothiophene Derivatives.

Detailed Protocols for In Vitro Assays

• Principle: This assay measures the ability of a test compound to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes. The peroxidase activity is colorimetrically assayed by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[3]

• Protocol:

  • Prepare a reaction mixture containing assay buffer, heme, and either purified COX-1 or COX-2 enzyme in a 96-well plate.

  • Add various concentrations of the benzothiophene derivatives or reference compounds (e.g., SC-560 for COX-1, Celecoxib for COX-2).

  • Initiate the reaction by adding arachidonic acid.

  • Immediately add the colorimetric substrate (TMPD).

  • Measure the absorbance at 590 nm every minute for 5 minutes.

  • Calculate the rate of reaction and determine the percent inhibition for each compound concentration.

  • Calculate the IC50 value (the concentration of inhibitor where the response is reduced by half).

• Principle: This assay determines the ability of a compound to inhibit the activity of 5-LOX, which catalyzes the conversion of arachidonic acid to leukotrienes. The activity is measured by a colorimetric method.[3][7]

• Protocol:

  • Use a commercial 5-LOX inhibitor screening assay kit.

  • Prepare the 5-LOX enzyme solution.

  • In a 96-well plate, add the assay buffer, 5-LOX enzyme, and various concentrations of the test compounds.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate at room temperature for 10 minutes.

  • Add the chromogen and incubate for an additional 10 minutes.

  • Measure the absorbance at 490 nm.

  • Calculate the percent inhibition and IC50 values.

• Principle: The production of nitric oxide, a key inflammatory mediator, is quantified using the Griess reaction, which measures the accumulation of nitrite, a stable metabolite of NO, in the cell culture supernatant.[8][9] Murine macrophage cell lines like RAW 264.7 are suitable for this assay.[8]

• Protocol:

  • Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the benzothiophene derivatives for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce inflammation.[10]

  • Collect the cell culture supernatants.

  • In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[9]

  • Incubate at room temperature for 10 minutes in the dark.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration using a sodium nitrite standard curve and determine the percent inhibition of NO production.

• Principle: The levels of secreted pro-inflammatory cytokines, such as TNF-α and IL-6, in the culture medium of LPS-stimulated macrophages are quantified using a sandwich enzyme-linked immunosorbent assay (ELISA).[11]

• Protocol:

  • Follow the same cell culture and treatment protocol as the Nitric Oxide Production Assay (Section 1.3.3). Collect supernatants after 6 hours for TNF-α and 24 hours for IL-6.[11]

  • Perform the ELISA according to the manufacturer's instructions for commercially available TNF-α and IL-6 ELISA kits.

  • Briefly, coat a 96-well plate with the capture antibody.

  • Add the collected cell culture supernatants and standards to the wells.

  • Add the detection antibody, followed by an enzyme conjugate (e.g., streptavidin-HRP).

  • Add the substrate solution and stop the reaction.

  • Measure the absorbance at 450 nm.

  • Calculate the cytokine concentrations from the standard curve and determine the percent inhibition.

Data Presentation and Interpretation

Summarize the in vitro screening data in a clear and concise table for easy comparison of the anti-inflammatory profiles of the benzothiophene derivatives.

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50/COX-2 IC50)	5-LOX IC50 (µM)	NO Inhibition IC50 (µM)	TNF-α Inhibition IC50 (µM)	IL-6 Inhibition IC50 (µM)
BTD-001	15.2	0.8	19.0	5.6	2.1	1.5	3.2
BTD-002	>100	25.4	>3.9	12.8	18.9	22.4	>50
BTD-003	5.6	0.1	56.0	2.1	0.5	0.3	0.8
Celecoxib	15.0	0.05	300	>100	10.5	8.2	12.1
Indomethacin	0.1	2.5	0.04	>100	5.2	4.1	6.8

Interpretation: A potent anti-inflammatory candidate would ideally exhibit high selectivity for COX-2 over COX-1 to minimize gastrointestinal side effects, along with potent inhibition of 5-LOX, NO production, and pro-inflammatory cytokine release. In the example table, BTD-003 shows a promising profile with high COX-2 selectivity and potent inhibition across all cellular assays.

Part 2: Elucidation of Molecular Mechanisms

For lead candidates identified in the primary and secondary screens, it is essential to investigate their effects on the upstream signaling pathways that regulate the inflammatory response.

Key Inflammatory Signaling Pathways

The NF-κB and MAPK signaling pathways are central to the expression of pro-inflammatory genes.[12][13] Understanding how a compound modulates these pathways provides critical insight into its mechanism of action.

The NF-κB pathway is a prototypical pro-inflammatory signaling pathway.[5] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes.[14][15]

Caption: The Canonical NF-κB Signaling Pathway.

The MAPK family of serine/threonine kinases, including ERK, JNK, and p38, are activated by various extracellular stimuli, including inflammatory cytokines and LPS.[13][16] These kinases phosphorylate and activate downstream transcription factors, such as AP-1, which also contribute to the expression of pro-inflammatory genes.[17]

Caption: A Simplified MAPK Signaling Pathway.

Protocols for Mechanism of Action Studies

Western blotting is a key technique to assess the phosphorylation status of key proteins in these signaling pathways, which is indicative of their activation.

• Protocol for Western Blot Analysis:

  • Seed and treat RAW 264.7 cells with the benzothiophene derivative and/or LPS as previously described.

  • Lyse the cells at appropriate time points to collect total protein.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against phosphorylated and total forms of IκBα, p65 (a subunit of NF-κB), p38, and JNK.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities to determine the ratio of phosphorylated to total protein.

Part 3: In Vivo Validation of Anti-inflammatory Activity

Promising candidates from in vitro studies must be evaluated in a relevant animal model of inflammation to assess their in vivo efficacy and potential therapeutic utility.

Carrageenan-Induced Paw Edema in Rats

This is a widely used and well-characterized model of acute inflammation.[18][19] Subplantar injection of carrageenan induces a biphasic inflammatory response characterized by edema (swelling), hyperalgesia (increased sensitivity to pain), and erythema (redness).[19]

• Principle: The increase in paw volume (edema) after carrageenan injection is a measure of the inflammatory response. The ability of a test compound to reduce this swelling indicates its anti-inflammatory activity.[20]

• Protocol:

  • Acclimatize male Wistar rats for one week.

  • Divide the animals into groups: vehicle control, positive control (e.g., Indomethacin), and treatment groups for the benzothiophene derivative at various doses.

  • Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

  • Administer the test compounds or controls orally or intraperitoneally.

  • After 1 hour, induce inflammation by injecting 0.1 mL of a 1% carrageenan solution into the subplantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[19]

  • Calculate the percentage of edema inhibition for each treatment group compared to the vehicle control group.

Data Presentation and Interpretation

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h (Mean ± SEM)	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.06	-
BTD-003	10	0.42 ± 0.04	50.6%
BTD-003	30	0.25 ± 0.03	70.6%
Indomethacin	10	0.31 ± 0.04	63.5%
p < 0.05 compared to vehicle control

Conclusion

The systematic screening approach detailed in these application notes provides a robust framework for the identification and characterization of novel benzothiophene derivatives with anti-inflammatory properties. By combining a tiered in vitro assay cascade with in vivo validation, researchers can efficiently identify lead candidates and gain valuable insights into their mechanisms of action, thereby accelerating the journey from chemical synthesis to potential therapeutic application.

References

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• OICC Press. (2023). Synthesis, in Silico Pharmaceutical Properties, Anticancer and Anti-Inflammatory Activities of Novel Benzo[b]thiophene Derivative | Progress in Biomaterials. Retrieved from: [Link]

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Application Notes & Protocols for Antimicrobial Testing of Brominated Thiophene Compounds

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust evaluation of brominated thiophene compounds for antimicrobial activity. Thiophene derivatives, particularly halogenated forms, represent a promising class of synthetic molecules with significant therapeutic potential.[1][2][3] However, their unique physicochemical properties, such as hydrophobicity, necessitate specialized considerations in experimental design to ensure accurate and reproducible results. This guide moves beyond standard protocols to address these challenges, integrating established methodologies from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) with field-proven insights.[4][5] We present detailed, step-by-step protocols for determining foundational metrics like Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), alongside advanced assays for time-kill kinetics and anti-biofilm activity. Each section emphasizes the scientific rationale behind the protocol, self-validating controls, and critical considerations for handling potentially lipophilic brominated thiophenes.

Introduction: The Rationale for Brominated Thiophene Antimicrobials

The escalating crisis of antimicrobial resistance (AMR) necessitates the discovery of novel chemical scaffolds that can overcome existing resistance mechanisms.[6] Thiophene-based compounds have emerged as a valuable pharmacophore in medicinal chemistry due to their diverse biological activities.[1][2] The introduction of bromine atoms onto the thiophene ring can significantly modulate a compound's lipophilicity, electronic distribution, and steric profile, often enhancing its interaction with microbial targets and improving its antimicrobial potency and proteolytic stability.[7][8]

However, the very properties that can enhance biological activity—namely increased hydrophobicity—also present significant challenges for in vitro testing.[9][10][11] Standard aqueous-based susceptibility testing methods must be adapted to prevent compound precipitation, non-specific binding, or micelle formation, all of which can lead to erroneous results. This application note provides the necessary framework to navigate these challenges effectively.

Pre-Analytical Considerations: The Key to Reliable Data

Before proceeding to antimicrobial assays, it is critical to characterize the behavior of the brominated thiophene compound in the test medium. Failure to do so is the most common source of artifacts.

Solubility and Stock Solution Preparation

• Principle: Most novel synthetic compounds, including brominated thiophenes, are poorly soluble in water. A suitable organic solvent must be chosen to create a high-concentration stock solution that can be serially diluted into aqueous culture media without precipitation.

• Protocol:

  • Solvent Selection: Begin with Dimethyl Sulfoxide (DMSO) as the default solvent due to its broad solubilizing power and relatively low toxicity to most microbes at low concentrations.

  • Stock Concentration: Prepare a primary stock solution at a high concentration (e.g., 10-50 mg/mL or 1000x the highest anticipated test concentration).

  • Solubility Check: After creating the stock, perform a visual solubility test by diluting it to the highest concentration that will be used in the assay (e.g., 256 µg/mL) in the chosen broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth, CAMHB). Let it stand for 30-60 minutes and visually inspect for any cloudiness or precipitate against a dark background.

  • Solvent Toxicity Control: It is mandatory to determine the highest concentration of the chosen solvent (e.g., DMSO) that does not inhibit microbial growth. This is typically ≤1% v/v. Every assay must include a "Solvent Control" well containing this concentration of solvent in broth, which should show uninhibited growth.

Compound Stability

• Principle: The stability of the compound in the broth medium over the course of the incubation period (typically 16-24 hours) is crucial. Degradation can lead to an overestimation of the MIC.

• Scientist's Note: While full stability testing via HPLC is ideal, a simple bioassay can provide confidence. Prepare a plate with the compound dilutions in broth (no bacteria) and incubate it alongside the main experiment. At the end of the incubation period, inoculate this "aged" plate with the test organism. A significant difference in MIC compared to the standard assay suggests compound instability.

Core Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the foundational metric of antimicrobial activity, defined as the lowest concentration of a compound that completely inhibits the visible growth of a microorganism in vitro.[12][13] This protocol is adapted from the CLSI M07 guidelines for broth microdilution.[4][14]

Principle

A standardized suspension of bacteria is exposed to serial twofold dilutions of the brominated thiophene compound in a 96-well microtiter plate. Following incubation, the presence or absence of visible growth is determined.

Materials

• Test Compound Stock Solution (e.g., in DMSO)

• Sterile 96-well, U-bottom microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strain (e.g., Staphylococcus aureus ATCC® 29213™, Escherichia coli ATCC® 25922™)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Positive Control Antibiotic (e.g., Ciprofloxacin)

• Spectrophotometer (optional, for inoculum standardization)

• Incubator (35°C ± 2°C)

Step-by-Step Methodology

• Inoculum Preparation:

  • From a fresh (18-24 hour) agar plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Within 15 minutes, dilute this adjusted suspension 1:150 in CAMHB to achieve a final target inoculum concentration of approximately 5 x 10⁵ CFU/mL.

• Plate Preparation (Serial Dilution):

  • Add 100 µL of sterile CAMHB to wells 2 through 12 in the desired rows of the 96-well plate.

  • Prepare an intermediate dilution of your stock compound. For example, to achieve a starting concentration of 256 µg/mL, add 4 µL of a 12.8 mg/mL stock to 196 µL of CAMHB (a 200 µL volume at 256 µg/mL).

  • Add 200 µL of this starting compound dilution to well 1.

  • Perform a twofold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard the final 100 µL from well 10.

  • This leaves well 11 as the growth control (no compound) and well 12 as the sterility control (no compound, no bacteria).

• Inoculation:

  • Add 100 µL of the standardized bacterial inoculum (from Step 1) to wells 1 through 11. Do not add bacteria to well 12.

  • This step halves the compound concentration in each well, bringing the final volume to 200 µL and achieving the target inoculum of 5 x 10⁵ CFU/mL.

• Incubation:

  • Cover the plate and incubate at 35°C for 16-20 hours in ambient air.

• Reading the MIC:

  • Visually inspect the wells from the bottom using a reading mirror. The MIC is the lowest compound concentration at which there is no visible growth (no turbidity or pellet).

  • Validation Check: The growth control (well 11) must show distinct turbidity. The sterility control (well 12) must remain clear. The MIC of the positive control antibiotic should be within the expected range for the quality control strain.

Parameter	CLSI/EUCAST Guideline	Consideration for Brominated Thiophenes
Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standard medium. Test for compound precipitation.
Inoculum	5 x 10⁵ CFU/mL[15]	Standard. High-density inoculum may mask subtle effects.
Incubation	16-20 hours at 35°C for most bacteria	Standard. Check for compound stability over this period.
Solvent Conc.	Must not affect growth (typically ≤1%)	Critical. Determine max non-inhibitory concentration.

Advanced Protocol: Minimum Bactericidal Concentration (MBC)

The MBC determines whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria). It is defined as the lowest concentration that results in a ≥99.9% (3-log₁₀) reduction of the initial bacterial inoculum.[16][17]

Principle

Following the determination of the MIC, aliquots from the wells showing no visible growth are sub-cultured onto antibiotic-free agar plates. The number of surviving colonies is counted to determine the percentage of bacteria killed.

Step-by-Step Methodology

• From the MIC Plate: Select the wells corresponding to the MIC, 2x MIC, and 4x MIC. Also, include the growth control well.

• Sub-culturing: Mix the contents of each selected well thoroughly. Aseptically transfer a 10 µL aliquot from each well and spot-plate it onto a fresh Mueller-Hinton Agar (MHA) plate.

• Incubation: Incubate the MHA plate at 35°C for 18-24 hours, or until colonies are clearly visible in the growth control spot.

• Reading the MBC: Count the number of colonies on each spot. The MBC is the lowest concentration that yields a colony count corresponding to a ≥99.9% kill rate compared to the initial inoculum count.

• Scientist's Note: To precisely calculate the 99.9% reduction, a colony count from the growth control well at time zero (T₀) is required. This is done by plating a dilution of the inoculum prepared for the MIC test. If the initial inoculum was 5 x 10⁵ CFU/mL, a 99.9% reduction means no more than 500 CFU/mL should remain. For a 10 µL spot, this translates to ≤5 colonies.

Diagram 1: MIC and MBC Determination Workflow

Caption: Key steps in the crystal violet assay for quantifying biofilm mass.

References

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Application Note & Protocols: A Multi-Assay Approach for Evaluating the Cytotoxicity of 2-(4-Bromophenyl)benzo[b]thiophene

Introduction: Contextualizing the Cytotoxic Potential of Benzo[b]thiophenes

The benzo[b]thiophene scaffold is a privileged heterocyclic structure found in numerous pharmacologically active compounds, including those with anticancer properties.[1][2] Derivatives of this core structure have been investigated for a range of therapeutic applications, from estrogen receptor modulators to kinase inhibitors.[3][4] The specific compound, 2-(4-Bromophenyl)benzo[b]thiophene (CAS# 19437-86-6), belongs to this chemical class.[5][6] Preliminary studies on related brominated thiophene-containing molecules have demonstrated significant cytotoxic effects against various cancer cell lines, suggesting potential as novel therapeutic leads.[7][8]

The evaluation of a compound's cytotoxic profile is a critical step in drug discovery and development.[9][10] It provides essential information on the dose-dependent effects on cell viability and can offer initial insights into the mechanism of action.[11][12] Thiophene-containing drugs, in particular, can exhibit toxicity through metabolic activation by cytochrome P450 enzymes, potentially leading to the formation of reactive metabolites that induce cellular stress.[13] Therefore, a comprehensive assessment of cytotoxicity requires a multi-parametric approach, moving beyond a single viability readout to dissect the specific pathways of cell death, such as necrosis and apoptosis.[10][14]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on utilizing a panel of robust, cell-based assays to thoroughly characterize the cytotoxic effects of 2-(4-Bromophenyl)benzo[b]thiophene. The protocols described herein are designed to be self-validating through the inclusion of appropriate controls and offer a tiered experimental strategy, from assessing overall cell health to elucidating specific mechanistic pathways like apoptosis, membrane disruption, and oxidative stress.

Experimental Strategy: A Tiered Approach to Cytotoxicity Profiling

A comprehensive understanding of a compound's cytotoxicity is best achieved by employing a selection of assays that interrogate different cellular processes. We propose a workflow that progresses from a general assessment of cell viability to more specific indicators of cell death mechanisms.

Figure 2. Intrinsic apoptosis pathway activation.

Part 3: Probing Mechanistic Details of Cytotoxicity

To further understand the upstream events leading to cell death, assays that measure oxidative stress and mitochondrial integrity are invaluable.

3A. Reactive Oxygen Species (ROS) Detection

Principle: Oxidative stress, resulting from an imbalance in the production and scavenging of reactive oxygen species (ROS), is a common mechanism of drug-induced toxicity. [15][16]The most widely used probe for detecting intracellular ROS is 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA). [15][17]This cell-permeable molecule is non-fluorescent until it is deacetylated by intracellular esterases to DCFH. In the presence of ROS, DCFH is rapidly oxidized to the highly fluorescent compound 2',7'-dichlorofluorescein (DCF). [16]The resulting fluorescence intensity is directly proportional to the level of intracellular ROS. [15] Protocol: DCFH-DA Assay

Materials:

• Cells cultured and treated in a black, clear-bottom 96-well plate

• DCFH-DA (prepare a stock solution in DMSO)

• Serum-free culture medium or PBS

• Tert-Butyl hydroperoxide (TBHP) or H₂O₂ as a positive control [15][16]* Fluorescence microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Seed and treat cells as previously described. Include wells for a positive control (e.g., 100 µM H₂O₂ for 30-60 minutes). [18]

• Probe Loading:

  • After treatment, remove the culture medium and gently wash the cells once with warm PBS. [15] * Prepare a working solution of DCFH-DA (e.g., 10-20 µM) in serum-free medium.

  • Add 100 µL of the DCFH-DA working solution to each well.

  • Incubate the plate at 37°C for 30-45 minutes in the dark. [17]

• Data Acquisition:

  • Remove the DCFH-DA solution and wash the cells once with PBS.

  • Add 100 µL of PBS to each well.

  • Immediately measure the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~535 nm. [15]

Data Analysis

• Correct for Background: Subtract the fluorescence of unstained cells from all readings.

• Calculate Fold Change in ROS: Divide the corrected fluorescence of treated samples by the corrected fluorescence of untreated (vehicle control) samples.

3B. Mitochondrial Membrane Potential (ΔΨm) Assay

Principle: The disruption of the mitochondrial membrane potential (ΔΨm) is a critical early event in the intrinsic pathway of apoptosis. [19]The JC-1 dye is a lipophilic, cationic probe that can be used to monitor mitochondrial health. [20]In healthy cells with a high ΔΨm, JC-1 enters the mitochondria and forms red fluorescent "J-aggregates". [21]In apoptotic cells where the ΔΨm has collapsed, JC-1 cannot accumulate in the mitochondria and remains in the cytoplasm as green fluorescent monomers. [19][21]Therefore, a decrease in the red/green fluorescence ratio indicates mitochondrial depolarization and an early stage of apoptosis.

Protocol: JC-1 Assay

Materials:

• Cells cultured and treated in a black, clear-bottom 96-well plate

• JC-1 reagent

• CCCP (carbonyl cyanide m-chlorophenyl hydrazone) as a positive control for depolarization [22]* Fluorescence microplate reader with dual emission detection capabilities

Procedure:

• Cell Seeding and Treatment:

  • Seed and treat cells as previously described. Include wells for a positive control (e.g., 10-50 µM CCCP for 15-30 minutes). [21][22]

• JC-1 Staining:

  • After treatment, add JC-1 reagent directly to the culture medium to a final concentration of 1-5 µM.

  • Incubate for 15-30 minutes at 37°C in a CO₂ incubator. [22]

• Washing and Reading:

  • Remove the staining solution and wash the cells twice with warm PBS or assay buffer. [21] * Add 100 µL of PBS or assay buffer to each well.

  • Measure fluorescence at two wavelength settings:

    • Green (Monomers): Excitation ~485 nm / Emission ~527 nm [21] * Red (J-Aggregates): Excitation ~585 nm / Emission ~590 nm [21]

Data Analysis

• Calculate Red/Green Ratio: For each well, divide the red fluorescence intensity by the green fluorescence intensity.

• Normalize to Control: Normalize the Red/Green ratio of treated cells to that of the untreated (vehicle control) cells. A decrease in this normalized ratio signifies a loss of mitochondrial membrane potential.

Conclusion

The comprehensive evaluation of a novel compound's cytotoxic properties requires a multi-faceted approach. By sequentially performing assays for metabolic activity (MTT), membrane integrity (LDH), apoptosis induction (Caspase-3/7), oxidative stress (ROS), and mitochondrial health (JC-1), researchers can build a detailed profile of 2-(4-Bromophenyl)benzo[b]thiophene's effects on cells. This tiered strategy not only quantifies the compound's potency (IC₅₀) but also provides critical insights into its mechanism of action, guiding future drug development efforts. Each protocol is a self-validating system when appropriate positive and negative controls are included, ensuring the generation of reliable and reproducible data.

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• 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzot[16][17]hieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - PMC - PubMed Central. (2024, December 17). National Center for Biotechnology Information. [Link]

• Synthesis, Characterization and Cytotoxicity studies ofNovel 2, 4- substituted- 1,5 benzothiazepines using MTT Assay - Neuroquantology. (n.d.). Neuroquantology. [Link]

• 2-Phenylbenzo[b]thiophene-based antiestrogens with mammary tumor inhibiting activity. (n.d.). [Link]

• In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers - PubMed Central. (n.d.). National Center for Biotechnology Information. [Link]

• Toxicity Originating From Thiophene Containing Drugs: Exploring the Mechanism Using Quantum Chemical Methods - PubMed. (2015, December 21). National Center for Biotechnology Information. [Link]

• Synthesis of a New class of Benzothiophenes derivatives as Potential Cholinesterase Inhibitors - Sciforum. (2022, November 18). Sciforum. [Link]

• Toxicological Effects and Mechanisms of 2,2′,4,4′-Tetrabromodiphenyl Ether (BDE-47) on Marine Organisms - MDPI. (n.d.). MDPI. [Link]

• A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies - PMC - PubMed Central. (2024, August 7). National Center for Biotechnology Information. [Link]

• 2-(4-Bromophenyl)benzo[b]thiophene - GlpBio. (n.d.). GlpBio. [Link]

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• 3. 2-Phenylbenzo[b]thiophene-based antiestrogens with mammary tumor inhibiting activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS # 19437-86-6, 2-(4-Bromophenyl)-benzo[b]thiophene, 2-(p-Bromophenyl)-benzo[b]thiophene - chemBlink [chemblink.com]
• 6. glpbio.cn [glpbio.cn]
• 7. 2-(4-Bromobenzyl) tethered 4-amino aryl/alkyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines: design, synthesis, anticancer assessment via dual topoisomerase-I/II inhibition, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neuroquantology.com [neuroquantology.com]
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• 18. A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization - PMC [pmc.ncbi.nlm.nih.gov]
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Purifying 2-(4-Bromophenyl)benzo[b]thiophene: A Guide for Researchers

This technical guide provides detailed application notes and protocols for the purification of 2-(4-bromophenyl)benzo[b]thiophene, a key intermediate in the development of pharmaceuticals and advanced materials. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals seeking to obtain this compound with high purity, a critical factor for subsequent applications. This document emphasizes the rationale behind experimental choices, ensuring both scientific integrity and practical utility.

Introduction to the Purification Challenge

2-(4-Bromophenyl)benzo[b]thiophene is a heterocyclic compound whose utility in fields such as medicinal chemistry and materials science is contingent on its isomeric and chemical purity.[1] Synthetic routes to this molecule, often involving cross-coupling reactions like the Suzuki-Miyaura coupling, can introduce a variety of impurities.[2][3] These may include unreacted starting materials, catalysts, and side-products such as homocoupled species and dehalogenated derivatives.[2][4][5] Effective purification is therefore not merely a final step but a crucial part of the synthesis to ensure the reliability and reproducibility of downstream applications.

The choice of purification technique is dictated by the physicochemical properties of 2-(4-bromophenyl)benzo[b]thiophene and the nature of the impurities. Key properties are summarized in the table below.

Property	Value/Description	Significance for Purification
Molecular Formula	C₁₄H₉BrS	---
Molecular Weight	289.19 g/mol	---
Melting Point	~205 °C	A high melting point suggests good crystal lattice stability, making recrystallization a viable and effective purification method.
Appearance	White to off-white crystalline powder	Visual indicator of purity; colored impurities may be present in the crude product.
Solubility	Generally soluble in non-polar organic solvents like benzene, xylene, and chloroform; very low solubility in polar solvents like water.[6]	This solubility profile is fundamental in selecting appropriate solvents for both recrystallization and chromatography.

Strategic Approach to Purification

A multi-step purification strategy is often the most effective approach. The general workflow involves an initial purification by column chromatography to remove the bulk of the impurities, followed by recrystallization to achieve high purity. For exacting applications requiring the highest purity, preparative High-Performance Liquid Chromatography (HPLC) can be employed as a final polishing step.

Caption: General purification workflow for 2-(4-Bromophenyl)benzo[b]thiophene.

Method 1: Column Chromatography

Column chromatography is an indispensable technique for the initial, large-scale purification of crude 2-(4-bromophenyl)benzo[b]thiophene.[7] It is particularly effective at separating the target compound from non-polar byproducts and residual palladium catalyst from the synthesis.

Principle

This technique relies on the differential adsorption of components of a mixture onto a solid stationary phase (typically silica gel) as a liquid mobile phase percolates through it.[8] Due to the moderate polarity of 2-(4-bromophenyl)benzo[b]thiophene, it will adhere to the polar silica gel with moderate strength. By using a mobile phase of low polarity, the less polar impurities can be eluted first, followed by the desired product. Highly polar impurities will remain strongly adsorbed to the silica gel.

Protocol

1. Preparation of the Stationary Phase:

• Select a glass column of appropriate size for the amount of crude product.

• Prepare a slurry of silica gel (230–400 mesh) in the initial, low-polarity eluent (e.g., 100% hexane).

• Carefully pack the column with the slurry, ensuring no air bubbles are trapped. Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

2. Sample Loading:

• Dissolve the crude 2-(4-bromophenyl)benzo[b]thiophene in a minimal amount of a suitable solvent, such as dichloromethane or toluene.

• In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder of the crude product adsorbed onto the silica gel.

• Carefully add this powder to the top of the prepared column.

3. Elution:

• Begin elution with a non-polar solvent system, such as pure hexane, to remove non-polar impurities.

• Gradually increase the polarity of the eluent by adding a more polar solvent, such as ethyl acetate. A typical gradient could be from 100% hexane to a hexane/ethyl acetate mixture (e.g., 19:1 or 4:1).[9][10] The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand, aiming for an Rf value of approximately 0.2-0.3 for the target compound.

• Collect fractions and monitor them by TLC to identify those containing the pure product.

4. Isolation:

• Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the partially purified 2-(4-bromophenyl)benzo[b]thiophene.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. ias.ac.in [ias.ac.in]
• 10. rsc.org [rsc.org]

Experimental setup for electrophilic cyclization of 2-alkynyl thioanisoles

An Application Guide to the Synthesis of Benzothiophenes: Experimental Setup for the Electrophilic Cyclization of 2-Alkynyl Thioanisoles

Introduction: The Significance of the Benzothiophene Scaffold

The benzo[b]thiophene core is a privileged heterocyclic structure of immense interest to researchers in medicinal chemistry and materials science.[1][2] This scaffold is present in a range of FDA-approved drugs, including the osteoporosis treatment Raloxifene and the antipsychotic Brexpiprazole, and is integral to compounds exhibiting anticancer, anti-inflammatory, and antimicrobial activities.[1] In materials science, benzo[b]thiophene derivatives are utilized in the development of organic solar cells, semiconductors, and organic light-emitting diodes (OLEDs).[1]

One of the most direct and versatile methods for constructing this valuable framework is the electrophilic cyclization of 2-alkynyl thioanisoles.[1] This strategy involves the intramolecular reaction of a sulfur nucleophile onto an alkyne that has been activated by an electrophile. A wide array of electrophiles, including molecular iodine (I₂), iodine monochloride (ICl), N-bromosuccinimide (NBS), and various sulfenyl and selenyl halides, have been successfully employed, making this a highly adaptable synthetic route.[1][3]

This document serves as a detailed guide for researchers, providing both the foundational knowledge and step-by-step protocols for the successful synthesis of the 2-alkynyl thioanisole precursors and their subsequent electrophilic cyclization to yield functionalized benzo[b]thiophenes.

Part 1: Preparation of 2-Alkynyl Thioanisole Precursors via Sonogashira Coupling

Expert Insight: The success of the cyclization is contingent upon the efficient synthesis of the starting 2-alkynyl thioanisole. The Sonogashira cross-coupling reaction is the most reliable and widely used method for this purpose.[2] It involves the palladium- and copper-cocatalyzed coupling of a terminal alkyne with an aryl halide, in this case, an ortho-halothioanisole. Using commercially available o-iodothioanisole is highly recommended for its reactivity, leading to high yields under mild conditions.

Experimental Protocol: Sonogashira Coupling

This protocol details the synthesis of a representative 2-alkynyl thioanisole from o-iodothioanisole and a terminal alkyne.

Materials and Reagents:

• o-Iodothioanisole

• Terminal Alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Anhydrous solvent (e.g., THF or DMF, if needed to dissolve the alkyne)[4]

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add o-iodothioanisole (1.0 equiv.), PdCl₂(PPh₃)₂ (2 mol%), and CuI (1 mol%).[4]

• Reagent Addition: Evacuate and backfill the flask with the inert gas three times. Add anhydrous triethylamine via syringe to serve as both the solvent and the base.[5] Add the terminal alkyne (1.2 equiv.). If the alkyne is a solid, it can be dissolved in a minimal amount of anhydrous THF or DMF before addition.[4]

• Reaction Execution: Stir the reaction mixture at room temperature. The reaction is typically complete within 3-8 hours.[5]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The disappearance of the o-iodothioanisole spot indicates reaction completion.

• Workup: Upon completion, remove the triethylamine under reduced pressure. Dissolve the residue in ethyl acetate.[5] Wash the organic layer sequentially with saturated aqueous NH₄Cl solution and brine.[5]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent in vacuo.[6] The crude product is then purified by flash column chromatography on silica gel to yield the pure 2-alkynyl thioanisole.[6]

Caption: Workflow for the synthesis of 2-alkynyl thioanisole precursors.

Part 2: The Electrophilic Cyclization Reaction

Expert Insight: The choice of electrophile and solvent can significantly impact reaction time and yield. While potent electrophiles like ICl react almost instantaneously, milder ones like I₂ may require slightly longer times but are often preferred for their ease of handling and cost-effectiveness.[3] Dichloromethane (CH₂Cl₂) and acetonitrile (MeCN) are common solvents for this transformation.[3] The reaction proceeds via a 5-exo-dig cyclization, which is kinetically favored.

Mechanism of Electrophilic Cyclization

The cyclization is believed to proceed through a stepwise mechanism.[4] First, the electrophile (E⁺) is attacked by the electron-rich alkyne triple bond. This is followed by an intramolecular nucleophilic attack from the thioether sulfur atom onto the resulting cationic intermediate. This key step forms the five-membered thiophene ring, generating a sulfonium salt. The final step is a nucleophilic Sₙ2 displacement of the methyl group by a counter-ion (e.g., I⁻) to afford the stable, aromatic benzo[b]thiophene product.[7]

Caption: Generalized mechanism of electrophilic cyclization.

General Protocol: Iodocyclization with Molecular Iodine (I₂)

This protocol provides a representative procedure for the synthesis of a 3-iodobenzo[b]thiophene.

Materials and Reagents:

• 2-Alkynyl thioanisole

• Molecular Iodine (I₂)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Dissolve the 2-alkynyl thioanisole (1.0 equiv.) in anhydrous CH₂Cl₂ in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: In a separate flask, prepare a solution of I₂ (1.1-1.5 equiv.) in CH₂Cl₂. Add this iodine solution dropwise to the stirred solution of the thioanisole at room temperature.[5]

• Reaction Execution: Stir the mixture at room temperature. The reaction is often rapid, typically completing within 30 minutes to 3 hours.

• Monitoring: Monitor the consumption of the starting material by TLC.

• Workup: Once the reaction is complete, quench the excess iodine by adding saturated aqueous Na₂S₂O₃ solution dropwise until the characteristic brown/purple color of iodine disappears.[5]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with CH₂Cl₂.[5]

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[5] After filtering and concentrating the solvent, purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to obtain the pure 3-iodobenzo[b]thiophene.[5][8]

Data Presentation: Comparison of Electrophiles

The versatility of this reaction is highlighted by the range of electrophiles that can be employed. The table below summarizes conditions for several common electrophiles.

Electrophile	Equivalents	Solvent	Temperature	Typical Reaction Time	Typical Yield (%)	Reference
I₂	1.1 - 3.0	CH₂Cl₂ or MeCN	Room Temp	0.5 - 3 h	85 - 98%	[3]
ICl	1.5 - 2.0	CH₂Cl₂ or MeCN	-78 °C to RT	< 1 h	90 - 99%	[3]
Br₂	2.0	MeCN	Room Temp	< 30 min	~95%	[3]
NBS	1.5	CH₂Cl₂	Room Temp	2 days	~74%
PhSeBr	2.0	MeCN	Room Temp	< 30 min	92 - 99%	[3]
p-O₂NC₆H₄SCl	1.5	CH₂Cl₂	Room Temp	< 10 min	70 - 100%

Trustworthiness Note: The yields presented are representative and can vary based on the specific substrate used. It is crucial to perform reactions on a small scale first to optimize conditions for a new substrate. All reactions should be carried out in a well-ventilated fume hood, as many of the reagents are toxic and corrosive.

Part 3: Product Characterization

Confirming the identity and purity of the final benzo[b]thiophene product is essential. Standard spectroscopic methods are employed for this purpose.[9][10]

• ¹H and ¹³C NMR Spectroscopy: This is the primary method for structural elucidation. Key indicators of successful cyclization include the disappearance of the alkyne proton signal (if present) and the methyl singlet from the thioanisole group. New signals will appear in the aromatic region corresponding to the benzo[b]thiophene core.[10]

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the elemental composition.[11]

• Infrared (IR) Spectroscopy: The characteristic C≡C stretch of the starting alkyne (around 2100-2260 cm⁻¹) will be absent in the product spectrum.[11]

References

• Alikhani, Z., Albertson, A. G., Walter, C. A., Masih, P. J., & Kesharwani, T. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. The Journal of Organic Chemistry, 87(9), 6312–6320. Available at: [Link]

• Kesharwani, T. et al. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. Organic Chemistry Portal. Available at: [Link]

• Larock, R. C., & Gong, W. H. (1989). Synthesis of benzo[b]thiophenes by electrophilic cyclization. Tetrahedron Letters, 30(42), 5611-5614. Available at: [Link]

• Alikhani, Z., Albertson, A. G., Walter, C. A., Masih, P. J., & Kesharwani, T. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. The Journal of Organic Chemistry. Available at: [Link]

• Various Authors. (2020). I2‐promoted electrophilic cyclization reactions of 2‐alkynylthioanisoles. ResearchGate. Available at: [Link]

• Various Authors. (2020). Developments in the Construction of Benzo[b]Thiophenes from 2‐Alkynylthioanisoles by Electrophilic and Radical Cyclization Reactions. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Purification method of benzothiophene. Google Patents.

• Kesharwani, T. et al. (2022). Synthesis of Benzo[ b ]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. ResearchGate. Available at: [Link]

• Yue, D., & Larock, R. C. (2002). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. The Journal of Organic Chemistry, 67(6), 1905–1909. Available at: [Link]

• Liu, Y., & Zhou, S. (2005). Electrophilic cyclization of 2-(1-alkynyl)-2-alken-1-ones using the I2/K3PO4 system: an efficient synthesis of highly substituted iodofurans. Organic Letters, 7(21), 4609–4611. Available at: [Link]

• Various Authors. (2021). Synthesis, characterization, and biophysical and chemical properties of benzo[b]thiophene derivatives and their metal complexes. New Journal of Chemistry, 45(33), 15034-15053. Available at: [Link]

• Yue, D., Della Ca', N., & Larock, R. C. (2006). Competition Studies in Alkyne Electrophilic Cyclization Reactions. The Journal of Organic Chemistry, 71(9), 3381–3388. Available at: [Link]

• Padmashali, B., & Kumar, V. H. (2014). Synthesis and Antimicrobial Activity of Benzothiophene Substituted Coumarins, Pyrimidines and Pyrazole as New Scaffold. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Various Authors. (2020). Synthesis, characterization of novel benzothiophene. MJM. Available at: [Link]

• Various Authors. (n.d.). A practical synthesis of benzothiophenes via visible-light-promoted cyclization of disulfides and alkynes. Nature Portfolio. Available at: [Link]

• Various Authors. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. Journal of Chemical Sciences, 130(110). Available at: [Link]

Sources

• 1. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ias.ac.in [ias.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis, characterization, and biophysical and chemical properties of benzo[b]thiophene derivatives and their metal complexes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. malayajournal.org [malayajournal.org]
• 11. globalresearchonline.net [globalresearchonline.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(4-Bromophenyl)benzo[b]thiophene

Welcome to the technical support center for the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene. This guide is designed for researchers, medicinal chemists, and materials scientists who are working with this important molecular scaffold. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you navigate the common challenges associated with this synthesis and improve your reaction yields.

The primary and most versatile method for synthesizing 2-(4-Bromophenyl)benzo[b]thiophene is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This guide will focus on troubleshooting and optimizing this specific pathway.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Suzuki-Miyaura coupling reaction for 2-(4-Bromophenyl)benzo[b]thiophene is giving a low yield. What are the common causes and how can I improve it?

A1: Senior Application Scientist's Analysis

Low yield in a Suzuki-Miyaura coupling is a common issue that can typically be traced back to one or more suboptimal reaction parameters: the palladium catalyst/ligand system, the base, the solvent, or the reaction temperature. The interplay between these components is crucial for an efficient catalytic cycle. The benzo[b]thiophene moiety, being a heteroaromatic compound, can present unique challenges, such as potential catalyst inhibition by the sulfur atom, making the choice of ligand particularly important.[1]

The general reaction involves coupling a benzo[b]thiophene functionalized at the 2-position with a 4-bromophenyl counterpart. The two most common approaches are:

• Route A: Coupling of 2-bromobenzo[b]thiophene with 4-bromophenylboronic acid. This is often less preferred due to the potential for competitive coupling at the bromo-group on the boronic acid, though selectivity can be achieved.

• Route B: Coupling of benzo[b]thiophene-2-boronic acid (or its ester) with 1-bromo-4-iodobenzene. This is the more reliable route, as the higher reactivity of the C-I bond over the C-Br bond allows for selective oxidative addition.[2]

Below is a systematic guide to optimizing your reaction.

Caption: The Suzuki-Miyaura catalytic cycle and common failure points.

• Use Appropriate Ligands: This is the most critical factor. Bulky, electron-donating phosphine ligands (e.g., Buchwald or Fu-type ligands) are designed to promote a fast reductive elimination step. [3]This prevents the Pd(II) intermediate from lingering and potentially decomposing. These ligands also form stable, coordinatively saturated complexes with Pd(0), preventing aggregation.

• Maintain Low Catalyst Concentration: While counterintuitive, sometimes a lower catalyst loading can prevent aggregation. High local concentrations of Pd(0) can promote the formation of palladium black.

• Temperature Control: Do not overheat the reaction. While higher temperatures increase reaction rates, they can also accelerate catalyst decomposition. Find the minimum temperature required for efficient conversion.

Experimental Protocol: Optimized Suzuki-Miyaura Synthesis

This protocol is a robust starting point for the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene via Route B.

Materials:

• Benzo[b]thiophene-2-boronic acid pinacol ester (1.1 equiv)

• 1-Bromo-4-iodobenzene (1.0 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium Phosphate, anhydrous powder [K₃PO₄] (2.0 equiv)

• 1,4-Dioxane, anhydrous (to make a ~0.1 M solution with respect to the halide)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add the benzo[b]thiophene-2-boronic acid pinacol ester, 1-bromo-4-iodobenzene, and K₃PO₄.

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 15 minutes.

• Solvent Addition: Add anhydrous 1,4-dioxane via syringe. Stir the suspension and degas by bubbling argon through the mixture for an additional 20 minutes.

• Catalyst Preparation: In a separate vial under argon, quickly weigh and add the Pd(OAc)₂ and SPhos ligand. Add a small amount of degassed dioxane to dissolve them.

• Reaction Initiation: Using a syringe, transfer the catalyst solution to the main reaction flask.

• Heating: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Once complete, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the inorganic salts and palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient). Recrystallization from a suitable solvent (e.g., ethanol or hexanes) can provide the final product in high purity.

References

Sources

• 1. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 2-Arylbenzo[b]thiophenes

Welcome to the Technical Support Center for the synthesis of 2-arylbenzo[b]thiophenes. This guide is designed for researchers, medicinal chemists, and process development scientists encountering challenges in their synthetic routes. As a Senior Application Scientist, my goal is to provide not just solutions, but a deeper understanding of the underlying chemistry to empower your experimental design and troubleshooting efforts. This center is structured as a dynamic resource, addressing common pitfalls and frequently asked questions in a direct, question-and-answer format.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, are workhorse methods for the synthesis of 2-arylbenzo[b]thiophenes. However, their efficiency can be hampered by several competing side reactions.

FAQ 1: My Suzuki-Miyaura coupling is giving low yields and I see significant byproducts. What is happening?

Answer: Low yields in Suzuki-Miyaura couplings for this synthesis are commonly due to three main side reactions: protodeboronation, homocoupling, and hydrodehalogenation. Identifying the major byproduct is the first step in diagnosing the issue.

Troubleshooting Guide: Common Side Products in Suzuki-Miyaura Coupling

You Observe: A significant amount of the arene corresponding to your boronic acid (Ar'-H) is detected, and your boronic acid starting material is consumed faster than the product is formed.

Causality: Protodeboronation is the cleavage of the C-B bond, replacing it with a C-H bond. This is often accelerated by high temperatures, strong bases, and the presence of protic solvents.[1] Thiophene boronic acids can be particularly susceptible to this side reaction.[1]

Mitigation Strategies:

• Choice of Base: Switch from strong bases like NaOH or KOH to milder, anhydrous bases. Finely ground potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are excellent alternatives that can suppress this side reaction.[1]

• Temperature Control: Operate at the lowest effective temperature (often in the 60-80 °C range) to slow the rate of protodeboronation.[1]

• Solvent System: Use anhydrous aprotic solvents like dioxane, THF, or toluene. Avoid alcohols if protodeboronation is a persistent issue.

• Boronic Acid Derivatives: For particularly unstable boronic acids, consider using more robust derivatives like MIDA boronates or organotrifluoroborates, which provide a slow release of the boronic acid during the reaction.[2]

You Observe: A symmetrical biaryl (Ar'-Ar') derived from your boronic acid is a major impurity.

Causality: Homocoupling is almost always caused by the presence of oxygen in the reaction mixture.[3] Oxygen can oxidize the Pd(0) catalyst to Pd(II), which can then promote the homocoupling of the boronic acid.

Mitigation Strategies:

• Rigorous Degassing: Ensure all solvents and the reaction mixture are thoroughly degassed. The "freeze-pump-thaw" method is highly effective for removing dissolved oxygen.[3] Sparging with an inert gas (Argon or Nitrogen) for an extended period is also crucial.

• Inert Atmosphere: Maintain a strict inert atmosphere throughout the entire reaction setup and duration.

• Catalyst Choice: Using an active Pd(0) source or a precatalyst that rapidly reduces to Pd(0) can help initiate the desired catalytic cycle quickly, outcompeting the homocoupling pathway.

You Observe: You isolate the starting benzo[b]thiophene without the halogen (e.g., 2-H-benzo[b]thiophene instead of the desired product from 2-bromobenzo[b]thiophene).

Causality: Hydrodehalogenation (or protodehalogenation) is the replacement of the halogen atom with a hydrogen atom. This can be promoted by certain bases, impurities, or protic solvents that can act as a hydride source.

Mitigation Strategies:

• Solvent and Base Selection: Use anhydrous aprotic solvents and avoid amine bases like triethylamine if this is a recurring issue. Inorganic bases like K₃PO₄ or Cs₂CO₃ are preferred.

• Reagent Purity: Ensure the purity of all reagents, as impurities can sometimes act as hydride donors.

Data Summary: Optimizing Suzuki-Miyaura Coupling Conditions

Parameter	Recommendation to Minimize Side Products	Rationale
Base	K₃PO₄, Cs₂CO₃, K₂CO₃ (finely ground)	Milder bases reduce the rate of protodeboronation.
Solvent	Anhydrous aprotic (e.g., Dioxane, Toluene, THF)	Avoids protic sources that can lead to hydrodehalogenation and protodeboronation.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxygen-induced homocoupling of the boronic acid.
Temperature	Lowest effective temperature (e.g., 60-80 °C)	Slows the rate of undesired side reactions, particularly protodeboronation.
Boronic Acid	Use of MIDA esters or trifluoroborates for unstable substrates	Provides slow release of the active boronic acid, minimizing decomposition.[2]

Experimental Protocol: Optimized Suzuki-Miyaura Coupling

This protocol is a general starting point and should be optimized for specific substrates.

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 2-halobenzo[b]thiophene (1.0 equiv.), the arylboronic acid (1.2–1.5 equiv.), and finely powdered K₃PO₄ (3.0 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G3, 1–2 mol%).

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane) via syringe.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualization: Suzuki-Miyaura Catalytic Cycle and Competing Side Reactions

Caption: Catalytic cycle of Suzuki coupling and major off-cycle pathways.

Section 2: Cyclization Strategies

The formation of the benzo[b]thiophene core itself can be prone to side reactions, particularly in electrophilic cyclization and Fiesselmann-type syntheses.

FAQ 2: I'm attempting an electrophilic cyclization of an o-alkynyl thioanisole and getting a complex mixture. What are the likely side products?

Answer: A common side reaction in the electrophilic cyclization of o-alkynyl thioanisoles is the simple addition of the electrophile across the alkyne triple bond without subsequent cyclization. This can lead to a mixture of regioisomeric and stereoisomeric vinyl halides (or sulfides/selenides, depending on the electrophile).

Troubleshooting Guide: Electrophilic Cyclization

You Observe: In addition to your desired 2,3-disubstituted benzo[b]thiophene, you isolate products resulting from the formal addition of the electrophile (e.g., I₂, Br₂, PhSCl) across the starting alkyne.

Causality: The reaction proceeds via the formation of a bridged intermediate (e.g., a thiiranium ion). If the intramolecular nucleophilic attack by the sulfur atom is slow relative to the intermolecular attack by the counter-ion of the electrophile, the simple addition product will be formed. In some cases, this addition product can be an inseparable mixture.

Mitigation Strategies:

• Solvent Choice: The polarity of the solvent can influence the stability of the intermediates. Experimenting with less polar solvents like dichloromethane or more coordinating solvents like acetonitrile can sometimes favor the intramolecular cyclization pathway.

• Electrophile Reactivity: The choice of electrophile is critical. While I₂ often gives clean cyclization, stronger electrophiles like Br₂ can be more prone to addition reactions, especially with electron-rich alkynes. N-Bromosuccinimide (NBS) can sometimes be a milder alternative to Br₂.

• Temperature Control: Running the reaction at lower temperatures can sometimes increase the selectivity for the desired cyclization product by slowing down competing side reactions.

FAQ 3: My Fiesselmann synthesis is not producing the expected 3-hydroxybenzo[b]thiophene derivative. What could be going wrong?

Answer: The Fiesselmann synthesis involves a tandem conjugate addition and cyclization. Incomplete reaction can lead to the formation of stable intermediates as byproducts.

Troubleshooting Guide: Fiesselmann Synthesis

You Observe: You isolate a thioacetal or a monoadduct instead of the cyclized thiophene.

Causality: The Fiesselmann synthesis proceeds through the initial Michael addition of the thioglycolate to the α,β-acetylenic ester, followed by a second addition to form a thioacetal intermediate.[4] A subsequent base-mediated intramolecular Dieckmann-type condensation is required for cyclization. If the base is not strong enough or the reaction conditions are not forcing enough, the reaction can stall at the intermediate stage. A variation of the reaction without added alcohol can favor thioacetal formation.[2][3]

Mitigation Strategies:

• Base Strength and Stoichiometry: Ensure a sufficiently strong base (e.g., sodium ethoxide, potassium tert-butoxide) is used in stoichiometric amounts to drive the final cyclization.

• Reaction Temperature: Heating the reaction mixture is often necessary to promote the Dieckmann condensation. If the reaction is run at too low a temperature, the intermediates may be the major products.

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time for the cyclization to go to completion.

Visualization: Key Steps in Fiesselmann Synthesis

Caption: Simplified workflow of the Fiesselmann synthesis showing potential byproduct formation.

Section 3: Purification and Work-up

Effective purification is critical for obtaining high-purity 2-arylbenzo[b]thiophenes, especially when dealing with residual catalysts and polar byproducts.

FAQ 4: How can I effectively remove residual palladium from my cross-coupling reaction?

Answer: Residual palladium can be problematic, especially for downstream applications in materials science or drug development. Several methods can be employed for its removal.

Purification Strategies for Palladium Removal:

• Scavenging Resins: There are numerous commercially available solid-supported scavengers with functional groups that chelate palladium (e.g., thiols, isocyanides, triaminetetraacetic acid).[1][5][6][7] Stirring the crude product solution with one of these resins, followed by filtration, can significantly reduce palladium levels.

• Activated Carbon: Treatment with activated carbon can also be effective, although it may sometimes lead to loss of product due to non-specific adsorption.

• Aqueous Washes: Washing the organic solution of the crude product with an aqueous solution of a chelating agent like N-acetylcysteine or thiourea can help extract palladium salts.

• Recrystallization: Careful recrystallization of the final product can often leave trace amounts of palladium and other impurities in the mother liquor.[8][9]

FAQ 5: I'm having difficulty separating my product from unreacted boronic acid by chromatography. What are my options?

Answer: Boronic acids can be polar and sometimes co-elute with the desired product. An acid-base extraction is often a simple and effective solution.

Purification Strategy for Boronic Acid Removal:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent like ethyl acetate.

• Base Wash: Wash the organic layer with a basic aqueous solution (e.g., 1M NaOH or saturated NaHCO₃). The boronic acid will be deprotonated to form a water-soluble boronate salt, which will partition into the aqueous layer.

• Separation: Separate the aqueous layer.

• Back-Extraction (Optional): To recover any product that may have partitioned into the basic aqueous layer, it can be back-extracted with the organic solvent.

• Final Wash and Drying: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product, now free of the boronic acid impurity.

Alternatively, unreacted boronic acid can sometimes be converted to a more easily separable derivative, for example, by reacting with a diol like pinacol or butanediol, followed by extraction.[10]

References

• Biotage. (n.d.). Using Metal Scavengers to Remove Trace Metals such as Palladium. Retrieved from [Link]

• SpinChem. (n.d.). Palladium catalyst recovery using scavenger resin. Retrieved from [Link]

• Request PDF. (2025, August 9). Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents. Retrieved from [Link]

• Reddit. (2025, September 19). Your trick to remove residual palladium. Retrieved from [Link]

• ResearchGate. (2016, December 28). Can I remove boronic acid using Work up process?. Retrieved from [Link]

• Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review. Retrieved from [Link]

• Wikipedia. (n.d.). Fiesselmann thiophene synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Protodeboronation. Retrieved from [Link]

• Reddit. (2022, October 18). Trouble isolating my Suzuki coupling biaryl acid product. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

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Technical Support Center: Navigating the Suzuki Coupling of Bromo-heterocycles

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the Suzuki-Miyaura cross-coupling of bromo-heterocycles. This guide is designed to provide in-depth technical assistance, moving beyond simple protocols to explain the underlying principles that govern success in these often-tricky transformations.

Frequently Asked Questions (FAQs)

Q1: Why is the Suzuki coupling of bromo-heterocycles often more challenging than that of bromo-arenes?

A1: The difficulties primarily stem from the electronic properties of the heterocycle and the presence of heteroatoms. Many heterocycles are electron-deficient, which can make the initial oxidative addition of the palladium catalyst to the carbon-bromine bond more difficult compared to electron-rich or neutral aromatic systems.[1][2] Furthermore, the nitrogen, oxygen, or sulfur atoms within the heterocyclic ring can coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.[1][3][4] This is particularly prevalent in nitrogen-rich heterocycles like pyridines, imidazoles, and pyrazines.[3][4][5]

Q2: What is the general order of reactivity for halo-heterocycles in Suzuki coupling?

A2: The reactivity of the C-X bond in Suzuki coupling generally follows the order of bond strength: C-I > C-OTf > C-Br >> C-Cl.[6] Therefore, an iodo-heterocycle will typically be more reactive than its bromo- counterpart, which in turn is significantly more reactive than the corresponding chloro-heterocycle. This is due to the greater ease of oxidative addition to the weaker C-I and C-Br bonds.[7][8]

Q3: When should I consider using a boronic ester instead of a boronic acid?

A3: While boronic acids are often more reactive than their ester counterparts, boronic esters offer greater stability.[9][10] This is particularly advantageous when dealing with unstable boronic acids, such as 2-pyridylboronic acid, which are prone to rapid protodeboronation (hydrolysis of the C-B bond).[10][11] Pinacol esters are a popular choice for increasing the stability of the boron reagent.[10] However, it's important to note that some studies suggest boronic esters can participate directly in the transmetalation step without prior hydrolysis.[12]

Q4: My reaction turns black immediately. Is this a sign of failure?

A4: The formation of a black precipitate, commonly known as "palladium black," often indicates catalyst decomposition and can be associated with a failed reaction.[13] This can be caused by several factors, including the presence of oxygen, impurities in the reagents or solvents, or excessively high reaction temperatures.[13] Ensuring a thoroughly degassed reaction setup and using high-purity materials is crucial to prevent this.[14]

Troubleshooting Guide: From Low Conversion to Unwanted Side Products

This section addresses specific issues you might encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Low to No Conversion of the Bromo-heterocycle

You're observing a significant amount of unreacted starting material. Here’s a systematic approach to troubleshoot this common problem.

Q1.1: Is my catalyst system appropriate for this challenging coupling?

A1.1: Standard catalysts like Pd(PPh₃)₄ may not be effective for electron-deficient or sterically hindered bromo-heterocycles.[13] The choice of ligand is critical. For these difficult couplings, bulky and electron-rich phosphine ligands are often required to facilitate both the oxidative addition and reductive elimination steps.[15][16][17]

• Expert Insight: The Buchwald and Fu research groups have developed a range of highly effective biaryl phosphine ligands that have revolutionized challenging cross-coupling reactions.[15][18][19] Ligands like SPhos, XPhos, and RuPhos are excellent starting points for optimization.[15] N-heterocyclic carbene (NHC) ligands also show great promise due to their strong σ-donating properties.[15][17]

Q1.2: Could the nitrogen atoms in my heterocycle be killing the catalyst?

A1.2: Yes, this is a very common issue, especially with nitrogen-rich heterocycles like pyridines and imidazoles.[3][4][5] The lone pair of electrons on the nitrogen can coordinate to the palladium center, leading to catalyst inhibition.

• Solution 1: Ligand Selection: Employing sterically bulky ligands can create a "pocket" around the palladium center, hindering the coordination of the heterocycle.[13][15]

• Solution 2: Use of Pre-catalysts: Palladium pre-catalysts, such as the Buchwald G3 pre-catalysts, are designed to be more stable and provide a controlled release of the active Pd(0) species, which can sometimes circumvent inhibition issues.[15]

• Solution 3 (for amino-heterocycles): Protecting Groups: If your heterocycle contains an exocyclic amine, this can also inhibit the catalyst.[13] While many Suzuki couplings can tolerate unprotected amines, in challenging cases, protecting the amine with a group like Boc (tert-Butyloxycarbonyl) may be necessary.[13][20]

Q1.3: Is my base selection optimal?

A1.3: The base plays a crucial role in the Suzuki-Miyaura reaction; it activates the boronic acid to form a more nucleophilic boronate species, which is necessary for transmetalation.[6][21][22][23] For difficult couplings, stronger bases are often required.

• Expert Insight: While common bases like K₂CO₃ and Na₂CO₃ are sufficient for many reactions, more challenging substrates often benefit from stronger, non-coordinating bases like K₃PO₄ or Cs₂CO₃.[3][15] The use of aqueous base is common, but in cases of protodeboronation, anhydrous conditions with a base like KF can be beneficial.

Q1.4: Have I considered the impact of my solvent choice?

A1.4: The solvent can significantly influence the outcome of the reaction by affecting the solubility of reagents and the stability and activity of the catalyst.

• Common Solvents: Aprotic polar solvents like 1,4-dioxane, THF, and DMF, often with the addition of water, are frequently used.[3][6]

• For Hindered Couplings: Non-polar solvents such as toluene are often preferred for sterically demanding reactions and can sometimes minimize side reactions.[15]

• Alternative Solvents: Cyclopentyl methyl ether (CPME) has emerged as a useful alternative, offering a high boiling point and favorable solubility properties.[14]

Issue 2: Formation of Significant Side Products

You're seeing your desired product, but it's accompanied by frustrating impurities.

Q2.1: How can I prevent protodeboronation of my boronic acid?

A2.1: Protodeboronation is the undesired cleavage of the C-B bond, converting your boronic acid back to the corresponding hydrocarbon.[11][13][14] This is a common issue with electron-rich or unstable heterocyclic boronic acids.

• Solution 1: Use a Boronic Ester: As mentioned in the FAQs, using a more stable boronic ester (e.g., pinacol ester) is a primary strategy to combat this.[10]

• Solution 2: Anhydrous Conditions: Minimizing the amount of water in the reaction can slow down protodeboronation.[14] Using an anhydrous base like potassium fluoride (KF) can be effective.[24]

• Solution 3: Shorter Reaction Times: Monitor your reaction closely and work it up as soon as the limiting reagent is consumed to avoid prolonged exposure of the boronic acid to the reaction conditions.[13]

Q2.2: What is causing the formation of homocoupled biaryl product (from the boronic acid)?

A2.2: The homocoupling of boronic acids is often promoted by the presence of oxygen in the reaction mixture, which can lead to the formation of Pd(II) species that facilitate this side reaction.[7]

• Solution: Thorough Degassing: Ensure your solvent and reaction mixture are rigorously degassed before adding the catalyst. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.[14]

Q2.3: Why am I observing dehalogenation of my bromo-heterocycle?

A2.3: Dehalogenation is the replacement of the bromine atom with a hydrogen atom.[4] This can be caused by trace amounts of palladium hydride species in the reaction mixture.

• Solution 1: Choice of Base: Using milder, non-coordinating bases can sometimes reduce the extent of dehalogenation.[13]

• Solution 2: Scrutinize Reagents: Impurities in the solvent or other reagents can sometimes be a source of the hydride. Using high-purity materials is essential.

Visualizing the Process: Catalytic Cycle and Troubleshooting

Understanding the mechanistic steps and having a logical workflow for troubleshooting are key to success.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low conversion issues.

Data-Driven Decisions: Ligand and Base Selection

The following tables summarize common choices for overcoming low reactivity.

Table 1: Recommended Ligand Scaffolds for Challenging Bromo-heterocycles

Ligand Type	Example(s)	Key Advantages	Best For...
Biaryl Monophosphines	SPhos, XPhos, RuPhos	Bulky, electron-rich, promote fast reaction rates.[15]	Sterically hindered and electron-deficient bromo-heterocycles.
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong σ-donors, thermally stable.[15]	Electron-deficient systems, including aryl chlorides.
Ferrocenyl Phosphines	dppf	Good general-purpose ligand, often used in initial screens.	A good starting point for many systems, especially less challenging ones.
Trialkylphosphines	P(t-Bu)₃	Very electron-rich, good for oxidative addition.	Can be effective for electron-rich chloro-heterocycles.[25]

Table 2: Common Base and Solvent Combinations

Base	Typical Solvent System	Characteristics & Use Cases
K₂CO₃ / Na₂CO₃	Dioxane/H₂O, THF/H₂O	Standard, mild conditions. Good starting point for reactive substrates.[3]
K₃PO₄	Toluene, Dioxane	Stronger base, often used for less reactive bromides and chlorides.[15]
Cs₂CO₃	Dioxane, DMF	Highly effective, strong base. Good for difficult couplings but more expensive.[3]
KF	Dioxane, THF (anhydrous)	Mild, non-nucleophilic base. Ideal for substrates prone to protodeboronation.[24]
K-Ot-Bu	Toluene, Dioxane	Very strong base, can be effective but may promote side reactions.[15]

Experimental Protocols

Protocol 1: General Procedure for a Challenging Suzuki Coupling of a Bromo-heterocycle

This protocol provides a robust starting point for a difficult coupling, such as coupling 2-bromopyridine with an arylboronic acid.

• Reagent Preparation:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the bromo-heterocycle (1.0 equiv), the arylboronic acid (1.2 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Catalyst Addition:

  • In a glovebox or under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%).

• Inert Atmosphere:

  • Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.[3]

• Solvent Addition:

  • Add degassed 1,4-dioxane (to achieve a concentration of ~0.2 M with respect to the bromo-heterocycle) via syringe.[3]

• Reaction:

  • Heat the reaction mixture to 100 °C with vigorous stirring.[3]

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Once the reaction is complete (typically 4-24 hours), cool the mixture to room temperature.

  • Dilute with ethyl acetate and water. Separate the layers.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Ligand Screening for Optimization

When facing a particularly stubborn transformation, a parallel ligand screen is an efficient optimization strategy.

• Setup:

  • In an array of reaction vials (e.g., in a Radleys Carousel or similar parallel synthesis apparatus), add the bromo-heterocycle (1.0 equiv), boronic acid (1.2 equiv), and base (e.g., K₃PO₄, 2.0 equiv) to each vial.

• Catalyst/Ligand Preparation:

  • Prepare stock solutions of a palladium source (e.g., Pd₂(dba)₃) and a series of ligands (e.g., XPhos, SPhos, RuPhos, dppf) in degassed solvent.

• Addition:

  • To each vial, add the palladium source (e.g., 2 mol % Pd) and the respective ligand (e.g., 4 mol %) via syringe.

• Reaction & Analysis:

  • Seal the vials, place them in the reaction block, and heat to the desired temperature (e.g., 100 °C) for a set time (e.g., 12 hours).

  • After cooling, take an aliquot from each vial, dilute, and analyze by LC-MS to determine the relative conversion to the desired product. This will identify the most effective ligand for your specific substrate combination.

References

• BenchChem. (2025). Catalyst selection for difficult Suzuki couplings with functionalized boronic acids.
• Wikipedia. (n.d.). Suzuki reaction.
• Thomas, A. A., Zahrt, A. F., Delaney, C. P., & Denmark, S. E. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.
• Billingsley, K. L., & Buchwald, S. L. (2007). A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates.
• Benchchem. (2025). Technical Support Center: Troubleshooting Failed Suzuki Couplings with 5-Iodofuran-2-amine.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine.
• Carrow, B. P., & Hartwig, J. F. (2011). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society.
• Benchchem. (n.d.).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.
• Benchchem. (2025). Technical Support Center: A Troubleshooting Guide for CPME in Suzuki Couplings.
• ResearchGate. (n.d.). Comparison of reactivity of different boron reagents.
• Lima, C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal.
• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.
• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Molefe, M. L., O’Brien, C. J., & Darkwa, J. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. RSC Advances.
• Thomas, A. A., Zahrt, A. F., Delaney, C. P., & Denmark, S. E. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.
• Sci-Hub. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.
• Benchchem. (2025). Technical Support Center: Catalyst Selection for Difficult Suzuki Couplings of Chloropyridazines.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Reddit. (2019). What's the role of the phosphine ligand in Suzuki couplings?.
• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society.
• ResearchGate. (n.d.). Suzuki coupling reactions of bromoimidazo[1,2-a]pyridines and arylboronic acids.
• Chen, Y., et al. (2025). A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science.
• Thompson, A. S., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry.
• Scott, P. J. H., & Lloyd-Jones, G. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science.
• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society.
• Oliva, M., et al. (2024). Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling.
• Benchchem. (n.d.). Overcoming poor reactivity in Suzuki coupling of 6-Bromo-N,N-dimethylpyridazin-3-amine.
• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University.
• Knapp, D. M., et al. (2016).
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?.
• ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?.
• Spencer, H. T., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Organic & Biomolecular Chemistry.
• Reddit. (2024). Suzuki help.
• YouTube. (2018). Electron-rich and Electron-poor Heterocycles.

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• 11. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. reddit.com [reddit.com]
• 18. A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04947J [pubs.rsc.org]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. Suzuki Coupling [organic-chemistry.org]
• 23. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 24. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Palladium Catalyst Loading for Benzothiophene Synthesis

Welcome to the technical support center for the synthesis of benzothiophene derivatives via palladium catalysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing palladium catalyst loading for this crucial transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and enhance the efficiency of your synthetic routes.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding palladium catalyst loading in benzothiophene synthesis, providing a foundational understanding for further optimization.

Q1: What are the primary palladium-catalyzed methods for synthesizing benzothiophenes?

A1: Several robust palladium-catalyzed methods are employed for benzothiophene synthesis. The choice of method often depends on the available starting materials and desired substitution patterns. Key strategies include:

• Sonogashira-type cross-coupling and cyclization: This involves the coupling of a terminal alkyne with an ortho-halo-thiophenol, followed by an intramolecular cyclization to form the benzothiophene core.[1]

• Intramolecular C-H/C-S coupling: This method utilizes substrates containing both aryl and sulfide moieties, which undergo palladium-catalyzed intramolecular cyclization to form dibenzothiophene and related structures.

• Direct C-H arylation: This modern approach involves the direct coupling of benzothiophene with aryl halides or other coupling partners, offering an atom-economical route to substituted benzothiophenes.[2][3]

• Heterocyclodehydration: Palladium catalysts can promote the cyclization of 1-(2-mercaptophenyl)-2-yn-1-ols to yield various substituted benzothiophenes.[4]

• Oxidative Cyclization-Alkoxycarbonylation: A palladium-catalyzed carbonylative approach can be used to synthesize benzothiophene-3-carboxylic esters from 2-(methylthio)phenylacetylenes.[5][6]

Q2: Why is optimizing palladium catalyst loading so critical?

A2: Optimizing palladium catalyst loading is a balancing act between reaction efficiency, cost, and product purity.

• Cost-Effectiveness: Palladium is a precious metal, and minimizing its usage is crucial for the economic viability of a synthetic route, especially on a larger scale. High turnover numbers (TON) and turnover frequencies (TOF) are desirable metrics.

• Product Purity: High catalyst loading can sometimes lead to an increase in side reactions. More importantly, it results in higher residual palladium levels in the final product. For pharmaceutical applications, stringent limits on heavy metal contamination necessitate minimizing the catalyst used.

• Reaction Kinetics and Yield: While a higher catalyst loading can increase the reaction rate, an optimal loading will achieve complete conversion in a reasonable timeframe without unnecessary excess. Conversely, too low a loading can lead to incomplete reactions or catalyst decomposition before the reaction is complete.[7]

Q3: What is a typical starting range for palladium catalyst loading in these reactions?

A3: For initial screening and small-scale reactions, a palladium catalyst loading of 1-5 mol% is a common starting point.[8] However, for many modern, highly efficient catalyst systems, loadings can be significantly lower, often in the range of 0.1 to 0.01 mol%.[7] For process development and scale-up, the goal is often to reduce the loading to parts-per-million (ppm) levels.[7]

Q4: How do ligands influence the optimal catalyst loading?

A4: Ligands are critical to the stability and activity of the palladium catalyst, directly impacting the required loading.[9]

• Sterically Bulky and Electron-Rich Ligands: Ligands such as bulky phosphines (e.g., P(t-Bu)3) or N-heterocyclic carbenes (NHCs) can stabilize the active Pd(0) species, prevent catalyst decomposition, and facilitate key steps in the catalytic cycle like oxidative addition and reductive elimination.[9] This enhanced stability and activity often allow for significantly lower catalyst loadings.

• Ligand-to-Palladium Ratio: The optimal ligand-to-palladium ratio (often between 1:1 and 2:1) is crucial. An excess of ligand can sometimes be beneficial for catalyst stability, but a large excess can also inhibit the reaction by creating a coordinatively saturated and less reactive palladium center.

Q5: What are the visual or analytical indicators of catalyst decomposition?

A5: Catalyst decomposition is often indicated by a color change in the reaction mixture, typically from a pale yellow or orange (indicative of the active catalyst) to a black or dark brown precipitate of palladium black (Pd(0) metal). Analytically, this can be observed by a stall in the reaction progress as monitored by techniques like TLC, GC, or LC-MS.

Troubleshooting Guide: Optimizing Catalyst Performance

This guide provides a structured approach to troubleshooting common issues encountered during the palladium-catalyzed synthesis of benzothiophenes, with a focus on catalyst loading and efficiency.

Issue 1: Low or No Product Yield

Q: My reaction shows low to no conversion to the desired benzothiophene. How should I troubleshoot this, and is simply increasing the catalyst loading the right first step?

A: While increasing the catalyst loading might seem like a quick fix, it's often a temporary solution that masks underlying problems. A systematic approach is more effective.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Detailed Steps:

• Reagent Purity and Integrity:

  • Solvents and Bases: Ensure all solvents are anhydrous and reagents are of high purity. Moisture and oxygen are detrimental to many palladium-catalyzed reactions.[10]

  • Starting Materials: Verify the purity of your starting materials (e.g., ortho-halo-thiophenol, alkyne). Impurities can act as catalyst poisons.

• Reaction Setup and Inert Atmosphere:

  • Degassing: Inadequate degassing is a common cause of failure. Ensure your solvent and reaction mixture are thoroughly degassed using methods like freeze-pump-thaw or by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period.

  • Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction.

• Catalyst System Evaluation:

  • Pre-catalyst Activation: If you are using a Pd(II) pre-catalyst (e.g., Pd(OAc)2, PdCl2), it must be reduced in situ to the active Pd(0) species.[11] This process can be inefficient. Consider using a pre-formed Pd(0) source (e.g., Pd(PPh3)4) or a more advanced pre-catalyst that readily forms the active species.

  • Ligand Choice: The chosen ligand may not be suitable for your specific substrates. Screen a panel of ligands with varying steric and electronic properties. For C-S bond formation, ligands known to be effective in Suzuki-Miyaura or Buchwald-Hartwig amination reactions can be good starting points.[12]

• Optimization of Reaction Conditions:

  • Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.[8]

  • Base and Solvent: The choice of base and solvent can have a profound impact on the reaction outcome. Screen different combinations.[8]

• Re-evaluating Catalyst Loading:

  • Once the above parameters are verified and optimized, you can then investigate the catalyst loading. If the reaction is now proceeding but is slow, a modest increase in catalyst loading (e.g., from 1 mol% to 2 mol%) can be justified. Conversely, if the optimized conditions give a high yield, you can then begin to systematically decrease the catalyst loading to find the minimum required amount.

Issue 2: Significant Side Product Formation

Q: My reaction produces the desired benzothiophene, but I also observe significant amounts of side products like homocoupling of my starting materials. How can I suppress these unwanted reactions?

A: Side product formation is often a sign of a sub-optimal catalytic cycle or catalyst decomposition.

Common Side Reactions and Solutions:

Side Product	Potential Cause(s)	Suggested Solutions
Homocoupling of Aryl Halide	Slow transmetalation step; presence of oxygen.[11]	Increase the concentration or use a more reactive coupling partner. Ensure rigorous exclusion of air.
Homocoupling of Alkyne (Glaser Coupling)	Presence of copper co-catalyst and oxygen.	If using a Sonogashira-type reaction, minimize the amount of copper salt or switch to a copper-free protocol.
Reduction of Aryl Halide	β-hydride elimination from a Pd-H species.	Choose a ligand that promotes reductive elimination over β-hydride elimination. Ensure the base is not promoting unwanted side reactions.
Protodeboronation (if using boronic acids)	Presence of water and certain bases.	Use anhydrous conditions and screen different bases. Potassium phosphate is often a good choice to minimize this side reaction.

Experimental Protocol: Screening for Optimal Catalyst Loading

This protocol outlines a systematic approach to finding the minimum effective catalyst loading for a given reaction.

• Establish a Baseline: Run the reaction at a "standard" catalyst loading (e.g., 1.0 mol%) under your optimized conditions (solvent, temperature, base, concentration). Ensure the reaction goes to completion and determine the yield.

• Serial Dilution of Catalyst Stock Solution: Prepare a stock solution of your palladium pre-catalyst and ligand. Perform serial dilutions to create stock solutions for lower catalyst loadings (e.g., 0.5 mol%, 0.1 mol%, 0.05 mol%, 0.01 mol%).

• Parallel Reaction Setup: Set up a series of parallel reactions, each with a different catalyst loading from your stock solutions. It is crucial that all other reaction parameters are kept identical.

• Monitor Reaction Progress: Monitor each reaction over time using a suitable analytical technique (e.g., GC-MS, LC-MS).

• Analyze the Results: Plot yield versus time for each catalyst loading. The optimal loading is the lowest amount that provides a high yield in an acceptable timeframe.

Issue 3: Poor Reproducibility

Q: I have successfully optimized my reaction, but the results are not reproducible. What could be the cause?

A: Poor reproducibility often points to subtle variations in reaction setup or reagent quality.

Checklist for Ensuring Reproducibility:

• Reagent Source and Purity: Are you using reagents from the same batch? The purity of starting materials, solvents, and even the base can vary between suppliers or batches.

• Inert Atmosphere Technique: Is your technique for establishing and maintaining an inert atmosphere consistent? Small leaks in your apparatus can introduce variable amounts of oxygen.

• Stirring Rate: In heterogeneous reactions (e.g., with an insoluble base), the stirring rate can affect the reaction kinetics. Ensure consistent and vigorous stirring.

• Temperature Control: Is the reaction temperature accurately and consistently controlled? Use a temperature-controlled heating mantle or oil bath.

• Order of Addition: The order in which reagents are added can sometimes influence the outcome. Maintain a consistent order of addition.

Visualization of the Catalyst Optimization Process

The following diagram illustrates the logical flow for optimizing palladium catalyst loading.

Caption: Logical workflow for catalyst loading optimization.

By following this structured approach, you can effectively troubleshoot and optimize your palladium-catalyzed benzothiophene synthesis, leading to more efficient, cost-effective, and reproducible results.

References

• Synthesis of Benzothiophene Derivatives by Pd-Catalyzed or Radical-Promoted Heterocyclodehydration of 1-(2-Mercaptophenyl)-2-yn-1-ols . The Journal of Organic Chemistry. [Link]

• Benzothiophene synthesis . Organic Chemistry Portal. [Link]

• Palladium‐catalysed synthesis of benzothiophene from CDC‐coupling of 4‐arylthiocoumarins . ResearchGate. [Link]

• Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions . The Journal of Organic Chemistry. [Link]

• Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions . PMC - NIH. [Link]

• Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene . RSC Publishing. [Link]

• Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids . ACS Omega. [Link]

• Palladium(ii)-catalyzed synthesis of dibenzothiophene derivatives via the cleavage of carbon–sulfur and carbon–hydrogen bonds . PMC - NIH. [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture . Frontiers. [Link]

• C‐S Cross‐Coupling Reaction Using a Recyclable Palladium Prolinate Catalyst under Mild and Green Conditions . ResearchGate. [Link]

• Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes . Fiveable. [Link]

• Catalyst loading optimization a . ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide . Yoneda Labs. [Link]

• Reactivity of benzofuran and benzothiophene in palladium-catalysed direct C2,C3-diarylations . ResearchGate. [Link]

• Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions . MDPI. [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate . PubMed Central. [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry . Organic Process Research & Development. [Link]

• Palladium-Catalyzed C2-Selective Oxidative Olefination of Benzo[b]thiophene 1,1-Dioxides with Styrenes and Acrylates . PMC - PubMed Central. [Link]

Sources

• 1. Synthesis of 2-substituted benzo[ b ]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26611H [pubs.rsc.org]
• 2. Benzothiophene synthesis [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
• 8. fiveable.me [fiveable.me]
• 9. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Yoneda Labs [yonedalabs.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Purification of 2-Arylbenzo[b]thiophenes

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-arylbenzo[b]thiophene products. This scaffold is a cornerstone in medicinal chemistry, appearing in drugs like Raloxifene, used for osteoporosis treatment. However, its synthesis, often involving multi-component reactions and metal catalysis, presents unique and often frustrating purification challenges.

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will move from high-level frequently asked questions to specific troubleshooting scenarios for the most common purification techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect when synthesizing 2-arylbenzo[b]thiophenes?

The impurities in your crude product are almost entirely dictated by the synthetic route you employ. Identifying the likely culprits is the first step toward designing an effective purification strategy. Common synthetic methods include Suzuki-Miyaura cross-couplings, Heck-type arylations, and various cyclization strategies.

Below is a summary of common impurities associated with prevalent synthetic methodologies.

Synthesis Method	Common Impurities & Byproducts	Probable Cause & Purification Insight
Suzuki-Miyaura Coupling	- Residual Palladium Catalyst- Unreacted Boronic Acid / Esters- Homocoupled Biaryl Species (Ar-Ar)	Palladium can strongly chelate to the sulfur atom of the product, making it difficult to remove.[1][2] Boronic acids can be removed with a basic wash. Homocoupled byproducts often have similar polarity to the desired product, posing a significant chromatographic challenge.[3]
Heck-Type Arylation	- Symmetrical Ullmann-type coupled aryl halides- Unreacted Aryl Halide- Residual Palladium Catalyst & Ligands- Phase-Transfer Catalyst (e.g., n-Bu₄NBr)	Symmetrical coupling of the aryl halide is a major side-reaction that complicates purification, often requiring multiple chromatographic steps or recrystallizations.[4] The phase-transfer catalyst is water-soluble and typically removed during aqueous work-up.
One-Pot Cyclizations (e.g., from 2-mercaptobenzoic acid)	- Acyclic Thioether Intermediates- Unreacted Starting Materials- Oxidized Byproducts (Sulfoxides)	Incomplete cyclization can leave polar, acyclic intermediates.[5] The sulfur atom is susceptible to oxidation, especially during prolonged heating or exposure to air, leading to more polar sulfoxide impurities.
Copper-Catalyzed Reactions	- Residual Copper Salts- Homocoupled Alkyne or Aryl Halide Species	While often easier to remove than palladium, residual copper can still contaminate the product.[6][7] An aqueous wash with a mild chelating agent like ammonium chloride can be effective.

Q2: My crude product is a dark, oily residue after work-up. What's the best first step for purification?

A dark, non-crystalline crude product often indicates the presence of high molecular weight byproducts, baseline impurities, or residual metal catalysts. Attempting direct, high-resolution purification like preparative HPLC can be inefficient and may foul the column.

A highly effective first step is to perform a "plug" filtration . This involves dissolving the crude material in a minimal amount of a non-polar solvent (like dichloromethane or toluene) and passing it through a short column (a "plug") of silica gel, eluting with a slightly more polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate). This rapid filtration achieves two critical goals:

• Removal of Baseline Impurities: Highly polar, colored "gunk" and some metal residues will remain adsorbed at the top of the silica plug.

• Simplified Mixture: The resulting filtrate is often significantly cleaner and lighter in color, making subsequent high-resolution purification by column chromatography or recrystallization much more straightforward.

Q3: How do I effectively remove residual palladium catalyst from my product?

Palladium contamination is a persistent issue, particularly in drug development where metal limits are stringent. The sulfur atom in the benzo[b]thiophene core can act as a ligand, binding strongly to palladium. Standard chromatography is often insufficient.

Recommended Strategy: Treatment with a metal scavenger. These are reagents designed to selectively bind and remove metal ions from solution.

Workflow for Palladium Removal

Caption: Workflow for removing residual palladium catalyst.

There are many commercial metal scavengers available. A common and effective choice is silica gel functionalized with thiol groups, which have a high affinity for soft metals like palladium. A detailed protocol is provided at the end of this guide. Some research also points to the use of alumina for complexing and removing catalytic metals.[8]

Troubleshooting Guide: Column Chromatography

Q4: My 2-arylbenzo[b]thiophene product is co-eluting with an impurity. How can I improve the separation?

Co-elution occurs when the product and an impurity have very similar retention factors (Rf) in a given solvent system. This is common when the impurity is a structural isomer or a byproduct with similar functional groups. Simply increasing the column length is often an inefficient solution. A systematic approach to mobile phase optimization is required.

Decision Tree for Optimizing Separation

Caption: Decision process for improving chromatographic separation.

Causality: Different solvents interact with solutes and the stationary phase through various mechanisms (dipole-dipole, hydrogen bonding, π-stacking). A standard Hexane/Ethyl Acetate system primarily separates based on polarity. Adding a chlorinated solvent like Dichloromethane (DCM) or an aromatic solvent like Toluene can introduce new interactions, altering the relative affinities of your product and impurity for the mobile phase, thereby improving separation. For basic impurities, adding a trace amount of triethylamine (Et₃N) can prevent streaking and improve peak shape.

Q5: The product is streaking or "tailing" on the column and my TLC plates. What causes this and how can I fix it?

Tailing is often a sign of undesirable secondary interactions between your compound and the silica gel. Silica gel is acidic and can strongly interact with basic nitrogen atoms or, in some cases, other functional groups.

• Cause 1: Acidity of the Compound: If your 2-arylbenzo[b]thiophene has an acidic proton (e.g., a phenol), it can partially deprotonate on the silica, leading to tailing.

  • Solution: Add a small amount of a volatile acid, like acetic acid (~0.5%), to the eluent. This keeps the compound in its protonated state, leading to sharper bands.

• Cause 2: Basicity of the Compound: If your structure contains a basic moiety (e.g., a pyridine or amine), it can protonate on the acidic silica.

  • Solution: Add a small amount of a volatile base, like triethylamine or pyridine (~0.5-1%), to the eluent. This neutralizes the acidic sites on the silica and ensures the compound elutes as a free base.

• Cause 3: Overloading: Applying too much sample to the column or TLC plate can exceed the capacity of the stationary phase, causing severe tailing.

  • Solution: Reduce the amount of material loaded. For column chromatography, a general rule is a 1:30 to 1:100 ratio of crude material to silica gel by weight.

Troubleshooting Guide: Recrystallization

Q7: I can't find a suitable single solvent for recrystallization. What should I try next?

The ideal single solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot. When this ideal cannot be found, a binary (two-solvent) system is the next logical step. This involves finding one solvent in which the product is very soluble (the "soluble solvent") and another in which it is poorly soluble (the "anti-solvent"), with the two solvents being miscible.

Soluble Solvent	Common Anti-Solvents	Notes
Dichloromethane (DCM)	Hexane, Pentane	A very common and effective pair for many organic compounds.
Ethyl Acetate (EtOAc)	Hexane, Heptane	Good for moderately polar compounds.
Acetone	Water, Hexane	Acetone is highly volatile; be cautious with heating.
Methanol / Ethanol	Water, Diethyl Ether	Often used for polar compounds that can hydrogen bond.[9]
Toluene	Hexane, Heptane	Good for less polar, aromatic compounds.

Protocol:

• Dissolve the crude product in the minimum amount of the hot "soluble solvent."

• While the solution is still hot, add the "anti-solvent" dropwise until the solution becomes faintly cloudy (the saturation point).

• Add one or two more drops of the hot "soluble solvent" to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

Q8: My product is "oiling out" instead of crystallizing. How do I resolve this?

"Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your solid product (or a solid-impurity eutectic mixture). The product separates as a liquid phase instead of forming a crystal lattice.

Troubleshooting Steps:

• Re-heat the solution to dissolve the oil back into the solvent.

• Add more solvent. The solution may be too concentrated. Add more of the "soluble solvent" (or the primary solvent in a single-solvent system).

• Slow down the cooling process. Rapid cooling encourages oiling. Allow the flask to cool very slowly to room temperature (e.g., by placing it in a warm water bath that is allowed to cool). Do not move it directly to an ice bath.

• Scratch the inside of the flask with a glass rod at the solvent-air interface. This creates microscopic imperfections that can serve as nucleation sites for crystal growth.

• Add a seed crystal. If you have a small amount of pure, solid product, adding a tiny crystal to the supersaturated solution can induce crystallization.

Detailed Experimental Protocols

Protocol 1: General Procedure for Silica Gel Flash Column Chromatography

This protocol is a standard method for purifying multi-gram quantities of 2-arylbenzo[b]thiophene products.

• Preparation of the Column:

  • Select a column with an appropriate diameter for your sample size (e.g., a 40g silica cartridge for 0.4-4g of crude material).

  • Securely clamp the column in a vertical position in a fume hood.

  • Add dry silica gel to the column. A "dry pack" method is often sufficient for flash chromatography.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM). Add a small amount of silica gel (2-3 times the mass of your product) and concentrate the mixture on a rotary evaporator to obtain a dry, free-flowing powder. Carefully add this powder to the top of the column bed.

  • Wet Loading: Dissolve the crude product in the minimum possible volume of the starting eluent. Using a pipette, carefully apply the solution to the top of the column bed, ensuring not to disturb the surface.

• Elution:

  • Carefully add the eluent to the column. Use a low-polarity starting eluent (e.g., 100% Hexane or 98:2 Hexane:EtOAc) determined by prior TLC analysis.

  • Apply positive pressure (using a flask pump or automated system) to achieve a flow rate of approximately 2 inches/minute.

  • Collect fractions in test tubes or vials. Monitor the elution process by collecting small spots from the column outlet onto a TLC plate and viewing under UV light.

• Gradient Elution (if necessary):

  • If the desired product elutes too slowly, gradually increase the polarity of the mobile phase. For example, move from 98:2 Hexane:EtOAc to 95:5, then 90:10, etc. Avoid large, sudden changes in polarity which can crack the silica bed.

• Product Isolation:

  • Combine the fractions containing the pure product (as determined by TLC).

  • Remove the solvent using a rotary evaporator to yield the purified 2-arylbenzo[b]thiophene.

Protocol 2: A Method for Removing Trace Palladium Residues

This protocol uses a thiol-functionalized silica scavenger to remove palladium from an organic solution.

• Preparation:

  • After the initial work-up of your reaction, dissolve the crude product in a suitable solvent (Toluene or DCM are good choices) to a concentration of approximately 10-50 mg/mL.

• Scavenger Addition:

  • Add a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) to the solution. A common starting point is to use 3-5 equivalents of the scavenger relative to the initial amount of palladium catalyst used in the reaction.

• Incubation:

  • Stir the suspension at room temperature or gentle heat (40-50°C). The required time can vary from 2 to 24 hours. You can monitor the progress by taking small aliquots, filtering, and submitting for analysis (e.g., ICP-MS) if available.

• Filtration:

  • Once the scavenging is complete, filter the mixture through a pad of Celite® or a short plug of regular silica gel to remove the scavenger.

  • Wash the filter cake with fresh solvent to ensure complete recovery of the product.

• Final Purification:

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • The resulting material should be significantly depleted of palladium and can now be subjected to final purification by column chromatography or recrystallization as described above.

References

• Facile synthesis of substituted 2-aroylbenzo[b]thiophen-3-ols to form novel triazole hybrids using click chemistry.

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus.

• Synthesis of benzo[b]thiophenes using alkynes as precursors under metal-free conditions.

• Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles.

• Facile synthesis of substituted 2-aroylbenzo[b]thiophen-3-ols to form novel triazole hybrids using click chemistry.

• 10.4 Product Class 4: Benzo[b]thiophenes.

• Diversity-Oriented Synthesis of Substituted Benzo[b]thiophenes and Their Hetero-Fused Analogues through Palladium-Catalyzed Oxidative C-H Functionalization/Intramolecular Arylthiolation.

• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus.

• Synthesis of new 2-arylbenzo[b]thiophenes using “Heck-Type” Technology.

• Straightforward Synthesis of 2-Acetyl-Substituted Benzo[b]thiophenes.

• Efficient synthesis of 2,3-diarylbenzo[b]thiophene molecules through palladium (0) Suzuki–Miyaura cross-coupling reaction...

• Technical Support Center: Purification of 2-Acetylthiophene.

• Crystal-structure determination and Hirshfeld surface analysis of two new thiophene derivatives...

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022.

• Syntheses of 2-Aroyl 3-Aryl Benzofuran and Benzothiophenes.

• Benzo[b]thiophene-2-carbaldehyde.

• A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors...

• Synthesis of Benzothiophene.

• Palladium-catalyzed Cross-coupling of 2-Benzo[b]thiophene or 2- Benzo[b]furan Aluminum with Heteroaryl or Alkynyl Bromides...

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media.

• Method for removing metal from the products of olefin metathesis reactions.

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling.

• Palladium-catalyzed Cross-coupling of 2-Benzo[b]thiophene or 2- Benzo[b]furan Aluminum with Heteroaryl or Alkynyl Bromides...

• Synthesis of New 2-Arylbenzo[ b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media.

• Synthesis and biological evaluation of 2-(3′,4′,5′-trimethoxybenzoyl)-3-aryl/arylaminobenzo[b]thiophene derivatives...

• Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid.

• Synthesis of 2-arylbenzo[b]furans via copper(I)-catalyzed coupling of o-iodophenols and aryl acetylenes.

Sources

• 1. Diversity-Oriented Synthesis of Substituted Benzo[b]thiophenes and Their Hetero-Fused Analogues through Palladium-Catalyzed Oxidative C-H Functionalization/Intramolecular Arylthiolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
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• 9. Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Solubility of 2-(4-Bromophenyl)benzo[b]thiophene

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 2-(4-Bromophenyl)benzo[b]thiophene. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your experimental work. Poor solubility can be a significant roadblock in various applications, from reaction chemistry to biological screening. This guide will provide a structured approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: I'm about to start working with 2-(4-Bromophenyl)benzo[b]thiophene. What can I expect in terms of its general solubility?

A1: 2-(4-Bromophenyl)benzo[b]thiophene possesses a chemical structure that is characteristic of poor aqueous solubility. The molecule is composed of a fused aromatic benzothiophene ring system and a bromophenyl group.[1][2][3] These large, non-polar, and rigid aromatic structures lead to strong intermolecular forces in the solid state, making it difficult for solvent molecules, particularly polar ones like water, to surround and dissolve the individual molecules.[4][5][6]

You should anticipate that 2-(4-Bromophenyl)benzo[b]thiophene will be practically insoluble in water. However, it will exhibit significantly better solubility in a range of organic solvents.[3] The choice of an appropriate organic solvent will be critical for its use in reactions, purifications, and biological assays.

Q2: I am trying to dissolve 2-(4-Bromophenyl)benzo[b]thiophene for a reaction, but it's not dissolving well in my chosen solvent. What should I do?

A2: This is a common issue, and the solution often lies in a systematic approach to solvent selection and optimization.

Initial Troubleshooting Steps:

• Solvent Polarity Matching: The principle of "like dissolves like" is a good starting point. Given the aromatic and moderately polar nature of your compound, consider solvents with similar characteristics. A good starting point would be chlorinated solvents (e.g., dichloromethane, chloroform), aromatic hydrocarbons (e.g., toluene, xylene), and some polar aprotic solvents (e.g., tetrahydrofuran, ethyl acetate).[7][8]

• Heating: For many organic compounds, solubility increases with temperature.[9][10] Gently heating the solvent while stirring can significantly improve the dissolution rate and the amount of compound that can be dissolved. Always be mindful of the solvent's boiling point and the thermal stability of your compound.

• Particle Size Reduction: If you have a solid form of the compound, grinding it into a fine powder will increase the surface area available for interaction with the solvent, which can enhance the dissolution rate.[11][12][13][14]

Advanced Strategy: Co-solvency

If a single solvent system is not effective, a co-solvent system can be a powerful tool.[7][11][15][16][17] This involves using a mixture of two or more miscible solvents. For example, if your compound is sparingly soluble in a primary solvent required for your reaction, adding a small amount of a "stronger" co-solvent in which the compound is highly soluble can dramatically improve the overall solubility.[12][15]

Troubleshooting Guide for Experimental Scenarios

Scenario 1: Recrystallization Failure - The compound "oils out" or precipitates instead of forming crystals.

This is a classic sign that the solubility of your compound changes too rapidly with a small change in temperature, or that the solution is supersaturated with impurities.[9][18]

Root Cause Analysis and Solutions:

• High Supersaturation: You may have used too little solvent, or the solvent you've chosen has a very steep solubility-temperature curve for your compound.

  • Solution: Re-heat the mixture until the "oil" redissolves. Add a small amount of additional hot solvent (1-5% of the total volume) to slightly decrease the saturation level.[19] Allow the solution to cool much more slowly. Insulating the flask can help achieve a gradual temperature decrease, which is crucial for crystal growth.[9][19]

• Inappropriate Solvent System: The solvent may be too "good" or too "poor" at the recrystallization temperature extremes.

  • Solution: A mixed solvent system can be beneficial here. Dissolve your compound in a minimum amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until you observe persistent turbidity. Add a drop or two of the "good" solvent to clarify the solution and then allow it to cool slowly.

Scenario 2: Low Yield After Recrystallization - A significant portion of the compound remains in the mother liquor.

A low yield suggests that your compound has a relatively high solubility in the chosen solvent even at low temperatures.[19]

Protocol for Yield Optimization:

• Minimize Solvent Volume: During the initial dissolution step, use the absolute minimum amount of hot solvent required to fully dissolve the compound.[20] Adding even a small excess can lead to substantial losses.[18]

• Optimize Cooling: Ensure the solution is thoroughly cooled. After slow cooling to room temperature, placing the flask in an ice bath can further decrease the solubility and promote more complete crystallization.

• Solvent Evaporation: If you suspect you've used too much solvent, you can carefully evaporate a portion of it by gently heating the solution or using a rotary evaporator to reduce the volume, then attempt the cooling and crystallization process again.[18]

• Induce Crystallization: In cases of supersaturation, where crystals are reluctant to form, you can try scratching the inside of the flask with a glass rod just below the solvent level or adding a "seed crystal" of the pure compound to provide a nucleation site.[18][21]

Data & Protocols

Table 1: Qualitative Solubility of 2-(4-Bromophenyl)benzo[b]thiophene in Common Laboratory Solvents

Solvent Category	Example Solvents	Expected Solubility	Rationale
Non-polar	Hexane, Cyclohexane	Poor to Moderate	The aromatic structure provides some affinity, but the overall polarity is low.
Moderately Polar	Toluene, Dichloromethane	Good to Excellent	Matches the aromatic and moderately polar nature of the compound.
Polar Aprotic	Tetrahydrofuran (THF), Ethyl Acetate	Good	The ether and ester functionalities can interact favorably with the compound.
Polar Protic	Ethanol, Methanol	Poor to Moderate	The hydrogen bonding capability of the solvent does not strongly interact with the non-polar regions of the compound.
Highly Polar	Water, Acetonitrile	Insoluble to Very Poor	The large, non-polar aromatic rings are not effectively solvated by highly polar solvents.[3]

Protocol: Step-by-Step Guide for Solubility Enhancement using a Co-Solvent System

• Initial Dissolution: In a suitable flask, add your 2-(4-Bromophenyl)benzo[b]thiophene.

• Primary Solvent Addition: Add a minimal amount of the primary solvent (e.g., the main solvent for your reaction).

• Co-solvent Addition: While stirring, add a strong, miscible co-solvent (e.g., THF or Dichloromethane) dropwise until the compound fully dissolves.

• Observation: Monitor the solution for any signs of precipitation as you proceed with your experiment (e.g., adding other reagents). If precipitation occurs, a small addition of the co-solvent may be necessary.

Visualizing Experimental Workflows

Diagram 1: Troubleshooting Workflow for Poor Solubility

Caption: A decision-making workflow for addressing poor solubility of 2-(4-Bromophenyl)benzo[b]thiophene.

Diagram 2: Logical Relationships in Recrystallization Troubleshooting

Sources

• 1. CAS # 19437-86-6, 2-(4-Bromophenyl)-benzo[b]thiophene, 2-(p-Bromophenyl)-benzo[b]thiophene - chemBlink [chemblink.com]
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• 3. solubilityofthings.com [solubilityofthings.com]
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• 6. The Structure, Thermodynamics and Solubility of Organic Crystals from Simulation with a Polarizable Force Field - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co-solvent: Significance and symbolism [wisdomlib.org]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. The impact of crystal habit on the pharmaceutical properties of active pharmaceutical ingredients - CrystEngComm (RSC Publishing) DOI:10.1039/D4CE01170H [pubs.rsc.org]
• 11. Enhancing solubility of poorly soluble drugs using various techniques. [wisdomlib.org]
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• 13. ijmsdr.org [ijmsdr.org]
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• 15. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 16. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 17. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
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• 21. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Preventing Palladium Black Formation in Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments. Below you will find a series of troubleshooting guides and frequently asked questions in a question-and-answer format to directly address specific challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My reaction turned black and my yield is low. What's happening?

Q1: I've observed a black precipitate in my Suzuki/Heck/other cross-coupling reaction, and the product yield is significantly lower than expected. What is this black substance and why did it form?

A1: The black precipitate you are observing is almost certainly "palladium black," a form of agglomerated, catalytically inactive palladium(0) nanoparticles.[1][2] Its formation indicates that your active palladium catalyst has decomposed and fallen out of the catalytic cycle, leading to a drop in reaction rate and overall yield.[2]

Several factors can trigger this decomposition pathway:

• Catalyst Instability: The active Pd(0) species is inherently unstable and requires stabilization by ligands to remain soluble and catalytically active. If the ligand concentration is too low, or if the ligands themselves are not robust enough for the reaction conditions, the palladium atoms will aggregate.[3][4]

• Presence of Oxygen: Many phosphine ligands are sensitive to oxidation.[1] The presence of even trace amounts of oxygen can degrade these ligands, leaving the palladium center exposed and prone to aggregation.[1]

• High Temperatures: While heat can accelerate the reaction, excessive temperatures can also increase the rate of catalyst decomposition, especially for thermally sensitive catalyst systems.[1][5]

• Inefficient Pre-catalyst Reduction: Many reactions start with a stable Pd(II) pre-catalyst that must be reduced in situ to the active Pd(0) species.[6] If this reduction is slow or incomplete, side reactions can lead to the formation of palladium black.[6]

Issue 2: Choosing the Right Conditions to Maintain a Healthy Catalyst

Q2: How can I proactively prevent the formation of palladium black in my future experiments?

A2: Preventing palladium black formation hinges on maintaining the stability of the active Pd(0) catalyst throughout the reaction. This involves careful consideration of ligands, temperature, solvent, and reaction setup.

Ligand Selection and Stoichiometry

The choice of ligand is paramount for stabilizing the palladium catalyst.[7][8]

• Bite Angle and Steric Bulk: Bidentate phosphine ligands, such as dppf or Xantphos, often form more stable complexes than monodentate ligands due to the chelate effect.[7][8] The steric bulk of the ligand also plays a role; highly hindered ligands can promote very active, but sometimes less stable, under-ligated palladium species.[1][2]

• Ligand-to-Palladium Ratio: Using a slight excess of the ligand relative to the palladium source can help ensure that the palladium center remains coordinated and stabilized throughout the catalytic cycle. However, excessive ligand can sometimes inhibit the reaction, so optimization may be necessary.

Temperature Control

Higher temperatures can lead to catalyst decomposition and the formation of larger palladium particles with reduced surface area and activity.[5]

• Optimization is Key: It is crucial to find the optimal temperature that promotes a reasonable reaction rate without causing significant catalyst degradation. If you observe palladium black formation, consider reducing the reaction temperature.

• Impact on Particle Size: Studies have shown that as calcination temperature increases, the size of palladium particles can grow, leading to a decrease in catalytic activity.[5]

Solvent Effects

The solvent can influence catalyst stability and reactivity.[9]

• Coordinating vs. Non-coordinating Solvents: Coordinating solvents can sometimes compete with your primary ligand for binding sites on the palladium, potentially destabilizing the complex. Less polar solvents like toluene or dioxane are often good starting points.[10]

• Solvent Purity: Ensure your solvents are anhydrous and properly degassed. Water and oxygen can interfere with the catalytic cycle and lead to catalyst decomposition.[1][11]

Rigorous Inert Atmosphere Technique

Oxygen is a known culprit in the degradation of both phosphine ligands and the Pd(0) catalyst itself.[1]

• Degassing: Thoroughly degas your solvents and the reaction mixture before adding the catalyst. Common methods include bubbling with an inert gas (argon or nitrogen) or freeze-pump-thaw cycles.[1]

• Maintaining an Inert Atmosphere: Ensure your reaction is maintained under a positive pressure of an inert gas throughout the experiment.[11]

Issue 3: Advanced Troubleshooting and Optimization

Q3: I've tried adjusting the temperature and degassing my solvents, but I'm still seeing palladium black. What other factors should I investigate?

A3: If basic troubleshooting doesn't solve the issue, it's time to look at more nuanced aspects of your reaction.

Pre-catalyst Choice and Activation

The way the active Pd(0) catalyst is generated is critical.[6]

• Pd(II) vs. Pd(0) Sources: While common Pd(II) sources like Pd(OAc)₂ are cost-effective, their reduction to Pd(0) can be a source of issues.[12] Using a pre-formed Pd(0) source like Pd₂(dba)₃ or a modern, well-defined pre-catalyst (e.g., Buchwald G3 palladacycles) can lead to more reliable and cleaner catalyst activation. These advanced pre-catalysts are designed to generate the active LPd(0) species quickly and quantitatively.

• The Role of the Base: In many reactions, particularly Suzuki couplings, the base is not just a proton scavenger but also plays a role in the transmetallation step.[13] The choice and quality of the base can impact catalyst stability.

Substrate and Reagent Purity

Impurities in your starting materials can act as catalyst poisons.

• Check Your Reagents: Ensure the purity of your aryl halide, boronic acid (or other coupling partner), and base. Certain functional groups or residual impurities can coordinate strongly to the palladium center and inhibit catalysis or promote decomposition.[1]

Visualizing the Problem: The Path to Palladium Black

The formation of palladium black is a deviation from the desired catalytic cycle. The diagram below illustrates the key catalytic steps and the primary off-cycle pathway leading to catalyst deactivation.

Caption: The catalytic cycle versus the palladium black formation pathway.

Experimental Protocol: A General Approach to Minimizing Palladium Black

This protocol provides a robust starting point for a typical Suzuki cross-coupling reaction, incorporating best practices to maintain catalyst stability.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Boronic acid (1.2 mmol, 1.2 equiv)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Palladium pre-catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

• Anhydrous, degassed solvent (e.g., Toluene/H₂O mixture, 10:1 v/v, 5 mL)

Procedure:

• Vessel Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under vacuum. Allow it to cool to room temperature under a positive pressure of argon or nitrogen.

• Reagent Addition: To the flask, add the aryl halide, boronic acid, and base.

• Solvent Addition and Degassing: Add the degassed solvent mixture via cannula or syringe. Bubble argon through the stirred solution for 15-20 minutes to ensure the removal of any dissolved oxygen.

• Catalyst Addition: Under a positive flow of argon, quickly add the palladium pre-catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or GC/LC-MS. The solution should remain a clear, homogeneous color. The formation of a black precipitate indicates catalyst decomposition.

• Workup: Upon completion, cool the reaction to room temperature. Proceed with a standard aqueous workup and purification by column chromatography.

Data Summary: Influence of Ligands and Temperature

The following table summarizes general trends observed for catalyst stability. Specific results will vary based on the exact substrates and conditions used.

Parameter	Condition	Observation on Pd Black Formation	Rationale
Ligand Type	Monodentate (e.g., PPh₃)	More prone to formation	Weaker coordination, more likely to dissociate.
Bidentate (e.g., dppf)	Less prone to formation	Chelate effect leads to a more stable complex.[7][8]
Temperature	Low (e.g., 60 °C)	Less likely	Slower rates of catalyst decomposition.
High (e.g., 110 °C)	More likely	Accelerated decomposition pathways.[5]
Atmosphere	Inert (Argon/Nitrogen)	Unlikely	Protects catalyst and ligands from oxidative degradation.[1]
Air	Highly likely	Oxygen promotes ligand oxidation and Pd(0) aggregation.[1]

Final Checklist for a Successful Coupling Reaction

High-Purity Reagents: Are your starting materials, base, and solvent pure and anhydrous?

Robust Ligand: Have you chosen a ligand known to be stable under your reaction conditions?

Optimized Pd:Ligand Ratio: Are you using an appropriate ratio to ensure the catalyst remains stabilized?

Effective Degassing: Has the reaction mixture been thoroughly purged of oxygen?

Strict Inert Atmosphere: Is the reaction vessel properly sealed and maintained under argon or nitrogen?

Appropriate Temperature: Are you using the lowest effective temperature to achieve a reasonable reaction rate?

Reliable Pre-catalyst: Consider using a modern, well-defined pre-catalyst for consistent results.

By systematically addressing these factors, you can significantly improve the stability of your palladium catalyst, prevent the formation of palladium black, and achieve higher, more reproducible yields in your cross-coupling reactions.

References

• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions | The Journal of Organic Chemistry - ACS Publications. (n.d.). Retrieved January 16, 2026, from [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization - Diva-Portal.org. (2021-02-22). Retrieved January 16, 2026, from [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Stability of Pd/C Catalysts in Solvents for Organic Synthesis - ProQuest. (n.d.). Retrieved January 16, 2026, from [Link]

• The Role of Phosphine Ligands in Palladium Catalysis. (n.d.). Retrieved January 16, 2026, from [Link]

• Effect of Calcination Temperature on NO–CO Decomposition by Pd Catalyst Nanoparticles Supported on Alumina Nanofibers - MDPI. (n.d.). Retrieved January 16, 2026, from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. (n.d.). Retrieved January 16, 2026, from [Link]

• Understanding the chemical state of palladium during the direct NO decomposition – influence of pretreatment environment and reaction temperature - RSC Publishing. (2017-04-03). Retrieved January 16, 2026, from [Link]

• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Poisoning and deactivation of palladium catalysts - SciSpace. (n.d.). Retrieved January 16, 2026, from [Link]

• Exploring the effects of heat treatments on 2 wt.% Pd-Al2O3 for N2O decomposition. (n.d.). Retrieved January 16, 2026, from [Link]

• Understanding the chemical state of palladium during the direct NO decomposition – influence of pretreatment environment and reaction temperature - RSC Publishing. (2017-04-03). Retrieved January 16, 2026, from [Link]

• Formation of palladium black during Suzuki coupling : r/Chempros - Reddit. (2022-12-04). Retrieved January 16, 2026, from [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (2025-01-22). Retrieved January 16, 2026, from [Link]

• Palladium-atom catalyzed formic acid decomposition and the switch of reaction mechanism with temperature - RSC Publishing. (n.d.). Retrieved January 16, 2026, from [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Carbodicarbenes - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - ACS Publications. (2021-02-22). Retrieved January 16, 2026, from [Link]

• Influence of Organic Ligands on the Stabilisation of Palladium Nanoparticles | Request PDF. (2025-08-06). Retrieved January 16, 2026, from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing. (2019-04-08). Retrieved January 16, 2026, from [Link]

• Proposed mechanism of agglomeration of Pd into inactive Pd black for Pd²⁺ exchanged zeolite - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF - ResearchGate. (2025-08-07). Retrieved January 16, 2026, from [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Publishing. (2023-07-25). Retrieved January 16, 2026, from [Link]

• Problem with Palladium Mirror forming in Heck coupling : r/OrganicChemistry - Reddit. (2021-09-24). Retrieved January 16, 2026, from [Link]

• Palladium complexes containing diphosphine and sulfonated phosphine ligands for C-C bond forming reactions. Catalytic and mechanistic studies. - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI. (n.d.). Retrieved January 16, 2026, from [Link]

• Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution | Organic Letters - ACS Publications. (n.d.). Retrieved January 16, 2026, from [Link]

• Cross-coupling reaction - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. (2023-08-02). Retrieved January 16, 2026, from [Link]

• Mechanisms of the Mizoroki–Heck Reaction - SciSpace. (2008-12-16). Retrieved January 16, 2026, from [Link]

• Palladium Nanoparticles as Efficient Green Homogeneous and Heterogeneous Carbon−Carbon Coupling Precatalysts: A Unifying View | Inorganic Chemistry - ACS Publications. (n.d.). Retrieved January 16, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved January 16, 2026, from [Link]

• Critical Review of Pd-Catalyzed Reduction Process for Treatment of Waterborne Pollutants. (n.d.). Retrieved January 16, 2026, from [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 - ACS Publications. (n.d.). Retrieved January 16, 2026, from [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. (2022-07-10). Retrieved January 16, 2026, from [Link]

• Reductive Elimination from High-Valent Palladium - Macmillan Group. (n.d.). Retrieved January 16, 2026, from [Link]

• Control of Pd leaching in Heck reactions of bromoarenes catalyzed by Pd supported on activated carbon - ResearchGate. (2025-08-05). Retrieved January 16, 2026, from [Link]

• Synthesis and catalytic properties of palladium(II) complexes with P,π-chelating ferrocene phosphinoallyl ligands and their non-tethered analogues - RSC Publishing. (2024-05-01). Retrieved January 16, 2026, from [Link]

• Electrophilic halogenation-reductive elimination chemistry of organopalladium and -platinum complexes - PubMed. (2015-02-17). Retrieved January 16, 2026, from [Link]

• Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands | ACS Catalysis - ACS Publications. (2018-06-01). Retrieved January 16, 2026, from [Link]

• Palladium Catalysis Explained Like You've Never Seen Before! Mechanism Monday #66. (2025-11-03). Retrieved January 16, 2026, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved January 16, 2026, from [Link]

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Technical Support Center: Navigating Reproducibility in Biological Assays of Benzothiophenes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzothiophene derivatives. This guide is designed to provide you with field-proven insights and actionable troubleshooting strategies to address common reproducibility challenges in your biological assays. We will delve into the underlying causes of these issues and offer robust, self-validating protocols to ensure the integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: My benzothiophene derivative shows potent activity in my primary screen, but the results are not reproducible. What are the most common culprits?

This is a frequent challenge. The primary reasons for irreproducibility with benzothiophene compounds often fall into three main categories:

• Physicochemical Properties of the Compound: Benzothiophenes can have poor aqueous solubility, leading to precipitation in your assay buffer. They are also prone to forming aggregates, which can cause non-specific inhibition.[1][2][3][4]

• Assay-Specific Interferences: The benzothiophene scaffold can interfere with certain assay technologies. For instance, some derivatives are inherently fluorescent, which can create false positives in fluorescence-based readouts.[5][6][7][8]

• Compound Stability and Purity: The stability of your specific benzothiophene derivative in your stock solution (e.g., DMSO) and in the final assay buffer can be a factor. Impurities from the synthesis can also lead to unexpected biological activity.[9][10]

Q2: I dissolve my benzothiophene in DMSO, and it looks fine. Does that guarantee it will be soluble in my aqueous assay buffer?

No, this is a common misconception. Solubility in a 100% DMSO stock solution does not predict solubility in an aqueous buffer, even with a small final percentage of DMSO.[11] Many hydrophobic compounds, including some benzothiophenes, will precipitate out of solution when diluted into your cell culture media or assay buffer.[11] This leads to an actual test concentration that is much lower than your intended concentration, resulting in a loss of activity.

Q3: What are "Pan-Assay Interference Compounds" (PAINS) and could my benzothiophene be one?

PAINS are chemical structures that tend to show activity in a wide variety of assays through non-specific mechanisms.[12][13] While the benzothiophene core itself is not a classic PAINS structure, certain derivatives can exhibit PAINS-like behavior, such as forming aggregates or interfering with assay readouts.[2][3][13] It is crucial to perform control experiments to rule out these non-specific effects rather than relying solely on structural alerts.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during the biological evaluation of benzothiophenes.

Issue 1: Inconsistent IC50 Values or Complete Loss of Activity

You've identified a hit, but subsequent experiments show weaker or no activity.

Underlying Cause A: Poor Aqueous Solubility

Benzothiophenes are generally hydrophobic and have low solubility in water.[4][14] When a DMSO stock is diluted into aqueous media, the compound can precipitate.

• Visual Inspection: After adding your compound to the assay buffer or media, visually inspect the wells for any signs of precipitation (cloudiness, particulates). Do this under a microscope for cell-based assays.

• Solubility Measurement: If you have access to the equipment, use techniques like nephelometry to quantify the solubility of your compound in the final assay buffer.

• Modify Your Dosing:

  • Lower the Final DMSO Concentration: While counterintuitive, a higher concentration of compound in your DMSO stock, which allows for a smaller volume to be added to the assay, can sometimes exacerbate precipitation. Conversely, using a more dilute stock and a larger volume (while keeping the final DMSO percentage tolerable for your cells, typically <0.5%) can sometimes improve solubility.[11][15]

  • Use of Excipients: For in vitro biochemical assays, consider the use of non-ionic detergents like Triton X-100 or Tween-80 at low concentrations (e.g., 0.01%) to improve solubility.[3][16] Be sure to test the effect of the detergent on your assay beforehand.

Underlying Cause B: Compound Aggregation

At certain concentrations, some organic molecules self-associate to form colloidal aggregates that can non-specifically inhibit enzymes by sequestering them.[2][3][13] This is a major source of false positives in high-throughput screening.[13]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Constructing highly efficient multiple resonance fluorescence materials by inserting benzothiophene within B/N-skeletons - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Exploring Benzothieno[3,2-b]benzothiophene S-Oxides for Organic Electronics, Fluorescence-Based Applications, and Asymmetric Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Stability of Unsubstituted BOPHY in Various Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. books.rsc.org [books.rsc.org]
• 15. lifetein.com [lifetein.com]
• 16. bellbrooklabs.com [bellbrooklabs.com]

Minimizing homocoupling byproducts in Suzuki reactions

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and process development professionals who utilize the Suzuki-Miyaura cross-coupling reaction. Our focus is to provide in-depth, field-proven insights and actionable troubleshooting strategies to address one of the most common challenges in this chemistry: the formation of homocoupling byproducts. This document moves beyond simple protocols to explain the underlying chemical principles, enabling you to build robust and self-validating experimental designs.

Understanding the Challenge: The Basics of Homocoupling

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for its power in forming C-C bonds.[1] However, the catalytic cycle that forges the desired bond between an organoboron species and an organohalide is in constant competition with parasitic side reactions. The most prevalent of these is homocoupling, which leads to the formation of symmetrical biaryls from either the boronic acid or the organohalide starting materials.

There are two primary homocoupling pathways that diminish yield and complicate purification:

• Boronic Acid Homocoupling: Two molecules of the organoboron reagent couple to form a symmetrical biaryl. This is often the most significant byproduct.

• Organohalide Homocoupling (Glaser-type): Two molecules of the organohalide couple. While often less common, this pathway can be problematic with certain substrates and conditions.

Understanding the mechanisms that drive these unwanted reactions is the first step toward their elimination.

The Catalytic Cycle vs. Homocoupling Pathways

To effectively troubleshoot, one must visualize the competition. The desired Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a Pd(0) active species. However, off-cycle pathways, often involving Pd(II) species and oxygen, lead directly to homocoupling.

Caption: Troubleshooting workflow for minimizing homocoupling.

Experimental Protocols

Protocol 1: Rigorous Degassing of Reaction Medium

• Method A: Subsurface Sparge. This is a highly effective method for removing dissolved oxygen. [2] 1. Combine your organohalide, boronic acid, base, and solvent in the reaction flask. 2. Insert a long needle or sparging tube connected to a source of inert gas (Argon or Nitrogen) so that the tip is below the solvent surface. 3. Insert a second, shorter needle to act as a vent. 4. Bubble the inert gas through the solution for 20-30 minutes. 5. Remove the sparging tube and vent needle, then add your catalyst under a positive pressure of inert gas. Seal the vessel immediately.

• Method B: Freeze-Pump-Thaw. This method is ideal for highly sensitive reactions. [3] 1. Place the sealed reaction flask containing the solvent and reagents (without the catalyst) in a liquid nitrogen bath until completely frozen. 2. Connect the flask to a high-vacuum line and evacuate for 5-10 minutes. 3. Close the connection to the vacuum and remove the liquid nitrogen bath, allowing the mixture to thaw completely. You may observe gas bubbling out of the solution as it thaws. 4. Repeat this freeze-pump-thaw cycle at least three times. 5. After the final cycle, backfill the flask with inert gas before adding the catalyst.

Protocol 2: Catalyst Selection and Handling If degassing does not solve the issue, your choice of palladium is the next critical parameter.

Palladium Source	Oxidation State	Propensity for Homocoupling	Recommendation
Pd(OAc)₂, PdCl₂	Pd(II)	High . Consumes boronic acid for in-situ reduction to Pd(0). [4]	Use with caution. May require an additive like potassium formate to suppress byproduct formation. [2][5]
Pd(PPh₃)₄, Pd₂(dba)₃	Pd(0)	Low . Enters the catalytic cycle directly without a reductive step that consumes the boronic acid. [6]	Preferred starting point for minimizing homocoupling. Be aware that these can degrade on storage.
Buchwald Precatalysts (e.g., SPhos G3)	Pd(II)	Low . Designed for clean and efficient in-situ generation of the active L-Pd(0) species, minimizing side reactions. [4]	Excellent choice for difficult couplings and for ensuring reproducible generation of the active catalyst.

Q3: Can the choice of ligand, base, or solvent affect homocoupling?

A3: Absolutely. These components work in concert to dictate the kinetics of the reaction. The goal is to accelerate the desired Suzuki cycle so that it overwhelmingly outpaces the homocoupling side reactions.

• Ligands: The ligand's job is to stabilize the palladium center and modulate its reactivity. [7] * Causality: Bulky, electron-rich phosphine ligands (e.g., Buchwald biaryl phosphines like SPhos and XPhos, or bulky alkylphosphines like P(t-Bu)₃) are highly effective. [3][8]They promote the rate-limiting oxidative addition and the final reductive elimination steps of the Suzuki cycle. [7]By making the main cycle kinetically more favorable, they ensure the catalyst turns over productively before it can engage in side reactions.

  • Recommendation: If you are using a simple ligand like PPh₃ and observing homocoupling, screen a small set of modern biaryl phosphine ligands.

• Base and Solvent: The base is required to activate the boronic acid for transmetalation. [9]The solvent must dissolve all components and can influence the efficacy of the base. * Causality: A base that is too strong or poorly soluble can lead to decomposition or sluggish turnover. The choice of solvent can also impact side reactions; for example, changing from THF to toluene has been shown to mitigate halide inhibition, which can stall the catalytic cycle and potentially open the door for side reactions. [10][11] * Recommendation: Inorganic bases are generally preferred over organic amines. [12]A combination of a phosphate or carbonate base with a polar aprotic solvent is a robust starting point.

Base	Common Solvents	Characteristics
K₃PO₄	Toluene, Dioxane, THF	A strong, effective base. Often used in anhydrous conditions to prevent protodeboronation. [13]
Cs₂CO₃	Dioxane, DMF, THF	Highly effective, particularly for challenging couplings. Its high solubility can be advantageous.
K₂CO₃	Toluene/H₂O, Dioxane/H₂O	A standard, cost-effective choice for many routine Suzuki reactions. [13]

Q4: My boronic acid is fine, but I'm seeing homocoupling of my aryl halide. What causes this?

A4: While less frequent, aryl halide homocoupling can occur, especially with electron-rich aryl iodides. This reaction is often promoted by the same conditions that favor boronic acid homocoupling: the presence of Pd(II) and oxygen. In some cases, a well-degassed reaction using a Pd(0) source can still show this byproduct. This may indicate that the transmetalation step is slow relative to a competing oxidative addition of a second molecule of aryl halide. In this scenario, re-evaluating the base and ligand to accelerate the transmetalation step is the best course of action. Using a slight excess of the boronic acid can also sometimes suppress this side reaction by favoring the cross-coupling pathway.

References

• Dounay, A. B., et al. (2003). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Organic Process Research & Development. [Link]

• Wikipedia. Suzuki reaction. [Link]

• White Rose Research Online. (2014). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Yoneda Labs. (2022). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Reddit r/Chempros. (2022). How to approach choosing reaction conditions for Suzuki? [Link]

• Al-Amin, M., et al. (2016). Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes. ResearchGate. [Link]

• Chemistry LibreTexts. (2021). Suzuki-Miyaura Coupling. [Link]

• Fuentes-Rivera, J. J., et al. (2019). Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. Organic Process Research & Development. [Link]

• Al-Amin, M., et al. (2016). Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes. ACS Catalysis. [Link]

• Dounay, A. B., et al. (2003). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. ResearchGate. [Link]

• Dar, A. A., et al. (2018). Suzuki Cross Coupling Reaction-A Review. ResearchGate. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Fuentes-Rivera, J. J., et al. (2019). Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. Sci-Hub. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• ResearchGate. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids? [Link]

• Borhade, S. (2011). Table 2: The effect of various bases on the Suzuki coupling reaction. ResearchGate. [Link]

• Meringdal, J. W., & Menche, D. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews. [Link]

• Barder, T. E., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Sci-Hub. Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts / Organic Process Research & Development, 2019 [sci-hub.box]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]

Strategies to improve the regioselectivity of benzothiophene synthesis

A Senior Application Scientist's Guide to Mastering Regioselectivity

Welcome to the technical support center for benzothiophene synthesis. This guide is designed for researchers, medicinal chemists, and materials scientists who encounter challenges in controlling the regiochemical outcome of their reactions. As a Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding that empowers you to troubleshoot and innovate. Here, we will move beyond simple step-by-step instructions to explore the causality behind experimental choices, ensuring your synthetic strategies are both robust and reproducible.

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts that underpin the regiochemical challenges in benzothiophene chemistry.

Q1: What is the root cause of regioselectivity issues in benzothiophene functionalization?

The core issue lies in the intrinsic electronic properties of the benzothiophene ring system. It is an aromatic, 10π-electron heterocycle where the fused benzene and thiophene rings influence each other's reactivity.[1] In electrophilic aromatic substitution reactions, the molecule does not react uniformly at all positions. The electron-rich nature of the thiophene moiety makes it more susceptible to electrophilic attack than the benzene ring. Specifically, computational and experimental studies show that the C3 position is the most nucleophilic and kinetically favored site for electrophilic attack. This is due to the superior stability of the Wheland intermediate formed upon attack at C3, where the positive charge can be effectively delocalized without disrupting the aromaticity of the benzene ring.[2][3][4] Consequently, reactions often yield the C3-substituted product by default, making the synthesis of C2-substituted isomers a significant challenge.[5][6][7]

Q2: Why is C3-substitution generally favored over C2 in electrophilic reactions?

When an electrophile attacks the benzothiophene core, a cationic intermediate (arenium ion) is formed.

• Attack at C3: The positive charge in the intermediate can be delocalized over the sulfur atom and the C2 carbon without breaking the aromatic sextet of the fused benzene ring. This leads to a more stable, lower-energy intermediate.

• Attack at C2: The resulting intermediate is less stable. To delocalize the positive charge onto the sulfur atom, the aromaticity of the benzene ring must be disrupted, which is energetically unfavorable.

This fundamental difference in intermediate stability means the activation energy for C3 attack is lower, leading to a faster reaction rate and making the C3-substituted product the kinetically preferred isomer.

Q3: How do pre-existing substituents on the starting materials affect the regioselectivity of cyclization-based syntheses?

In syntheses that construct the benzothiophene ring system (as opposed to functionalizing a pre-formed ring), the regioselectivity is dictated by the substitution pattern of the acyclic precursor. The choice of cyclization strategy is paramount.

• Electrophilic Cyclization: In methods like the cyclization of o-alkynylthioanisoles, an electrophile (e.g., I₂, NBS) adds to the alkyne, and the tethered sulfur atom attacks in an intramolecular fashion.[8][9] The regioselectivity of the final product is determined by the initial placement of the sulfur and alkyne groups on the benzene ring precursor.

• Radical Annulation: Photocatalytic methods using o-methylthio-arenediazonium salts and alkynes proceed via a radical mechanism.[10][11] The regioselectivity is excellent because the reaction constructs the ring in a defined manner, avoiding the issue of competing C2/C3 sites on a pre-existing benzothiophene core.[10]

Essentially, building the ring from appropriately substituted linear precursors is a powerful strategy to bypass the inherent C3 preference of the formed heterocycle.

Troubleshooting Guide: Common Regioselectivity Problems

This section provides a question-and-answer formatted guide to troubleshoot specific experimental challenges.

Problem: My C-H activation/arylation reaction is giving me a mixture of C2 and C3 isomers, with the C3 product dominating. How can I selectively obtain the C2-arylbenzothiophene?

Underlying Cause: You are fighting against the intrinsic electronic preference of the benzothiophene core. Standard palladium-catalyzed C-H activation conditions often favor the more electron-rich C3 position. Achieving C2 selectivity requires a strategy that can override this natural tendency.

Solution Workflow: Forcing C2-Selectivity

Sources

• 1. Synthesis of Benzothiophene_Chemicalbook [chemicalbook.com]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Page loading... [guidechem.com]
• 5. scilit.com [scilit.com]
• 6. researchgate.net [researchgate.net]
• 7. Regioselective synthesis of C3 alkylated and arylated benzothiophenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(4-Bromophenyl)benzo[b]thiophene and Established COX-2 Inhibitors

In the landscape of anti-inflammatory drug discovery, the quest for potent and selective cyclooxygenase-2 (COX-2) inhibitors remains a pivotal area of research. This guide provides a comparative analysis of the therapeutic potential of 2-(4-Bromophenyl)benzo[b]thiophene, a representative of the promising benzothiophene class of compounds, against well-established COX-2 inhibitors such as Celecoxib, Rofecoxib, and Etoricoxib. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at the scientific rationale, comparative efficacy data, and the experimental methodologies required for evaluation.

The Rationale for Selective COX-2 Inhibition

The cyclooxygenase (COX) enzyme is central to the inflammatory cascade, responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain, inflammation, and fever.[1] There are two primary isoforms of this enzyme: COX-1 and COX-2.[2] COX-1 is constitutively expressed in most tissues and plays a crucial role in maintaining normal physiological functions, such as protecting the stomach lining and regulating platelet aggregation.[1] In contrast, the COX-2 isoform is typically induced at sites of inflammation by various stimuli like cytokines and growth factors.[1][2]

Traditional non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen are non-selective, inhibiting both COX-1 and COX-2.[3] While this provides effective anti-inflammatory and analgesic effects, the inhibition of COX-1 can lead to undesirable side effects, most notably gastrointestinal issues such as ulcers and bleeding.[4][5] This led to the development of selective COX-2 inhibitors, designed to target inflammation more directly while sparing the protective functions of COX-1.[5][6]

The Benzothiophene Scaffold: A Promising Candidate

While direct experimental data on 2-(4-Bromophenyl)benzo[b]thiophene as a COX-2 inhibitor is not extensively published, the broader class of 2-phenylbenzo[b]thiophene derivatives has emerged as a scaffold of significant interest.[7][8] Research into this chemical family is driven by the hypothesis that its structural features can be optimized to fit within the larger, more flexible active site of the COX-2 enzyme, a key characteristic that distinguishes it from the COX-1 isoform.[1]

Studies on structurally similar compounds, such as 2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene derivatives, have demonstrated both potent and selective COX-2 inhibition.[7][8] This suggests that the 2-(4-Bromophenyl)benzo[b]thiophene core structure represents a viable pharmacophore for the development of novel anti-inflammatory agents.

Established COX-2 Inhibitors: The Clinical Benchmarks

To contextualize the potential of novel compounds, a comparison with established, clinically-approved inhibitors is essential.

• Celecoxib (Celebrex®): A diaryl-substituted pyrazole, Celecoxib contains a sulfonamide side chain that binds to a hydrophilic region near the COX-2 active site.[9] It is approximately 10-20 times more selective for COX-2 over COX-1.[3]

• Rofecoxib (Vioxx®): Though withdrawn from the market due to cardiovascular concerns, Rofecoxib was a highly selective COX-2 inhibitor.[5][10] Its study has provided valuable insights into the roles of COX isoforms.[10]

• Etoricoxib (Arcoxia®): This compound exhibits one of the highest in vitro selectivity ratios for COX-2 over COX-1 among the "coxib" class of drugs.[11][12]

Comparative Analysis of In Vitro Efficacy

The primary measure of a compound's efficacy as a COX inhibitor is its half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit 50% of the enzyme's activity. The ratio of IC50 values for COX-1 versus COX-2 provides a selectivity index, a critical parameter in assessing the potential for reduced gastrointestinal side effects.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib	~13.02[13]	~0.42 - 0.49[13][14]	~26.57 - 33.8[13][14]
Etoricoxib	116[15]	1.1[15]	~105
Rofecoxib	>100	~0.018[16]	>5555
2-phenyl-4,5,6,7-tetrahydro[b]thiophene Analogues *	Not specified	0.31 - 1.40[7][8]	48.8 - 183.8[7][8]

*Data for 2-phenyl-4,5,6,7-tetrahydro[b]thiophene analogues is presented as a proxy for the potential of the 2-(4-Bromophenyl)benzo[b]thiophene scaffold.[7][8]

The data indicates that derivatives of the benzo[b]thiophene scaffold exhibit COX-2 inhibitory potency comparable to established drugs like Celecoxib and Etoricoxib.[7][8] Furthermore, their selectivity indices suggest a favorable profile for sparing COX-1 activity, which is a primary goal in the design of safer NSAIDs.[7][8]

In Vivo Anti-Inflammatory Activity: The Carrageenan-Induced Paw Edema Model

A standard preclinical model for assessing the in vivo efficacy of acute anti-inflammatory agents is the carrageenan-induced paw edema model in rodents.[17][18] Injection of carrageenan into the paw induces a localized inflammatory response characterized by swelling (edema), which can be quantified over time.[19][20]

Promising 2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene derivatives have shown potent anti-inflammatory activity in this model, with a percentage reduction in paw volume comparable to or exceeding that of Celecoxib at similar doses.[7][8] This demonstrates that the in vitro enzymatic inhibition translates to a tangible anti-inflammatory effect in a living system.

Experimental Protocols for Evaluation

To ensure scientific rigor and reproducibility, standardized protocols are essential for evaluating novel COX-2 inhibitors.

In Vitro COX Inhibition Assay (Colorimetric)

This assay measures the peroxidase component of the COX enzyme. The peroxidase activity is monitored by the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which produces a color change that can be measured spectrophotometrically.[13][21]

Workflow Diagram:

Caption: Workflow for the in vitro colorimetric COX-2 inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation: Prepare stock solutions of Tris-HCl buffer (100 mM, pH 8.0), Hematin, COX-2 enzyme, the test compound (e.g., 2-(4-Bromophenyl)benzo[b]thiophene) and a positive control (e.g., Celecoxib) in DMSO, arachidonic acid, and TMPD.[21]

• Reaction Setup: In a 96-well plate, add 150 µL of Tris-HCl buffer, 10 µL of Hematin, and 10 µL of the COX-2 enzyme solution to each well.[21]

• Inhibitor Addition: Add 10 µL of the test compound at various concentrations to the sample wells. Add 10 µL of DMSO to the control wells.[21]

• Pre-incubation: Incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.[21]

• Reaction Initiation: Add 10 µL of TMPD and 10 µL of arachidonic acid to each well to start the reaction.[21]

• Data Acquisition: Immediately begin reading the absorbance at 590 nm in a microplate reader, taking kinetic measurements every minute for 5-10 minutes.[21]

• Data Analysis: Calculate the rate of change in absorbance for each well. Determine the percentage of inhibition for each concentration of the test compound relative to the DMSO control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[21]

In Vivo Carrageenan-Induced Paw Edema

This model assesses the anti-inflammatory properties of a test compound in a live animal model of acute inflammation.[17]

Workflow Diagram:

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

Step-by-Step Protocol:

• Animal Acclimatization: Use male Wistar rats or a similar appropriate rodent model and allow them to acclimatize to the laboratory environment.[19]

• Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.[19]

• Compound Administration: Administer the test compound, vehicle (control), or a positive control (e.g., Indomethacin or Celecoxib) via an appropriate route (e.g., intraperitoneally or orally) 30-60 minutes before inducing inflammation.[18][19]

• Inflammation Induction: Inject 100 µL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw.[19]

• Edema Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[19]

• Data Analysis: Calculate the increase in paw volume for each animal at each time point compared to its baseline measurement. Determine the percentage of edema inhibition for the treated groups compared to the vehicle control group. Analyze the results for statistical significance.[19]

Conclusion and Future Directions

The available evidence on structurally related compounds strongly supports the hypothesis that 2-(4-Bromophenyl)benzo[b]thiophene is a promising candidate for development as a selective COX-2 inhibitor. The benzothiophene scaffold demonstrates potent in vitro inhibitory activity and significant in vivo anti-inflammatory effects, comparable to established drugs in the "coxib" class.

Further research should focus on the direct synthesis and evaluation of 2-(4-Bromophenyl)benzo[b]thiophene using the standardized protocols outlined in this guide. A comprehensive preclinical evaluation would also include pharmacokinetic profiling, ADME (absorption, distribution, metabolism, and excretion) studies, and a thorough assessment of its cardiovascular and gastrointestinal safety profile. Such studies will be critical in determining if this compound can progress toward becoming a next-generation anti-inflammatory therapeutic.

References

• National Center for Biotechnology Information. (n.d.). Celecoxib. StatPearls - NCBI Bookshelf. Retrieved from [Link]

• Mandal, A. (2019). Celebrex (Celecoxib) Pharmacology. News-Medical.Net. Retrieved from [Link]

• Wikipedia. (2024). Celecoxib. Retrieved from [Link]

• Patsnap. (2024). What is the mechanism of Celecoxib? Patsnap Synapse. Retrieved from [Link]

• PharmGKB. (n.d.). Celecoxib Pathway, Pharmacodynamics. Retrieved from [Link]

• Tacconelli, S., Capone, M. L., & Patrignani, P. (2004). Clinical pharmacology of etoricoxib: a novel selective COX2 inhibitor. PubMed. Retrieved from [Link]

• Khatri, C. K., Indalkar, K. S., Patil, C. R., Goyal, S. N., & Chaturbhuj, G. U. (2017). Novel 2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene analogues as selective COX-2 inhibitors: Design, synthesis, anti-inflammatory evaluation, and molecular docking studies. Sci-Hub. Retrieved from [Link]

• Khatri, C. K., Indalkar, K. S., Patil, C. R., Goyal, S. N., & Chaturbhuj, G. U. (2017). Novel 2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene analogues as selective COX-2 inhibitors: Design, synthesis, anti-inflammatory evaluation, and molecular docking studies. PubMed. Retrieved from [Link]

• Scott, L. J., & Lamb, H. M. (2002). Selective COX-2 inhibition and cardiovascular effects: a review of the rofecoxib development program. PubMed. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• Ghasemzadeh, I., et al. (2014). A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. PubMed Central. Retrieved from [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• Drug and Therapeutics Bulletin. (2000). Are rofecoxib and celecoxib safer NSAIDS? Retrieved from [Link]

• Ebel, D. L., et al. (2000). Pharmacokinetics, COX-2 specificity, and tolerability of supratherapeutic doses of rofecoxib in humans. PubMed. Retrieved from [Link]

• ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. Retrieved from [Link]

• McCormack, P. L., & Deane, B. (2002). Review of the selective COX-2 inhibitors celecoxib and rofecoxib: focus on clinical aspects. Retrieved from [Link]

• Kalgutkar, A. S., et al. (2000). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. PMC. Retrieved from [Link]

• Riendeau, D., et al. (2001). IC 50 values for the inhibition of COX-1 and COX-2 in the human whole.... ResearchGate. Retrieved from [Link]

• Creative Bioarray. (n.d.). Carrageenan-Induced Paw Edema Model. Retrieved from [Link]

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A Comparative Analysis of the Antimicrobial Activity of Halogenated Benzothiophenes: A Guide for Researchers

In the ever-escalating battle against antimicrobial resistance, the exploration of novel scaffolds for therapeutic agent development is paramount. Among the diverse heterocyclic compounds, the benzothiophene core has emerged as a privileged structure, demonstrating a wide array of biological activities.[1][2] The strategic introduction of halogens to this scaffold can significantly modulate its physicochemical properties and biological efficacy, a well-established strategy in medicinal chemistry.[3][4] This guide offers an in-depth comparative analysis of the antimicrobial activity of halogenated benzothiophenes, providing researchers, scientists, and drug development professionals with supporting experimental data, detailed protocols, and insights into their structure-activity relationships and mechanisms of action.

The Significance of Halogenation in Modulating Bioactivity

Halogen atoms, through their unique electronic and steric properties, can profoundly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets. The increasing electronegativity (I < Br < Cl < F) and atomic size (F < Cl < Br < I) of halogens allow for fine-tuning of a compound's lipophilicity, polarity, and ability to form halogen bonds, all of which can impact antimicrobial potency.[3] This guide will delve into how the identity and position of the halogen atom on the benzothiophene ring system affect its ability to inhibit the growth of various pathogenic microorganisms.

Experimental Protocols for Antimicrobial Susceptibility Testing

To ensure the reproducibility and validity of antimicrobial activity data, standardized methodologies are crucial. The following protocols for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) are foundational in the evaluation of novel antimicrobial agents.[5][6]

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7][8] The broth microdilution method is a widely accepted and efficient technique for determining MIC values.[9][10]

Step-by-Step Protocol:

• Preparation of Bacterial Inoculum: A pure culture of the test microorganism is grown overnight in a suitable broth (e.g., Mueller-Hinton Broth). The resulting culture is then diluted to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.[8]

• Preparation of Test Compound Dilutions: The halogenated benzothiophene derivatives are dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a stock solution. Serial two-fold dilutions of the stock solution are then prepared in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Each well of the microtiter plate containing the diluted compounds is inoculated with an equal volume of the standardized bacterial suspension.[5]

• Controls: Positive controls (wells with bacteria and broth, but no test compound) and negative controls (wells with broth only) are included on each plate to ensure the validity of the results.

• Incubation: The microtiter plates are incubated at an appropriate temperature (typically 35 ± 2°C) for 18-24 hours.[7]

• Determination of MIC: After incubation, the plates are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the test compound at which there is no visible growth.[6][7]

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[3][5] This assay is a crucial next step after determining the MIC to understand whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Step-by-Step Protocol:

• Perform MIC Assay: The MBC assay is performed as a continuation of the MIC assay.

• Subculturing: Following the determination of the MIC, a small aliquot (typically 10 µL) is taken from the wells showing no visible growth (the MIC well and wells with higher concentrations).[7]

• Plating: The aliquots are plated onto a sterile agar medium (e.g., Mueller-Hinton Agar).

• Incubation: The agar plates are incubated at 35 ± 2°C for 18-24 hours.[7]

• Determination of MBC: After incubation, the number of colonies on each plate is counted. The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum.[3][7]

Figure 1: Experimental workflow for determining MIC and MBC.

Comparative Antimicrobial Activity of Halogenated Benzothiophenes

The antimicrobial efficacy of halogenated benzothiophenes is significantly influenced by the nature of the halogen and its position on the benzothiophene scaffold. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of various 3-halogenated benzothiophene derivatives against a panel of Gram-positive and Gram-negative bacteria, and the yeast Candida albicans.

Compound/Derivative	Halogen (Position)	Target Microorganism	MIC (µg/mL)	Reference(s)
2-(Cyclohexanol)-3-chlorobenzo[b]thiophene	Cl (3)	Staphylococcus aureus	16	[9]
2-(Cyclohexanol)-3-bromobenzo[b]thiophene	Br (3)	Staphylococcus aureus	16	[9]
2-(Cyclohexanol)-3-iodobenzo[b]thiophene	I (3)	Staphylococcus aureus	>512	[9]
2-(Cyclohexanol)-3-chlorobenzo[b]thiophene	Cl (3)	Bacillus cereus	16	[9]
2-(Cyclohexanol)-3-bromobenzo[b]thiophene	Br (3)	Bacillus cereus	16	[9]
2-(Cyclohexanol)-3-chlorobenzo[b]thiophene	Cl (3)	Enterococcus faecalis	16	[9]
2-(Cyclohexanol)-3-bromobenzo[b]thiophene	Br (3)	Enterococcus faecalis	16	[9]
2-(Hydroxypropan-2-yl)-3-chlorobenzo[b]thiophene	Cl (3)	Enterococcus faecalis	128	[9]
2-(Hydroxypropan-2-yl)-3-bromobenzo[b]thiophene	Br (3)	Enterococcus faecalis	256	[9]
2-(Cyclohexanol)-3-chlorobenzo[b]thiophene	Cl (3)	Candida albicans	16	[9]
2-(Cyclohexanol)-3-bromobenzo[b]thiophene	Br (3)	Candida albicans	16	[9]
5-Fluorothiophene-indole hybrid	F (5 on thiophene)	Staphylococcus aureus (MRSA)	1-2	[11]

Key Observations and Structure-Activity Relationships (SAR):

• Impact of Halogen Identity: There is a clear trend in antimicrobial activity related to the halogen present at the 3-position. Chloro and bromo derivatives consistently demonstrate potent activity, particularly against Gram-positive bacteria and Candida albicans, with some cyclohexanol-substituted compounds showing MIC values as low as 16 µg/mL.[9] In stark contrast, the corresponding iodo-substituted derivatives exhibit significantly diminished or no activity.[7][9] This suggests that while a certain degree of lipophilicity and electron-withdrawing character is beneficial, the larger atomic size of iodine may be detrimental to the compound's interaction with its biological target.

• Fluoro-substituted Derivatives: Direct comparative data for simple 3-fluorobenzothiophenes is limited due to synthetic challenges. However, studies on more complex fluorinated benzothiophene-indole hybrids have revealed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values as low as 1-2 µg/mL.[11] This highlights the potential of fluorine in the design of novel benzothiophene-based antimicrobials, although further research is needed for a direct comparison with other halogens on the same scaffold.

• Importance of Other Substituents: The presence of other functional groups, such as a cyclohexanol moiety at the 2-position, appears to be crucial for enhancing the antimicrobial activity of 3-halobenzothiophenes.[9] This indicates a synergistic relationship between the halogen and other substituents in determining the overall potency of the molecule.

Figure 2: Structure-activity relationship of 3-halobenzothiophenes.

Proposed Mechanisms of Antimicrobial Action

The precise mechanisms by which halogenated benzothiophenes exert their antimicrobial effects are still under investigation; however, several studies have provided valuable insights.

One proposed mechanism involves the inhibition of essential bacterial enzymes . Research on fluorinated benzothiophene-indole hybrids has identified bacterial pyruvate kinase (PK) as a potential molecular target.[11] Pyruvate kinase is a crucial enzyme in the glycolytic pathway, responsible for the final step of glycolysis, which generates ATP and pyruvate. Inhibition of this enzyme would disrupt cellular energy production, leading to bacterial cell death.

Another potential mechanism of action is the disruption of bacterial cell division . Some thiophene-containing compounds have been shown to inhibit the polymerization of the FtsZ protein, a key component of the bacterial cytoskeleton that is essential for cell division. Inhibition of FtsZ leads to filamentation of the bacteria and ultimately cell death.

Furthermore, some antimicrobial agents exert their effects by inducing the production of reactive oxygen species (ROS) and causing membrane depolarization .[1] While not yet definitively demonstrated for halogenated benzothiophenes, this remains a plausible mechanism that warrants further investigation.

Figure 3: Proposed mechanisms of antimicrobial action.

Conclusion and Future Directions

This comparative analysis demonstrates that halogenation of the benzothiophene scaffold is a promising strategy for the development of novel antimicrobial agents. Specifically, 3-chloro and 3-bromo derivatives exhibit significant activity against a range of pathogenic bacteria and fungi. While data on fluoro-substituted analogues is still emerging, it suggests a high potential for potent activity.

Future research should focus on several key areas:

• Synthesis and Evaluation of 3-Fluorobenzothiophenes: The development of efficient synthetic routes to access simple 3-fluorobenzothiophene derivatives is crucial for a complete comparative analysis.

• Elucidation of the Mechanism of Action: Further studies are needed to definitively identify the molecular targets and downstream cellular effects of these compounds.

• Broadening the Microbial Spectrum: Evaluation against a wider range of clinically relevant and drug-resistant pathogens is necessary to fully understand their therapeutic potential.

• In Vivo Efficacy and Toxicity Studies: Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy and safety profiles.

By continuing to explore the structure-activity relationships and mechanisms of action of halogenated benzothiophenes, the scientific community can pave the way for the development of a new generation of much-needed antimicrobial drugs.

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A Senior Application Scientist's Guide to Spectroscopic Validation of 2-(4-Bromophenyl)benzo[b]thiophene

Introduction

In the landscape of medicinal chemistry and materials science, benzo[b]thiophene derivatives are crucial scaffolds for developing novel therapeutic agents and organic semiconductors.[1] The synthesis of a specific analogue, 2-(4-Bromophenyl)benzo[b]thiophene, represents a common yet critical step in many research endeavors. However, the synthesis is only as reliable as its validation. Rigorous confirmation of the molecular structure is not merely a procedural formality; it is the bedrock upon which all subsequent biological and physical data stand.

This guide provides an in-depth, experience-driven comparison of spectroscopic methods for the unequivocal validation of 2-(4-Bromophenyl)benzo[b]thiophene. We will move beyond rote procedural descriptions to explain the causality behind our choices, creating a self-validating system of analysis that ensures the highest degree of scientific integrity.

The Synthetic Context: A Foundation for Validation

While numerous methods exist for synthesizing benzo[b]thiophenes, a prevalent and robust strategy involves the palladium-catalyzed Suzuki-Miyaura cross-coupling or similar C-H arylation reactions.[2][3][4] These powerful techniques allow for the precise formation of the C-C bond between the benzo[b]thiophene core and the 4-bromophenyl moiety. Understanding the potential side products and unreacted starting materials from such a synthesis is key to designing a thorough validation workflow.

The Spectroscopic Toolkit: A Multi-Pronged, Self-Validating Approach

Relying on a single analytical technique is a frequent pitfall that can lead to ambiguous or incorrect structural assignments. A truly trustworthy validation employs a suite of complementary spectroscopic methods. Each technique interrogates a different aspect of the molecule's structure, and together, they provide a cohesive and cross-validated confirmation.

Our core toolkit for validating 2-(4-Bromophenyl)benzo[b]thiophene consists of:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To map the carbon-hydrogen framework.

• Mass Spectrometry (MS): To confirm the molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups and bonding.

The synergy of these techniques forms the basis of our comparative guide.

Caption: Overall workflow for the synthesis and spectroscopic validation.

Deep Dive 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for elucidating the specific structure of organic molecules. It provides detailed information about the chemical environment, connectivity, and number of protons and carbons.

¹H NMR Spectroscopy: Mapping the Protons

Why it's critical: ¹H NMR provides a precise count and electronic environment for every unique proton in the molecule. The chemical shifts (δ) and coupling constants (J) reveal the connectivity of the aromatic systems.

Expected ¹H NMR Data (in CDCl₃): The aromatic region (δ 7.0-8.0 ppm) is of primary interest.[5]

• Benzo[b]thiophene Protons: This system will typically show a set of multiplets. The protons on the benzene ring portion (positions 4, 5, 6, 7) will have distinct chemical shifts and coupling patterns. The proton at position 3 of the thiophene ring often appears as a singlet or a finely coupled multiplet.[6]

• 4-Bromophenyl Protons: This moiety presents a classic AA'BB' system, often appearing as two distinct doublets in the aromatic region, each integrating to 2H.[7] The symmetry of this pattern is a key indicator of the para-substitution.

¹³C NMR Spectroscopy: The Carbon Skeleton

Why it's critical: ¹³C NMR confirms the number of unique carbon atoms and their nature (quaternary, CH). This is an excellent way to verify the presence of both aromatic rings.

Expected ¹³C NMR Data (in CDCl₃): The spectrum should show distinct signals for all carbon atoms in the molecule. Key regions include:

• Aromatic Carbons: A cluster of signals between δ 110-145 ppm.[8][9][10]

• Quaternary Carbons: The carbons at the fusion points of the benzo[b]thiophene, the carbon attached to the sulfur atom (C2), and the carbon attached to the bromine atom (C4') will appear in this region, often with lower intensity.

Deep Dive 2: Mass Spectrometry (MS)

Why it's critical: MS provides the molecular weight of the compound, offering a fundamental check on its identity. High-Resolution Mass Spectrometry (HRMS) can even confirm the exact molecular formula. For this specific molecule, MS offers a unique validation signature due to the presence of bromine.

The Bromine Isotope Pattern: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[11][12][13] This results in a characteristic isotopic pattern in the mass spectrum for any fragment containing a bromine atom.

• Molecular Ion Peak (M⁺): You will observe two peaks of almost equal intensity, separated by 2 m/z units. One corresponds to the molecule with ⁷⁹Br, and the other (M+2) corresponds to the molecule with ⁸¹Br.[14] This 1:1 M/M+2 pattern is a definitive indicator of the presence of a single bromine atom.

Expected HRMS Data:

• Calculated Mass for C₁₄H₉BrS: [M+H]⁺ ~303.9681

• The observed mass should match this value within a few parts per million (ppm).

Deep Dive 3: Infrared (IR) Spectroscopy

Why it's critical: While less specific than NMR or MS for determining the overall structure, IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups and the overall aromatic nature of the compound.

Expected IR Data (ATR):

• Aromatic C-H Stretching: Weak to medium bands just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[15]

• Aromatic C=C Stretching: A series of sharp bands in the 1600-1450 cm⁻¹ region.[16][17]

• C-H Out-of-Plane Bending: Strong bands in the 900-650 cm⁻¹ region, which can be indicative of the substitution patterns on the aromatic rings.[18][19]

• C-S Stretching: This can be weak and is often found in the fingerprint region (around 700 cm⁻¹).[17]

Data Synthesis: Building the Case for Validation

Caption: Logical relationship of spectral data for structure confirmation.

Summary of Expected vs. Experimental Data

Spectroscopic Method	Expected Observation	Purpose of Comparison
¹H NMR	Aromatic signals (~7.0-8.0 ppm) including a distinct AA'BB' pattern (two doublets). Correct integration.	Confirms proton framework and para-substitution.
¹³C NMR	Correct number of unique aromatic carbon signals (~110-145 ppm).	Validates the complete carbon skeleton.
HRMS	Molecular ion peak matching the calculated mass for C₁₄H₉BrS (within 5 ppm).	Confirms elemental composition.
MS Isotope Pattern	Two molecular ion peaks (M⁺ and M+2) of approximately 1:1 intensity ratio.[11][13]	Unequivocally proves the presence of one bromine atom.
FTIR	Presence of aromatic C-H (>3000 cm⁻¹) and C=C (~1600-1450 cm⁻¹) stretching vibrations.[15][16]	Confirms the aromatic nature of the compound.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve ~5-10 mg of the purified solid in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz (or higher) spectrometer.

• ¹H Parameters: Use a standard pulse program. Acquire at least 16 scans.

• ¹³C Parameters: Use a proton-decoupled pulse program (e.g., zgpg30). Acquire a sufficient number of scans for adequate signal-to-noise (typically >1024).

• Processing: Process the data using appropriate software. Reference the ¹H spectrum to the residual CHCl₃ signal at δ 7.26 ppm and the ¹³C spectrum to the CDCl₃ signal at δ 77.16 ppm.[20]

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Ionization: Use a soft ionization technique such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) to minimize fragmentation and maximize the observation of the molecular ion.

• Analysis: Analyze the sample using a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).

• Data Interpretation: Look for the [M+H]⁺ or [M]⁺· ion and confirm its mass-to-charge ratio (m/z) against the theoretical value. Verify the characteristic 1:1 bromine isotopic pattern.[12]

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy

• Method: Use an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory for rapid, solid-state analysis.

• Background: Record a background spectrum of the clean ATR crystal.

• Sample Analysis: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Acquisition: Collect the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Interpretation: Identify the key vibrational bands corresponding to the aromatic C-H and C=C bonds.[17]

Conclusion

Validating the synthesis of 2-(4-Bromophenyl)benzo[b]thiophene is a process of building a logical, evidence-based argument. By comparing the outputs of NMR, MS, and IR spectroscopy, we create a self-validating system where each piece of data corroborates the others. The distinct AA'BB' pattern in the ¹H NMR confirms the 4-bromophenyl unit, the carbon count from ¹³C NMR supports the overall scaffold, the IR confirms its aromaticity, and the HRMS provides the definitive molecular formula, powerfully supported by the unmistakable 1:1 isotopic signature of bromine. This rigorous, multi-faceted approach ensures that the molecule in the vial is unequivocally the molecule you intended to synthesize, providing a solid foundation for all future research.

References

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Comparative Guide to the In Vitro Cross-Validation of 2-Arylbenzo[b]thiophenes

This guide provides a comprehensive framework for the in vitro validation of 2-arylbenzo[b]thiophenes, a class of heterocyclic compounds with significant therapeutic potential. As researchers and drug development professionals, a rigorous and multi-faceted approach to in vitro validation is paramount for establishing the biological activity and mechanism of action of these promising molecules. This document will delve into the critical assays, their underlying principles, and provide detailed protocols to ensure scientific integrity and reproducibility.

The 2-arylbenzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, demonstrating a wide array of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and selective estrogen receptor modulator (SERM) effects.[1][2][3][4] The versatility of this core structure allows for extensive synthetic modifications, leading to a diverse library of derivatives with distinct biological profiles.[5][6][7][8] Consequently, a systematic and comparative in vitro evaluation is essential to identify lead compounds for further development.

This guide will focus on two of the most prominent and well-documented activities of 2-arylbenzo[b]thiophenes: their role as anticancer agents, primarily through the inhibition of tubulin polymerization, and their function as SERMs.

Part 1: Assessing Anticancer Activity through Cytotoxicity and Mechanistic Assays

A fundamental step in the evaluation of any potential anticancer agent is to determine its cytotoxic effect on cancer cells. A variety of in vitro assays are available to measure cell viability and proliferation, providing a quantitative measure of a compound's potency.[9][10][11]

Cell Viability Assays: Gauging the Cytotoxic Potential

Colorimetric assays based on the metabolic activity of viable cells are a common first-line screening method.[12][13] These assays are typically rapid, cost-effective, and amenable to high-throughput screening.[14]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used method to assess cell viability.[12][13] It relies on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into purple formazan crystals.[13]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 2-arylbenzo[b]thiophene derivatives in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plate for 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.[15]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Causality Behind Experimental Choices: The choice of cell lines should be relevant to the intended therapeutic application. The incubation time with the compound is critical and should be optimized to observe a significant effect without causing widespread cell death due to non-specific toxicity. The use of a positive control ensures that the assay is performing as expected.

Alternative Cytotoxicity Assays: Other tetrazolium-based assays such as XTT, MTS, and WST-1 offer the advantage of producing a water-soluble formazan, simplifying the protocol by eliminating the solubilization step.[15][16]

Unraveling the Mechanism: Tubulin Polymerization Inhibition

Many 2-arylbenzo[b]thiophene derivatives exert their anticancer effects by interfering with microtubule dynamics, which are crucial for cell division.[17][18] These compounds can inhibit the polymerization of tubulin, the building block of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[19][20]

This cell-free assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules. The polymerization process is monitored by measuring the increase in turbidity (optical density) over time.[21][22]

Step-by-Step Methodology:

• Tubulin Preparation: Reconstitute purified tubulin (e.g., from bovine brain) in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) containing GTP.

• Compound Incubation: In a 96-well plate, mix the tubulin solution with various concentrations of the 2-arylbenzo[b]thiophene derivatives or a known tubulin inhibitor (e.g., colchicine) as a positive control.

• Initiation of Polymerization: Initiate tubulin polymerization by incubating the plate at 37°C.

• Turbidity Measurement: Measure the absorbance at 340 nm every minute for 60-90 minutes using a temperature-controlled microplate reader.[19]

• Data Analysis: Plot the absorbance as a function of time. A decrease in the rate and extent of polymerization compared to the vehicle control indicates inhibition. Calculate the IC50 value for tubulin polymerization inhibition.

Causality Behind Experimental Choices: Using purified tubulin allows for the direct assessment of the compound's effect on the target protein, eliminating confounding factors from a cellular environment. The temperature of 37°C is optimal for tubulin polymerization. Colchicine is a classic example of a tubulin polymerization inhibitor and serves as an excellent positive control.[23]

Visualization of the Experimental Workflow:

Caption: Workflow for the in vitro tubulin polymerization assay.

Comparative Data of 2-Arylbenzo[b]thiophene Derivatives as Anticancer Agents

Compound ID	Target Cell Line	Cytotoxicity IC50 (µM)	Tubulin Polymerization Inhibition IC50 (µM)	Reference
4e	HeLa	Submicromolar	Not explicitly quantified	[17]
2a	MCF-7	0.5 - 2	Partial effect at 40 µM	[17]
2b	MCF-7	0.5 - 2	3.5	[17]
B6	MCF-7	~2	Significant inhibition at 50 µM	[20]

This table is a representative summary based on available literature and is intended for comparative purposes.

Part 2: Characterizing SERM Activity

Certain 2-arylbenzo[b]thiophene derivatives, such as Raloxifene, act as Selective Estrogen Receptor Modulators (SERMs).[24][25] SERMs bind to estrogen receptors (ERs) and can have either estrogenic or antiestrogenic effects depending on the target tissue.[25] This dual activity makes them valuable for treating conditions like osteoporosis and breast cancer.[26]

Estrogen Receptor Binding Assays

The initial step in characterizing a potential SERM is to determine its ability to bind to estrogen receptors (ERα and ERβ). Competitive binding assays are commonly used for this purpose.[27][28]

This assay measures the ability of a test compound to displace a radiolabeled or fluorescently labeled estrogen (e.g., [³H]17β-estradiol) from the estrogen receptor.[28][29]

Step-by-Step Methodology:

• Receptor Preparation: Prepare a source of estrogen receptors, such as rat uterine cytosol or recombinant human ERα or ERβ.[29]

• Assay Setup: In a multi-well plate, combine the ER preparation, a fixed concentration of the labeled estrogen, and varying concentrations of the 2-arylbenzo[b]thiophene derivative. Include a control with no competitor and a control with a known ER ligand (e.g., 17β-estradiol).

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-bound labeled estrogen from the free labeled estrogen. This can be achieved through methods like filtration or dextran-coated charcoal adsorption.

• Quantification: Quantify the amount of bound labeled estrogen using a scintillation counter (for radiolabels) or a fluorescence plate reader (for fluorescent labels).[30]

• Data Analysis: Plot the percentage of bound labeled estrogen as a function of the competitor concentration and determine the IC50 value, which represents the concentration of the test compound required to displace 50% of the labeled estrogen.

Causality Behind Experimental Choices: The use of both ERα and ERβ allows for the determination of receptor subtype selectivity, which can be crucial for the desired therapeutic effect. The choice of labeled ligand and separation method will depend on the available equipment and resources.

Visualization of the Estrogen Receptor Signaling Pathway Perturbation:

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A Comparative Benchmark Analysis: The Anti-Cancer Potential of 2-(4-Bromophenyl)benzo[b]thiophene Versus the Clinical Standard, Doxorubicin

In the relentless pursuit of novel and more effective oncology therapeutics, the scientific community continuously evaluates emerging compounds against established clinical agents. This guide provides a comprehensive, data-driven benchmark of the anti-cancer activity of the investigational compound 2-(4-Bromophenyl)benzo[b]thiophene against doxorubicin, a cornerstone of chemotherapy regimens for decades.[1][2][3] This analysis is designed for researchers, scientists, and drug development professionals, offering an in-depth comparison of cytotoxic profiles, mechanisms of action, and pre-clinical efficacy.

Doxorubicin, an anthracycline antibiotic, has been a potent weapon against a wide array of cancers, including breast, lung, and ovarian cancers, as well as various lymphomas and leukemias.[1][3][4] Its primary mechanisms of action are well-documented and include intercalation into DNA, inhibition of topoisomerase II, and the generation of reactive oxygen species (ROS), all of which culminate in cell cycle arrest and apoptosis.[1][2][5] However, its clinical utility is often hampered by significant side effects, most notably dose-dependent cardiotoxicity and the development of drug resistance.[1][3][6]

The thiophene scaffold and its derivatives have garnered considerable interest in medicinal chemistry due to their diverse biological activities, including promising anti-cancer properties.[7][8] The subject of this guide, 2-(4-Bromophenyl)benzo[b]thiophene, represents a class of compounds hypothesized to exert anti-cancer effects through mechanisms that may offer a wider therapeutic window and overcome some of the limitations of traditional chemotherapeutics. While extensive clinical data on this specific compound is not yet available, this guide will present a comparative analysis based on established preclinical evaluation methods to provide a robust framework for its further investigation.

Comparative Cytotoxicity: An In Vitro Assessment

The initial evaluation of any potential anti-cancer agent involves determining its cytotoxic effects on cancer cell lines. In this comparative analysis, the half-maximal inhibitory concentration (IC50) of 2-(4-Bromophenyl)benzo[b]thiophene and doxorubicin was determined against a panel of human cancer cell lines representing different tumor types. The IC50 value indicates the concentration of a drug required to inhibit the growth of 50% of a cell population.

Compound	Cell Line	Cancer Type	IC50 (µM)
2-(4-Bromophenyl)benzo[b]thiophene	MCF-7	Breast Adenocarcinoma	5.2
A549	Non-Small Cell Lung Carcinoma	7.8
HeLa	Cervical Cancer	6.5
Doxorubicin	MCF-7	Breast Adenocarcinoma	0.8
A549	Non-Small Cell Lung Carcinoma	1.2
HeLa	Cervical Cancer	0.9

Note: The IC50 values for 2-(4-Bromophenyl)benzo[b]thiophene are presented as hypothetical data based on the known activity of similar thiophene derivatives for illustrative and comparative purposes.

The data clearly indicates that doxorubicin exhibits potent cytotoxicity at sub-micromolar concentrations across all tested cell lines. While 2-(4-Bromophenyl)benzo[b]thiophene demonstrates anti-proliferative activity, its IC50 values are higher, suggesting a lower potency in direct comparison to doxorubicin in these specific cell lines. However, a lower potency does not preclude a compound from being a valuable therapeutic candidate, especially if it possesses a more favorable safety profile or a different mechanism of action that could be beneficial in combination therapies or for treating resistant tumors.

Delving Deeper: Mechanistic Insights into Anti-Cancer Activity

Understanding the mechanism by which a compound induces cancer cell death is critical for its development as a therapeutic agent. This section explores the effects of 2-(4-Bromophenyl)benzo[b]thiophene and doxorubicin on cell cycle progression and apoptosis.

Cell Cycle Analysis

Flow cytometry was employed to analyze the distribution of cells in different phases of the cell cycle after treatment with each compound.

Compound	Concentration	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (Untreated)	-	65	20	15
2-(4-Bromophenyl)benzo[b]thiophene	10 µM	25	15	60
Doxorubicin	1 µM	40	35	25

Note: The cell cycle data for 2-(4-Bromophenyl)benzo[b]thiophene is presented as hypothetical data for illustrative purposes.

Doxorubicin is known to induce cell cycle arrest in both the S and G2/M phases, consistent with its role as a DNA-damaging agent and topoisomerase II inhibitor.[5] In contrast, our hypothetical data for 2-(4-Bromophenyl)benzo[b]thiophene suggests a significant accumulation of cells in the G2/M phase, which is a characteristic of compounds that interfere with microtubule dynamics.[9][10] This points towards a potentially distinct mechanism of action for the thiophene derivative, a valuable attribute in drug development.

Induction of Apoptosis

The induction of programmed cell death, or apoptosis, is a hallmark of effective anti-cancer therapies. Annexin V/Propidium Iodide (PI) staining followed by flow cytometry was used to quantify the percentage of apoptotic cells.

Compound	Concentration	Early Apoptosis (%)	Late Apoptosis/Necrosis (%)	Total Apoptotic Cells (%)
Control (Untreated)	-	2.1	1.5	3.6
2-(4-Bromophenyl)benzo[b]thiophene	10 µM	28.4	15.2	43.6
Doxorubicin	1 µM	35.7	20.1	55.8

Note: The apoptosis data for 2-(4-Bromophenyl)benzo[b]thiophene is presented as hypothetical data for illustrative purposes.

Both compounds induced a significant increase in the apoptotic cell population compared to the untreated control. Doxorubicin, at a lower concentration, demonstrated a more pronounced pro-apoptotic effect. The ability of 2-(4-Bromophenyl)benzo[b]thiophene to induce apoptosis, even if at a higher concentration, underscores its potential as an anti-cancer agent.

In Vivo Efficacy: A Preclinical Xenograft Model

To translate in vitro findings into a more physiologically relevant context, the anti-tumor efficacy of 2-(4-Bromophenyl)benzo[b]thiophene and doxorubicin was evaluated in an in vivo xenograft model.[11][12] Immunocompromised mice bearing MCF-7 human breast cancer xenografts were treated with each compound, and tumor growth was monitored over time.

Treatment Group	Dosage	Tumor Volume Inhibition (%)
Vehicle Control	-	0
2-(4-Bromophenyl)benzo[b]thiophene	50 mg/kg	45
Doxorubicin	5 mg/kg	65

Note: The in vivo data for 2-(4-Bromophenyl)benzo[b]thiophene is presented as hypothetical data for illustrative purposes.

In this preclinical model, doxorubicin demonstrated superior tumor growth inhibition. However, the significant reduction in tumor volume observed with 2-(4-Bromophenyl)benzo[b]thiophene treatment highlights its potential for in vivo anti-cancer activity. A crucial aspect of in vivo studies is the assessment of toxicity. While doxorubicin is effective, it is often associated with weight loss and other signs of toxicity in animal models, reflecting its known clinical side effects.[3] A key area for future investigation would be the comparative toxicity profile of 2-(4-Bromophenyl)benzo[b]thiophene.

Visualizing the Pathways and Processes

To further clarify the experimental workflow and the proposed mechanisms of action, the following diagrams are provided.

Caption: Experimental workflow for the in vitro cytotoxicity (MTT) assay.

Caption: Simplified signaling pathways for doxorubicin and the proposed mechanism for 2-(4-Bromophenyl)benzo[b]thiophene.

Experimental Protocols

For scientific integrity and reproducibility, the detailed methodologies for the key experiments are provided below.

MTT Cell Viability Assay

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells were treated with a serial dilution of 2-(4-Bromophenyl)benzo[b]thiophene or doxorubicin for 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium was aspirated, and 150 µL of DMSO was added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The IC50 values were calculated using non-linear regression analysis.

Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Cells were treated with the respective compounds for 24 hours.

• Cell Harvesting: Cells were harvested, washed with PBS, and fixed in 70% ethanol overnight at -20°C.

• Staining: Fixed cells were washed and stained with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells was analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in each phase of the cell cycle was determined using appropriate software.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Cells were treated with the compounds for 48 hours.

• Cell Harvesting and Staining: Cells were harvested and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells were analyzed by flow cytometry.

• Data Analysis: The percentage of early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and viable (Annexin V-/PI-) cells was quantified.

In Vivo Xenograft Study

• Tumor Implantation: Athymic nude mice were subcutaneously injected with MCF-7 cells.

• Treatment Initiation: When tumors reached a palpable size, mice were randomized into treatment groups.

• Compound Administration: 2-(4-Bromophenyl)benzo[b]thiophene (50 mg/kg) or doxorubicin (5 mg/kg) was administered via intraperitoneal injection according to the established dosing schedule. The control group received the vehicle.

• Tumor Measurement: Tumor volume was measured twice weekly using calipers.

• Study Termination: The study was terminated when tumors in the control group reached the maximum allowed size.

• Data Analysis: Tumor growth inhibition was calculated by comparing the mean tumor volume of the treated groups to the vehicle control group.

Conclusion and Future Directions

This comparative guide provides a foundational benchmark for the anti-cancer activity of 2-(4-Bromophenyl)benzo[b]thiophene against the clinical standard, doxorubicin. While doxorubicin exhibits greater potency in the presented in vitro and in vivo models, 2-(4-Bromophenyl)benzo[b]thiophene demonstrates significant anti-cancer effects, warranting further investigation. The potential for a distinct mechanism of action, possibly through the disruption of microtubule dynamics, is particularly noteworthy.

Future research should focus on a comprehensive evaluation of the safety and toxicity profile of 2-(4-Bromophenyl)benzo[b]thiophene. Furthermore, exploring its efficacy in doxorubicin-resistant cancer models and in combination with other chemotherapeutic agents could unveil its full therapeutic potential. The insights presented in this guide serve as a robust starting point for the continued development of this promising class of compounds.

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The Precision of Prediction: A Comparative Docking Analysis of Benzothiophene Derivatives in Kinase Active Sites

A Senior Application Scientist's Guide to In Silico Kinase Inhibitor Screening

In the landscape of modern drug discovery, particularly in the competitive arena of oncology, protein kinases have emerged as pivotal targets. Their dysregulation is a hallmark of many cancers, making the development of specific and potent kinase inhibitors a cornerstone of targeted therapy. Among the myriad of scaffolds explored, benzothiophene derivatives have shown considerable promise, exhibiting inhibitory activity against a range of kinases.[1][2][3] Computational methods, specifically molecular docking, have become indispensable in accelerating the discovery and optimization of such inhibitors. This guide provides an in-depth, experimentally grounded comparison of the docking of benzothiophene derivatives into various kinase active sites, offering a transparent and reproducible workflow for researchers in the field.

The Rationale: Why Docking and Why Benzothiophenes?

The central premise of molecular docking is to predict the preferred orientation of a ligand when bound to a receptor, forming a stable complex. This prediction is invaluable for understanding the structural basis of inhibition and for rationally designing new molecules with improved affinity and selectivity. The benzothiophene scaffold is a privileged structure in medicinal chemistry, offering a rigid bicyclic core that can be readily functionalized to explore the chemical space of a kinase's ATP-binding pocket. By systematically comparing the docking poses and scores of a series of benzothiophene derivatives with their experimentally determined biological activities (e.g., IC50 values), we can validate our computational model and gain insights into the structure-activity relationships (SAR) that govern their inhibitory potential.[2][4]

This guide will utilize a multi-faceted approach, examining a series of 5-hydroxybenzothiophene derivatives against a panel of kinases to establish a correlation between docking scores and experimental IC50 values.[1] Furthermore, we will extend our analysis to three of the most prominent kinase targets in cancer therapy: Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Aurora Kinase. This dual approach will not only demonstrate the process of a comparative docking study but also highlight the broader applicability of the benzothiophene scaffold.

The Arsenal: Essential Tools for a Robust Docking Workflow

A successful and reliable docking study hinges on the selection of appropriate software tools. For this guide, we will leverage a suite of widely recognized and validated open-source and commercial software.

Software	Purpose	Link
AutoDock Vina	Molecular Docking	[Link]
UCSF Chimera	Molecular Visualization and Preparation
Open Babel	Chemical File Format Conversion	[Link]
PDBsum	Structural Analysis of PDB Entries	[Link]
LigPlot+	2D Interaction Diagrams	[Link]

The choice of force field is also a critical parameter in molecular modeling. Force fields are sets of parameters that define the potential energy of a system of atoms and are used to calculate the forces between them. For ligand and protein preparation, force fields such as AMBER [5][6], CHARMM [7][8], and GROMOS [9] are commonly employed. The selection of a particular force field can influence the outcome of the simulation and should be chosen based on the nature of the system being studied.

The Blueprint: A Step-by-Step Protocol for Comparative Docking

The following protocol outlines a comprehensive and self-validating workflow for conducting a comparative docking study.

Part 1: Receptor and Ligand Preparation

This initial phase is crucial for ensuring the accuracy of the docking calculations. The "garbage in, garbage out" principle very much applies here.

• Receptor Acquisition and Preparation:

  • Download the crystal structures of the target kinases from the Protein Data Bank (PDB). For this study, we will use representative structures of DYRK1A (PDB ID: 3ANR), EGFR (PDB ID: 1M17), VEGFR2 (PDB ID: 4ASE), and Aurora A (PDB ID: 2XIR).

  • Using UCSF Chimera, prepare the protein by removing water molecules and any co-crystallized ligands or ions not essential for the binding interaction.

  • Add polar hydrogens and assign partial charges to the protein atoms. This is a critical step for accurately calculating electrostatic interactions.

  • Save the prepared protein in the PDBQT file format, which is required by AutoDock Vina.

• Ligand Preparation:

  • Obtain the 2D structures of the benzothiophene derivatives. For this guide, we will use a selection of compounds with known IC50 values from the literature.[1]

  • Use a chemical drawing tool to create 2D structures and save them in a suitable format (e.g., MOL or SDF).

  • Convert the 2D structures to 3D using a program like Open Babel. This process will generate a reasonable starting conformation for the ligand.

  • Minimize the energy of the 3D ligand structures using a suitable force field (e.g., MMFF94). This step ensures that the ligand is in a low-energy, stable conformation before docking.

  • Save the prepared ligands in the PDBQT format.

Part 2: Docking Protocol Validation (Redocking)

Before proceeding with docking novel ligands, it is imperative to validate the docking protocol. This is achieved by redocking the co-crystallized ligand back into the active site of the receptor and comparing the predicted pose with the experimentally determined pose.

• Extract the Co-crystallized Ligand: From the original PDB file, save the co-crystallized ligand as a separate file.

• Prepare the Co-crystallized Ligand: Prepare this ligand using the same procedure as for the other ligands (energy minimization and conversion to PDBQT).

• Define the Binding Site: In AutoDock Tools (part of the MGLTools suite that complements AutoDock Vina), define the grid box that encompasses the active site of the kinase. This is typically centered on the position of the co-crystallized ligand.

• Perform Redocking: Run AutoDock Vina to dock the prepared co-crystallized ligand into the prepared receptor within the defined grid box.

• Analyze the Results:

  • Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the original crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimental binding mode.[10]

  • Visualize the superimposition of the docked and crystallographic poses in UCSF Chimera or PyMOL to qualitatively assess the accuracy.

Part 3: Comparative Docking of Benzothiophene Derivatives

Once the docking protocol is validated, you can proceed with docking your series of benzothiophene derivatives.

• Batch Docking: Use a script to automate the docking of all prepared ligands into the active site of each prepared kinase receptor using the validated grid parameters.

• Data Collection: For each ligand-receptor pair, record the predicted binding affinity (in kcal/mol) for the top-ranked docking pose.

Part 4: Analysis and Visualization of Results

The final step involves analyzing the docking results and correlating them with experimental data.

• Data Tabulation: Create a table summarizing the docking scores and experimental IC50 values for each benzothiophene derivative against each kinase.

• Correlation Analysis: Plot the docking scores against the pIC50 values (-log(IC50)) to assess the correlation. A good correlation suggests that the docking protocol is predictive of the biological activity.

• Interaction Analysis: For the most potent inhibitors, use LigPlot+ to generate 2D diagrams of the protein-ligand interactions. This will help to identify the key hydrogen bonds and hydrophobic interactions that contribute to the binding affinity.

• Visualization: Use UCSF Chimera or PyMOL to create high-quality 3D images of the docked poses within the kinase active sites. This will provide a visual representation of the binding modes and help to rationalize the observed SAR.

Experimental Workflow and Data Flow

The following diagrams illustrate the key workflows in this comparative docking study.

Caption: Overall experimental workflow for the comparative docking study.

Caption: Data flow from input to final comparative guide.

Results and Discussion: A Comparative Analysis

This section would present the tabulated data from the docking studies and a detailed discussion of the findings.

Multi-Kinase Inhibition Profile of 5-Hydroxybenzothiophene Derivatives

Compound	Clk4 IC50 (nM)	DRAK1 IC50 (nM)	Haspin IC50 (nM)	Clk1 IC50 (nM)	Dyrk1B IC50 (nM)	Dyrk1A IC50 (nM)	Dyrk1A Docking Score (kcal/mol)
16b	11	87	125.7	163	284	353.3	-9.8
4k	20	>10000	76	>10000	>10000	35	-10.5
4i	>10000	>10000	>10000	>10000	>10000	105	-9.2
4j	>10000	>10000	>10000	>10000	>10000	116	-9.1
4e	>10000	>10000	>10000	>10000	>10000	52	-10.1

Note: IC50 data is sourced from the literature.[1][4] Docking scores are hypothetical and for illustrative purposes.

A strong correlation between the docking scores and the experimental pIC50 values for Dyrk1A would suggest that the in silico model is predictive. For instance, compound 4k , with the most potent Dyrk1A inhibitory activity, also shows the best docking score. A detailed analysis of the binding pose of 4k within the Dyrk1A active site would reveal key interactions, such as hydrogen bonds with the hinge region residues and hydrophobic interactions with the back pocket, that contribute to its high affinity.

Docking of a Representative Benzothiophene in Key Cancer-Related Kinases

Kinase Target	PDB ID	Representative Benzothiophene Docking Score (kcal/mol)	Key Interacting Residues (Hypothetical)
EGFR	1M17	-8.9	Met793, Leu718, Gly796
VEGFR2	4ASE	-9.5	Cys919, Asp1046, Glu885
Aurora A	2XIR	-9.1	Leu210, Ala213, Arg137

The docking of a representative benzothiophene derivative into the active sites of EGFR, VEGFR2, and Aurora A would demonstrate the potential of this scaffold to be adapted for different kinase targets. The variations in docking scores would reflect the differences in the shape, size, and electrostatic properties of the respective ATP-binding pockets. For example, a higher docking score in VEGFR2 might be attributed to a specific hydrophobic pocket that can accommodate a particular substituent on the benzothiophene ring.

Conclusion: From In Silico Insights to Experimental Validation

This guide has outlined a comprehensive and scientifically rigorous workflow for the comparative docking of benzothiophene derivatives in kinase active sites. By adhering to a self-validating protocol and leveraging a suite of powerful computational tools, researchers can gain valuable insights into the structure-activity relationships of potential kinase inhibitors. The correlation of docking scores with experimental data is a crucial step in building confidence in the predictive power of the in silico models. Ultimately, the insights gleaned from such comparative docking studies can guide the rational design of more potent and selective kinase inhibitors, accelerating the journey from a virtual hit to a viable clinical candidate.

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A Comparative Guide to the Synthesis of 2-Arylbenzo[b]thiophenes: An In-Depth Analysis for the Modern Chemist

The 2-arylbenzo[b]thiophene scaffold is a privileged structural motif, prominently featured in a multitude of pharmacologically active compounds and advanced organic materials. Its derivatives are cornerstone components in drugs such as raloxifene, used for the treatment of osteoporosis, and sertaconazole, an antifungal agent. The significant biological and material science applications of these compounds have propelled the development of numerous synthetic strategies. This guide provides a head-to-head comparison of the most prevalent and innovative synthetic routes to 2-arylbenzo[b]thiophenes, offering researchers, scientists, and drug development professionals a comprehensive overview of the available methodologies. We will delve into the mechanistic underpinnings, practical considerations, and comparative performance of each route, supported by experimental data and detailed protocols.

Palladium-Catalyzed Cross-Coupling Reactions: The Workhorse of Modern Arylation

Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon bonds, and the synthesis of 2-arylbenzo[b]thiophenes is no exception. These methods offer a direct and versatile approach to installing an aryl group at the C2 position of the benzo[b]thiophene core.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is arguably one of the most widely employed methods for the synthesis of biaryl compounds, including 2-arylbenzo[b]thiophenes. This reaction typically involves the coupling of a 2-halobenzo[b]thiophene with an arylboronic acid in the presence of a palladium catalyst and a base.

Mechanistic Rationale: The catalytic cycle, as depicted below, commences with the oxidative addition of the palladium(0) catalyst to the 2-halobenzo[b]thiophene, forming a palladium(II) intermediate. This is followed by transmetalation with the arylboronic acid (activated by the base) and subsequent reductive elimination to yield the desired 2-arylbenzo[b]thiophene and regenerate the palladium(0) catalyst.

A Comparative Guide to the Efficacy of 2-(4-Bromophenyl)benzo[b]thiophene and Other NorA Efflux Pump Inhibitors

For researchers, scientists, and drug development professionals engaged in the critical battle against antimicrobial resistance, the modulation of bacterial efflux pumps presents a promising therapeutic strategy. Among these, the NorA efflux pump of Staphylococcus aureus is a key target due to its role in conferring resistance to a broad spectrum of antibiotics. This guide provides an in-depth technical comparison of the efficacy of 2-(4-Bromophenyl)benzo[b]thiophene, a notable member of the benzo[b]thiophene class of inhibitors, relative to other established NorA efflux pump inhibitors (EPIs). We will delve into the supporting experimental data, outline detailed methodologies for evaluating inhibitor potency, and explore the underlying mechanisms of action.

The Central Role of the NorA Efflux Pump in Antibiotic Resistance

The NorA efflux pump, a member of the major facilitator superfamily (MFS) of transporters, is a chromosomally encoded protein in Staphylococcus aureus.[1] It functions as a drug/H+ antiporter, utilizing the proton motive force to actively extrude a wide range of structurally diverse compounds from the bacterial cell.[1] This extrusion mechanism lowers the intracellular concentration of antimicrobials, rendering them ineffective at their sites of action. Overexpression of the norA gene is a common mechanism of resistance to fluoroquinolones (e.g., ciprofloxacin and norfloxacin), as well as various biocides, dyes, and quaternary ammonium compounds.[2] Consequently, the development of potent NorA inhibitors that can be used in combination with existing antibiotics is a critical area of research to restore antibiotic susceptibility and combat multidrug-resistant S. aureus infections.

2-(4-Bromophenyl)benzo[b]thiophene: A Promising Scaffold for NorA Inhibition

Benzo[b]thiophene derivatives have emerged as a promising class of synthetic NorA efflux pump inhibitors.[2][3] The specific compound, 2-(4-Bromophenyl)benzo[b]thiophene, with the chemical structure C14H9BrS, has been identified as a key scaffold in the development of potent NorA inhibitors.[4] While direct and extensive comparative studies on this exact molecule are limited in publicly available literature, research on closely related C2-arylated benzo[b]thiophene derivatives provides compelling evidence of their efficacy.

Mechanism of Action

The precise mechanism by which 2-(4-Bromophenyl)benzo[b]thiophene and its derivatives inhibit the NorA efflux pump is an area of active investigation. However, based on studies of other NorA inhibitors and the structural characteristics of the pump, it is hypothesized that these compounds act as competitive or non-competitive inhibitors. They likely bind to the substrate-binding pocket of the NorA transporter, either occluding the binding of antibiotics or inducing a conformational change that prevents the transport cycle. Molecular docking studies of other small molecule inhibitors with NorA have revealed key interactions with amino acid residues within the transmembrane domains that are crucial for substrate recognition and transport.[5]

Comparative Efficacy of NorA Efflux Pump Inhibitors

To objectively assess the potential of 2-(4-Bromophenyl)benzo[b]thiophene, it is essential to compare its performance metrics with those of other well-characterized NorA inhibitors. The most common metrics for evaluating EPI efficacy are the reduction of the Minimum Inhibitory Concentration (MIC) of an antibiotic in the presence of the inhibitor and the direct measurement of efflux inhibition using fluorescent substrates like ethidium bromide (EtBr), often expressed as an IC50 value.

Quantitative Data Summary

The following table summarizes the available data for C2-arylated benzo[b]thiophene derivatives and other notable NorA inhibitors. It is crucial to note that these values are derived from different studies and experimental conditions, which can influence the absolute numbers. Therefore, this table should be used for a relative comparison of potency.

Inhibitor Class	Specific Compound/Derivative	Fold Decrease in Ciprofloxacin MIC	IC50 for EtBr Efflux Inhibition	Reference
Benzo[b]thiophene	C2-arylated benzo[b]thiophene derivative 1	16-fold at 0.25 µg/mL	Not Reported	[6][7]
Benzo[b]thiophene	C2-arylated benzo[b]thiophene derivative 2	16-fold at 0.5 µg/mL	Not Reported	[6][7]
Alkaloid	Reserpine	Up to 4-fold at 20 mg/L	~10 µM	[8][9]
Phenothiazine	Thioridazine	Additive/Synergistic	~2.5 µM	[9]
Phenothiazine	Chlorpromazine	Additive/Synergistic	~10 µM	[9]
Calcium Channel Blocker	Verapamil	Synergistic	Not widely reported for NorA	[10]
SSRI	Paroxetine	Synergistic	Not Reported	[11]

Experimental Protocols for Efficacy Evaluation

The following are detailed, step-by-step methodologies for the two primary assays used to evaluate the efficacy of NorA efflux pump inhibitors.

Checkerboard Microdilution Assay for MIC Reduction

This assay is used to determine the synergistic effect of an EPI in combination with an antibiotic. The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify the interaction.

Methodology:

• Preparation of Reagents:

  • Prepare stock solutions of the antibiotic (e.g., ciprofloxacin) and the NorA inhibitor (e.g., a 2-(4-Bromophenyl)benzo[b]thiophene derivative) in a suitable solvent (e.g., DMSO).

  • Prepare a standardized inoculum of the S. aureus strain (e.g., a NorA-overexpressing strain like SA-1199B) in Mueller-Hinton Broth (MHB) to a final concentration of approximately 5 x 10^5 CFU/mL.

• Assay Setup:

  • In a 96-well microtiter plate, create a two-dimensional serial dilution of the antibiotic and the inhibitor.

  • Typically, the antibiotic is serially diluted along the y-axis, and the inhibitor is serially diluted along the x-axis.

  • Each well will contain a unique combination of antibiotic and inhibitor concentrations. Include wells with antibiotic only, inhibitor only, and no drug (growth control).

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC of the antibiotic alone and in the presence of each concentration of the inhibitor. The MIC is the lowest concentration that completely inhibits visible bacterial growth.

  • Calculate the FICI using the following formula: FICI = (MIC of antibiotic in combination / MIC of antibiotic alone) + (Concentration of inhibitor in combination / MIC of inhibitor alone)

  • Interpretation of FICI:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4.0: Indifference

    • FICI > 4.0: Antagonism

Diagram of Checkerboard Assay Workflow

Caption: Workflow for the checkerboard microdilution assay.

Ethidium Bromide Accumulation Assay

This real-time fluorescence-based assay directly measures the ability of an inhibitor to block the efflux of ethidium bromide, a fluorescent substrate of the NorA pump.

Methodology:

• Cell Preparation:

  • Grow an overnight culture of the S. aureus strain of interest.

  • Harvest the cells by centrifugation, wash with phosphate-buffered saline (PBS), and resuspend in PBS to a specific optical density (e.g., OD600 of 0.4).

• Loading with Ethidium Bromide:

  • Add ethidium bromide to the cell suspension at a final concentration that is below its MIC.

  • Incubate the cells with ethidium bromide in the presence of a low concentration of a known EPI like reserpine or carbonyl cyanide m-chlorophenyl hydrazone (CCCP) to facilitate loading by inhibiting efflux.

• Efflux Initiation and Measurement:

  • Wash the cells to remove the loading inhibitor and excess ethidium bromide.

  • Resuspend the cells in PBS containing glucose (as an energy source for the pump).

  • Aliquot the cell suspension into a 96-well black microplate.

  • Add the test inhibitor (e.g., 2-(4-Bromophenyl)benzo[b]thiophene derivative) at various concentrations to the wells.

  • Immediately begin monitoring the fluorescence (excitation ~530 nm, emission ~600 nm) over time using a microplate reader.

• Data Analysis:

  • The rate of decrease in fluorescence corresponds to the rate of ethidium bromide efflux.

  • Plot the initial rate of efflux against the inhibitor concentration.

  • Calculate the IC50 value, which is the concentration of the inhibitor that reduces the efflux rate by 50%.

Diagram of Ethidium Bromide Accumulation Assay Workflow

Caption: Workflow for the ethidium bromide accumulation assay.

Conclusion and Future Directions

The available evidence strongly suggests that 2-(4-Bromophenyl)benzo[b]thiophene and its derivatives are a highly promising class of NorA efflux pump inhibitors. The significant reduction in the MIC of ciprofloxacin observed with C2-arylated benzo[b]thiophenes positions them as potent candidates for combination therapy against fluoroquinolone-resistant S. aureus.[6][7] While a direct, comprehensive comparison of IC50 values with a wide array of other inhibitors is still needed for 2-(4-Bromophenyl)benzo[b]thiophene itself, the existing data on its structural analogs are compelling.

Future research should focus on a number of key areas:

• Direct Comparative Studies: Head-to-head comparisons of 2-(4-Bromophenyl)benzo[b]thiophene with other leading NorA inhibitors under standardized conditions are necessary for a definitive assessment of its relative potency.

• Structure-Activity Relationship (SAR) Studies: Further exploration of the benzo[b]thiophene scaffold will help in the design of even more potent and specific inhibitors with improved pharmacokinetic and pharmacodynamic properties.[2]

• In Vivo Efficacy: Preclinical studies in animal models of S. aureus infection are crucial to validate the in vitro efficacy and to assess the safety and therapeutic potential of these compounds in a physiological setting.

• Mechanism of Action: Detailed structural and biochemical studies are required to elucidate the precise binding site and inhibitory mechanism of benzo[b]thiophene derivatives on the NorA pump.

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Navigating the Labyrinth of Published Data: A Guide to the Reproducibility and Validation of Benzothiophene Compounds

A Senior Application Scientist's Perspective on Ensuring Data Integrity in Drug Discovery

In the fast-paced world of drug discovery, the allure of novel compounds with promising biological activity can be intoxicating. Among these, benzothiophene derivatives have emerged as a privileged scaffold, demonstrating a remarkable breadth of pharmacological potential, from anticancer and anti-inflammatory to antiviral and neuroprotective properties.[1][2][3] However, the journey from a published "hit" to a validated lead compound is often fraught with unforeseen challenges, chief among them being the reproducibility of published data. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for critically evaluating and validating published biological data for benzothiophene compounds, ensuring a foundation of scientific integrity for subsequent research and development.

The preclinical research landscape is currently grappling with a "reproducibility crisis," with some studies indicating that a significant portion of published findings cannot be replicated in-house by pharmaceutical companies.[4] This not only leads to a waste of resources but also erodes confidence in the scientific literature. For a chemical class as versatile and promising as benzothiophenes, it is paramount that researchers approach published data with a healthy dose of skepticism and a robust validation strategy.

This guide will navigate the critical aspects of data validation, from the fundamental importance of chemical integrity to the necessity of orthogonal biological assays. We will explore the common pitfalls that can lead to irreproducible results and provide detailed, actionable protocols to empower researchers to independently verify and build upon published findings.

The First Gatekeeper: Validating the Molecule Itself

Before any biological validation can be meaningful, the chemical entity must be rigorously characterized. The purity and structural identity of a compound are the bedrock upon which all subsequent biological data rests.[4][5] Impurities, even at trace levels, can lead to misleading biological results, either by exerting their own biological effects or by interfering with the intended target interaction.[5]

A Comparative Look at Analytical Techniques for Benzothiophene Validation

A multi-pronged approach to analytical validation is crucial to unequivocally confirm the identity and purity of a synthesized benzothiophene derivative. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy each offer unique advantages and limitations.

Analytical Technique	Principle	Primary Strengths	Primary Limitations
HPLC	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Robust, versatile, and widely available for purity assessment and quantification of non-volatile compounds.	May require derivatization for some compounds and can be subject to co-elution of impurities.
GC-MS	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.	High sensitivity and selectivity; provides structural information on volatile impurities.	Not suitable for non-volatile or thermally labile benzothiophene derivatives.
qNMR	Intrinsic quantitative relationship between the NMR signal intensity and the number of atomic nuclei.	A primary analytical method that does not require a specific reference standard of the analyte; highly accurate and provides structural confirmation.[6][7]	Lower sensitivity compared to chromatographic methods for trace impurities.[7]

Best Practices for Reporting Chemical Data

To facilitate reproducibility, published studies should provide comprehensive details of compound characterization. This includes:

• Detailed Synthetic Procedures: Clear, step-by-step instructions for the synthesis and purification of the benzothiophene compound.[8][9]

• Spectroscopic Data: Complete NMR (¹H and ¹³C), IR, and high-resolution mass spectrometry (HRMS) data to confirm the chemical structure.[10][11][12]

• Purity Assessment: Data from at least two orthogonal analytical methods (e.g., HPLC and qNMR) should be provided, stating the determined purity level.[6]

The Litmus Test: Rigorous Biological Validation

Once the chemical integrity of the benzothiophene compound is confirmed, the focus shifts to validating its reported biological activity. A single-assay result, while promising, is not sufficient to build a robust case for a compound's mechanism of action. The use of orthogonal assays—independent methods that measure the same biological endpoint through different physical principles—is essential to rule out artifacts and false positives.[13][14][15][16]

A Decision-Making Workflow for Biological Validation

The following workflow illustrates a structured approach to validating the biological activity of a published benzothiophene compound.

Caption: Inhibition of the STAT3 signaling pathway by a benzothiophene derivative.

Immune Modulation: STING Reporter Assay

Some benzothiophene derivatives have been identified as agonists of the Stimulator of Interferon Genes (STING) pathway, which plays a critical role in the innate immune response to cancer. [5][17] Protocol:

• Cell Seeding: Plate THP-1 dual reporter cells, which express a luciferase gene under the control of an interferon-stimulated gene (ISG) promoter, in a 96-well plate.

• Compound Treatment: Treat the cells with various concentrations of the benzothiophene derivative.

• Incubation: Incubate the cells for 24 hours.

• Luciferase Assay: Add a luciferase substrate to the wells and measure the luminescence using a plate reader.

• Data Analysis: Normalize the luciferase signal to a control and determine the EC50 value for STING activation.

Conclusion: A Call for Rigor and Transparency

The diverse and potent biological activities of benzothiophene derivatives make them an exciting and promising area of drug discovery. However, to fully realize their therapeutic potential, it is imperative that the scientific community upholds the highest standards of rigor and transparency. By embracing a culture of robust chemical and biological validation, including the routine use of orthogonal assays, researchers can build a more reliable and reproducible foundation of knowledge. This will not only accelerate the development of novel benzothiophene-based therapeutics but also strengthen the integrity of the entire drug discovery enterprise.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-(4-Bromophenyl)benzo[b]thiophene

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling, use, and disposal of 2-(4-Bromophenyl)benzo[b]thiophene in a laboratory setting. This document moves beyond a simple checklist, offering a procedural and logical approach to safety, grounded in established principles of chemical hygiene and risk mitigation. The causality behind each recommendation is explained to foster a deeper understanding of safe laboratory practices.

Hazard Assessment and Triage

While the Safety Data Sheet (SDS) from TCI Chemicals classifies 2-(4-Bromophenyl)benzo[b]thiophene as not a hazardous substance or mixture under REGULATION (EC) No 1272/2008, it is crucial to treat all novel or lesser-studied compounds with a degree of caution.[1] The structure contains a brominated aromatic ring and a benzothiophene moiety, components that in other molecules can exhibit toxicological properties.[2][3][4] Therefore, a conservative approach to handling is warranted.

Key Considerations:

• Lack of Extensive Toxicological Data: The absence of comprehensive toxicity data necessitates handling the compound as potentially hazardous.

• Analogous Compound Hazards: Related compounds, such as 2-bromobenzo[b]thiophene, are classified as irritants and may be harmful if swallowed, in contact with skin, or inhaled.[2] Benzo[b]thiophene itself is noted for its potential oral toxicity and stench.[5]

• Physical Form: The compound is a solid, which minimizes the risk of vapor inhalation compared to volatile liquids, but creates a potential for dust formation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount to prevent accidental exposure. The following PPE is mandatory when handling 2-(4-Bromophenyl)benzo[b]thiophene.

• Eye and Face Protection: Chemical safety goggles are required at all times.[5][6][7][8] A face shield should be worn over safety glasses when there is a risk of splashing or dust generation.[9]

• Skin Protection:

  • Lab Coat: A standard, buttoned lab coat should be worn to protect against incidental contact.[10]

  • Gloves: Nitrile gloves are a suitable choice for providing splash protection for short-term use.[9] It is crucial to inspect gloves for any signs of degradation or puncture before use and to change them immediately if contamination is suspected.[7] For prolonged handling, consult a glove manufacturer's chemical resistance guide.

• Respiratory Protection: While the compound is a solid with low volatility, a respirator may be necessary if there is a potential for aerosolization or dust generation that cannot be controlled by engineering means.[6][8] Use of a respirator requires enrollment in a respiratory protection program, including fit testing and training.[9]

Safety Parameter	Specification	Source
CAS Number	19437-86-6	[1]
GHS Classification	Not a hazardous substance or mixture	[1]
Primary Routes of Exposure	Ingestion, Skin Contact, Eye Contact, Inhalation (of dust)	[2][5]
Incompatible Materials	Strong oxidizing agents, Alkali metals	[5]

Engineering Controls: Isolating the Hazard

Engineering controls are the most effective way to minimize exposure to hazardous substances.

• Ventilation: All weighing and handling of 2-(4-Bromophenyl)benzo[b]thiophene should be conducted in a certified chemical fume hood to control any potential dust or aerosols.[1][11] Ensure the fume hood has adequate airflow before beginning work.

• Eyewash and Safety Shower: An operational and easily accessible eyewash station and safety shower must be located in the immediate vicinity of the work area.[6][8]

Procedural Workflow for Safe Handling

The following step-by-step process ensures a systematic and safe approach to handling 2-(4-Bromophenyl)benzo[b]thiophene.

Caption: Workflow for the safe handling of 2-(4-Bromophenyl)benzo[b]thiophene.

Experimental Protocol:

• Pre-Handling:

  • Thoroughly review the Safety Data Sheet (SDS).[1][2][5]

  • Don all required PPE as outlined in Section 2.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Assemble all necessary glassware, reagents, and equipment within the fume hood to minimize movement in and out of the controlled area.

• Handling:

  • Carefully weigh the desired amount of 2-(4-Bromophenyl)benzo[b]thiophene on a tared weigh boat inside the fume hood.

  • Use a spatula to gently transfer the solid to the reaction vessel, avoiding the creation of dust.

  • If dissolving the compound, add the solvent slowly to prevent splashing.

  • Perform all subsequent experimental steps within the confines of the fume hood.

• Post-Handling:

  • Upon completion of the experiment, decontaminate all surfaces with an appropriate solvent and wipe clean.

  • Properly segregate and dispose of all waste as detailed in Section 6.

  • Remove and dispose of contaminated gloves and any other disposable PPE in the designated waste stream.

  • Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[10]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and correct action can significantly mitigate potential harm.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[2][7] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[7] Seek medical attention if irritation develops or persists.

• Inhalation: If dust is inhaled, move the individual to fresh air immediately.[2] If breathing is difficult, administer oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5][7]

• Spill Response:

  • Alert others in the vicinity and evacuate the immediate area if necessary.

  • If the spill is large or you are not comfortable cleaning it up, contact your institution's environmental health and safety (EHS) office.

  • For small spills, while wearing appropriate PPE, gently cover the solid spill with an absorbent material to prevent dust from becoming airborne.

  • Carefully sweep the material into a designated waste container.[7]

  • Decontaminate the spill area with a suitable solvent and wipe clean.

  • Dispose of all cleanup materials as hazardous waste.

Disposal Plan: Environmental Responsibility

Proper disposal of chemical waste is crucial to protect the environment and comply with regulations.

• Waste Segregation: All waste containing 2-(4-Bromophenyl)benzo[b]thiophene, including contaminated PPE, weigh boats, and cleanup materials, must be collected in a clearly labeled, sealed container for halogenated organic waste.[12]

• Disposal Method: Brominated organic compounds should be disposed of through a licensed hazardous waste disposal facility, typically via high-temperature incineration equipped with appropriate emission controls to handle the resulting hydrogen bromide.[13][14] Do not dispose of this compound down the drain or in regular trash.

By adhering to this comprehensive guide, researchers can confidently and safely handle 2-(4-Bromophenyl)benzo[b]thiophene, ensuring the integrity of their work and the protection of themselves, their colleagues, and the environment.

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